S-2-chlorovaleric acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Stereochemical Configuration and Properties of S-2-Chlorovaleric Acid

Introduction

S-2-Chlorovaleric acid, also known by its IUPAC name (2S)-2-chloropentanoic acid, is a chiral halogenated carboxylic acid.[1][2] Its significance in the fields of pharmaceutical and agrochemical research stems from its role as a versatile chiral building block. The stereochemistry at the C2 position is crucial, as the biological activity of molecules derived from it is often dependent on a specific enantiomeric form. This guide provides a comprehensive overview of the stereochemical configuration, synthesis, properties, and analytical methodologies for S-2-chlorovaleric acid, intended for researchers and professionals in drug development and chemical synthesis.

Stereochemical Configuration and its Determination

The defining feature of S-2-chlorovaleric acid is the chiral center at the second carbon atom, which is bonded to a hydrogen atom, a chlorine atom, a carboxyl group, and a propyl group. According to the Cahn-Ingold-Prelog priority rules, the substituents are ranked as follows: -Cl > -COOH > -CH2CH2CH3 > -H. With the lowest priority group (hydrogen) pointing away from the viewer, the sequence from highest to lowest priority (Cl → COOH → CH2CH2CH3) proceeds in a counter-clockwise direction, defining the S-configuration.

The absolute configuration of a chiral carboxylic acid like S-2-chlorovaleric acid can be unequivocally determined through a combination of chiroptical, spectroscopic, and chromatographic techniques.

Optical Rotation

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the absolute configuration of chiral carboxylic acids, typically after derivatization with a chiral resolving agent. The formation of diastereomers leads to distinct NMR signals for the two enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most common and reliable method for separating and quantifying the enantiomers of 2-chlorovaleric acid. Polysaccharide-based chiral stationary phases (CSPs) are often effective for the resolution of chiral carboxylic acids.[5][6]

Synthesis and Chiral Resolution

The preparation of enantiomerically pure S-2-chlorovaleric acid can be achieved through two primary strategies: asymmetric synthesis or the resolution of a racemic mixture.

Enantioselective Synthesis

A well-established method for the synthesis of enantiomerically enriched α-chloroalkanoic acids is the diazotization of the corresponding α-amino acid with sodium nitrite in the presence of hydrochloric acid.[4] In the case of S-2-chlorovaleric acid, the starting material would be the naturally occurring amino acid, S-norvaline.[7][8] This reaction proceeds with a high degree of retention of configuration at the α-carbon.

Experimental Protocol: Synthesis of S-2-Chlorovaleric Acid from S-Norvaline (Adapted from a general procedure for α-chloroalkanoic acids[4])

• Dissolution: Dissolve S-norvaline (1 equivalent) in 5 N hydrochloric acid in a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer.

• Cooling: Cool the solution to 0°C in an ice-salt bath.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (1.6 equivalents) dropwise, maintaining the reaction temperature below 5°C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction for the cessation of nitrogen gas evolution.

• Extraction: After the reaction is complete, saturate the aqueous solution with sodium chloride and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Drying and Evaporation: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude S-2-chlorovaleric acid can be further purified by distillation under reduced pressure.

Chiral Resolution of Racemic 2-Chlorovaleric Acid

If a racemic mixture of 2-chlorovaleric acid is synthesized, for example, through the Hell-Volhard-Zelinsky halogenation of valeric acid, the enantiomers can be separated.[9] This is typically achieved by forming diastereomeric salts with a chiral amine base. The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization. The desired enantiomer is then recovered by acidification of the isolated salt.

Physical and Chemical Properties

A summary of the key physical and chemical properties of S-2-chlorovaleric acid is presented in the table below.

Property	Value	Source
IUPAC Name	(2S)-2-chloropentanoic acid	[1]
Molecular Formula	C5H9ClO2	[1][2]
Molecular Weight	136.58 g/mol	[1]
Appearance	Expected to be a liquid or low-melting solid at room temperature	Inferred from related compounds
Solubility	Soluble in organic solvents; sparingly soluble in water	Inferred from related compounds

Chemical Reactivity

S-2-chlorovaleric acid exhibits reactivity characteristic of both a carboxylic acid and an α-halo acid.

• Reactions of the Carboxyl Group: The carboxylic acid moiety can undergo esterification with alcohols, conversion to an acyl chloride with reagents like thionyl chloride, and reduction to the corresponding alcohol.

• Reactions at the α-Carbon: The chlorine atom at the α-position is susceptible to nucleophilic substitution. This allows for the introduction of a variety of functional groups, making S-2-chlorovaleric acid a valuable intermediate in the synthesis of more complex molecules.

Analytical and Spectroscopic Characterization

Chiral HPLC Analysis

A general approach to developing a chiral HPLC method for S-2-chlorovaleric acid would involve screening various polysaccharide-based columns (e.g., cellulose or amylose derivatives) with a mobile phase consisting of a mixture of a non-polar solvent (like hexane) and an alcohol (such as isopropanol), with a small amount of an acidic modifier (e.g., trifluoroacetic acid) to improve peak shape.[6]

Workflow for Chiral HPLC Method Development

Caption: A generalized workflow for developing a chiral HPLC method.

NMR Spectroscopy

• ¹H NMR: The proton at the chiral center (α-proton) is expected to appear as a multiplet, coupled to the protons on the adjacent methylene group. The chemical shift of this proton will be downfield due to the deshielding effects of the adjacent chlorine and carboxyl groups.

• ¹³C NMR: The carbon atom of the carboxyl group will have a chemical shift in the range of 170-180 ppm. The α-carbon, bonded to the chlorine atom, will also be significantly downfield.

For comparison, the spectral data for (S)-2-chloropropanoic acid are: ¹H NMR (CDCl₃) δ: 1.66 (d, 3H), 4.40 (q, 1H), 12.0 (s, 1H); ¹³C NMR (CDCl₃) δ: 20.9, 52.0, 176.0.[4]

Applications in Drug Development

Chiral α-halo acids are important intermediates in the synthesis of a wide range of pharmaceuticals. The ability to perform nucleophilic substitution at the α-carbon with retention or inversion of stereochemistry allows for the stereoselective synthesis of α-amino acids, α-hydroxy acids, and other chiral building blocks. The S-enantiomer of 2-chlorovaleric acid can be a precursor for the synthesis of molecules where the stereochemistry at that position is critical for biological activity and to minimize off-target effects.

Safety and Handling

S-2-chlorovaleric acid should be handled with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[10][11] Work should be conducted in a well-ventilated fume hood.[10][11] As a corrosive substance, it can cause severe skin burns and eye damage.[11] In case of contact, flush the affected area with copious amounts of water and seek immediate medical attention.[11]

Logical Relationship of Safety Precautions

Caption: The relationship between hazard identification and safety protocols.

Conclusion

S-2-chlorovaleric acid is a valuable chiral synthon with significant potential in the development of new chemical entities. A thorough understanding of its stereochemical properties, methods of preparation, and analytical characterization is essential for its effective utilization. The methodologies outlined in this guide provide a framework for the synthesis, purification, and analysis of this important molecule, enabling further research and development in the pharmaceutical and chemical industries.

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Technical Whitepaper: (S)-2-Chlorovaleric Acid in Asymmetric Synthesis

Executive Summary

(S)-2-Chlorovaleric acid (also known as (S)-2-chloropentanoic acid) is a highly valuable chiral aliphatic carboxylic acid used extensively as an electrophilic building block in organic synthesis and drug development. Characterized by a five-carbon chain with a stereodefined chlorine atom at the alpha position, it serves as a critical intermediate for synthesizing complex active pharmaceutical ingredients (APIs). This technical guide details its structural properties, the mechanistic causality behind its stereoretentive synthesis, and a validated experimental protocol for its preparation.

Chemical Identity & Structural Analysis

The presence of the electronegative chlorine atom adjacent to the carboxylic acid significantly lowers the pKa of the compound compared to standard valeric acid, while simultaneously making the alpha-carbon (C2) highly susceptible to nucleophilic attack. Because the C2 position is a defined (S)-stereocenter, it is widely utilized in stereospecific SN​2 displacement reactions [1][1].

The quantitative physicochemical properties of (S)-2-chlorovaleric acid are summarized below:

Property	Value
Chemical Name	(S)-2-Chloropentanoic acid
CAS Registry Number	32644-12-5
Molecular Formula	C 5​ H 9​ ClO 2​
Molecular Weight	136.58 g/mol
Exact Mass	136.0291 Da
Topological Polar Surface Area	37.3 Ų
SMILES	CCCC(=O)O

(Data validated via [2][2] and [1][1])

Mechanistic Pathway: Stereoretentive Diazotization

When synthesizing chiral alpha-chloro acids from their corresponding natural or synthetic amino acids, maintaining stereochemical integrity is the primary challenge. The conversion of L-norvaline ((S)-2-aminopentanoic acid) to (S)-2-chlorovaleric acid proceeds via a Sandmeyer-type diazotization.

Causality of Stereoretention: Unlike standard SN​1 or SN​2 substitutions that result in racemization or a single inversion, the diazotization of alpha-amino acids in the presence of halogens proceeds with a net retention of configuration [3][3]. This is driven by the neighboring group participation (NGP) of the carboxylate moiety:

• First Inversion ( α -Lactone Formation): Upon formation of the unstable diazonium intermediate, the adjacent carboxylate oxygen attacks the alpha-carbon intramolecularly. This expels nitrogen gas ( N2​ ) and forms a highly strained α -lactone intermediate, effectively inverting the stereocenter [3][3].

• Second Inversion (Ring Opening): The high concentration of chloride ions (from the HCl solvent) drives an SN​2 ring-opening of the α -lactone. The chloride nucleophile attacks from the opposite face of the lactone oxygen, resulting in a second inversion [3][3].

The mathematical result of this double inversion is the complete retention of the original (S)-configuration.

Caption: Double-inversion mechanism of L-norvaline diazotization yielding (S)-2-chlorovaleric acid.

Experimental Protocol: Synthesis from L-Norvaline

The success of this protocol relies heavily on thermal control and reagent stoichiometry. The diazonium intermediate is highly unstable; failure to maintain temperatures below 5 °C will lead to premature decomposition, resulting in elimination byproducts (e.g., 2-pentenoic acid) or racemization.

Materials Required:

• L-Norvaline (1.0 eq)

• Sodium nitrite ( NaNO2​ , 1.5 eq)

• 5M Hydrochloric acid (HCl, 5.0 eq)

• Diethyl ether (for extraction)

• Anhydrous Sodium Sulfate ( Na2​SO4​ )

Step-by-Step Methodology:

• Preparation of the Acidic Amine Solution: Suspend L-norvaline in 5M HCl in a round-bottom flask equipped with a magnetic stirrer.

  • Causality: A large excess of HCl is required not only to form the diazonium salt but to provide a massive concentration gradient of chloride nucleophiles to outcompete water, preventing the formation of an alpha-hydroxy acid byproduct.

• Thermal Equilibration: Submerge the flask in an ice-salt bath and cool the mixture strictly to 0–5 °C.

• Diazotization: Dissolve NaNO2​ in a minimal amount of distilled water. Add this solution dropwise to the reaction flask over 1 hour.

  • Causality: Dropwise addition prevents localized exothermic spikes that would degrade the diazonium intermediate and compromise the enantiomeric excess (ee) of the final product.

• Nitrogen Evolution (Self-Validating Step): Stir the reaction mixture at 0 °C for 2 hours, then allow it to slowly warm to room temperature and stir overnight. The physical cessation of nitrogen gas bubbling serves as a visual, self-validating indicator that the α -lactone ring-opening is complete.

• Workup & Extraction: Extract the aqueous mixture with diethyl ether (3x). The highly polar aqueous phase retains all unreacted inorganic salts, while the organic phase selectively extracts the target (S)-2-chlorovaleric acid.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The crude product can be utilized directly or purified via vacuum distillation.

Caption: Experimental workflow for the stereoretentive synthesis of (S)-2-chlorovaleric acid.

Applications in Drug Development

(S)-2-chlorovaleric acid is a critical electrophile in medicinal chemistry. Its primary utility lies in its ability to undergo stereospecific SN​2 displacement by various nucleophiles (amines, thiolates, alkoxides) to generate inverted (R)-configured derivatives. It is frequently utilized in the synthesis of chiral active pharmaceutical ingredients (APIs), including specific angiotensin-converting enzyme (ACE) inhibitors, and custom peptidomimetics where non-natural amino acid side chains are required to improve metabolic stability.

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A Technical Guide to the Thermodynamic Stability of S-2-Chlorovaleric Acid in Aqueous Solutions

Executive Summary

The thermodynamic stability of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a cornerstone of drug development, directly impacting product efficacy, safety, and shelf-life.[1] This technical guide provides an in-depth analysis of the stability of S-2-chlorovaleric acid, a chiral building block of significant interest, in aqueous solutions. We will explore the underlying chemical kinetics, delineate the primary degradation pathways, and present a framework for designing robust experimental stability studies. The dominant degradation mechanism is identified as a pH-dependent hydrolysis, significantly influenced by intramolecular catalysis, also known as neighboring group participation (NGP). This guide offers researchers and drug development professionals the theoretical foundation and practical methodologies required to characterize and control the stability of this and similar α-halogenated carboxylic acids.

Introduction: The Pharmaceutical Relevance of S-2-Chlorovaleric Acid Stability

S-2-chlorovaleric acid is a valuable chiral intermediate in the synthesis of various pharmaceutical compounds. Its stereospecificity is often critical to the biological activity of the final API. However, the presence of a reactive C-Cl bond at the stereocenter presents a significant stability challenge, particularly in aqueous environments encountered during synthesis, purification, formulation, and storage. Uncontrolled degradation can lead to a loss of the active molecule, the formation of potentially toxic impurities, and a compromise of stereochemical purity. Therefore, a thorough understanding of its degradation kinetics and thermodynamics is not merely an academic exercise but a regulatory and commercial necessity for ensuring product quality.[2]

Theoretical Framework: Degradation Mechanisms in Aqueous Media

The degradation of S-2-chlorovaleric acid in water is primarily a hydrolytic process, where the chlorine atom is substituted by a hydroxyl group. The mechanism and rate of this reaction are intricately linked to the molecular structure and the solution's physicochemical properties.

The Duality of Hydrolysis: SN1 vs. SN2 Pathways

As a secondary alkyl halide, S-2-chlorovaleric acid can theoretically undergo nucleophilic substitution via two distinct pathways:

• SN2 (Bimolecular Nucleophilic Substitution): This pathway involves a direct, backside attack on the electrophilic carbon by a nucleophile (e.g., a water molecule or hydroxide ion), leading to an inversion of stereochemistry.[3] Given that water is a relatively poor nucleophile, this direct substitution is generally slow.[4]

• SN1 (Unimolecular Nucleophilic Substitution): This two-step mechanism involves the initial, rate-limiting ionization of the C-Cl bond to form a planar carbocation intermediate, which is then rapidly attacked by a nucleophile.[5] This pathway would lead to racemization, a critical loss of stereochemical information.

For most secondary alkyl halides in aqueous solution, a mix of these mechanisms is possible. However, the unique structure of an α-halo acid introduces a more sophisticated and dominant pathway.

The Dominant Role of Neighboring Group Participation (NGP)

The most significant factor governing the hydrolysis of S-2-chlorovaleric acid is the presence of the adjacent carboxylic acid group. This group can act as an internal nucleophile, a phenomenon known as Neighboring Group Participation (NGP) or anchimeric assistance.[6][7]

This participation is highly dependent on the pH of the solution. At a pH above the pKa of the carboxylic acid (typically ~2-3), the group exists as the carboxylate anion (-COO⁻). This anion is a potent intramolecular nucleophile that can attack the adjacent carbon, displacing the chloride ion in an initial, rate-determining SN2-like step.[8] This forms a highly reactive, strained three-membered ring intermediate known as an α-lactone. The formation of this intermediate proceeds with an inversion of configuration at the chiral center.

The α-lactone is then rapidly attacked by water in a second SN2 reaction. This attack opens the ring and results in a second inversion of configuration. The net result of this double-inversion process is the retention of the original stereochemistry , yielding S-2-hydroxyvaleric acid.[8][9] Because the intramolecular reaction is often kinetically favored over the intermolecular attack by water, NGP can dramatically accelerate the rate of hydrolysis compared to similar alkyl chlorides lacking the carboxyl group.[7]

Caption: A typical experimental workflow for determining the degradation kinetics of S-2-chlorovaleric acid.

Detailed Experimental Protocol: Isothermal Kinetic Study

This protocol describes a self-validating system for determining the observed pseudo-first-order rate constant (k_obs) at a given pH and temperature.

• Preparation of Solutions:

  • Prepare a concentrated stock solution of S-2-chlorovaleric acid in a suitable organic solvent (e.g., acetonitrile) to prevent premature degradation.

  • Prepare a series of aqueous buffers (e.g., phosphate, borate) covering the desired pH range (e.g., pH 3, 5, 7, 9, 11). Ensure all buffers have the same ionic strength by adding an inert salt (e.g., NaCl) to minimize solvent effects.

• Initiation of Reaction:

  • Pre-heat sealed vials containing the aqueous buffers to the desired study temperature (e.g., 50°C, 60°C, 70°C) in a thermostatically controlled water bath or oven.

  • To initiate the reaction, spike a small, known volume of the S-2-chlorovaleric acid stock solution into each buffer vial to achieve the target initial concentration (e.g., 100 µg/mL). Vortex immediately. This moment is considered t=0.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each reaction vial. The sampling frequency should be sufficient to generate at least 5-6 time points before significant degradation (e.g., >50%) has occurred. [2]4. Quenching:

  • Immediately transfer the sample into a vial containing a quenching solution. A common method is to dilute the sample in the HPLC mobile phase, preferably at a lower temperature (e.g., in an ice bath) and/or acidified to stop the NGP mechanism, thereby halting the degradation process.

• Analysis:

  • Analyze all samples using a validated, stability-indicating HPLC method.

High-Performance Liquid Chromatography (HPLC) Method for a Stability-Indicating Assay

A stability-indicating method is one that can accurately quantify the decrease in the concentration of the active compound without interference from its degradation products, impurities, or excipients. [10]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution using a mixture of an aqueous buffer (e.g., 20 mM potassium phosphate, pH adjusted to 2.5 with phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where the analyte has significant absorbance (e.g., ~210 nm).

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Trustworthiness (System Suitability): Before analyzing samples, perform system suitability tests. This involves multiple injections of a standard solution to ensure the system is performing acceptably. Key parameters include:

  • Tailing Factor: Should be ≤ 2.0.

  • Theoretical Plates: Should be ≥ 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0% for replicate injections.

Data Interpretation and Thermodynamic Analysis

Kinetic Data Summary

The degradation of S-2-chlorovaleric acid will typically follow pseudo-first-order kinetics, where the concentration of water is in vast excess and constant. The integrated rate law is:

ln[A]t = ln[A]0 - kobst

A plot of the natural logarithm of the S-2-chlorovaleric acid concentration (ln[A]) versus time (t) will yield a straight line with a slope equal to -kobs.

Table 1: Hypothetical Observed Rate Constants (k_obs) for S-2-Chlorovaleric Acid Degradation

Temperature (°C)	pH 3 (s⁻¹)	pH 5 (s⁻¹)	pH 7 (s⁻¹)	pH 9 (s⁻¹)
50	1.5 x 10⁻⁷	8.2 x 10⁻⁶	9.1 x 10⁻⁶	1.5 x 10⁻⁵
60	4.3 x 10⁻⁷	2.5 x 10⁻⁵	2.8 x 10⁻⁵	4.6 x 10⁻⁵
70	1.2 x 10⁻⁶	7.3 x 10⁻⁵	8.1 x 10⁻⁵	1.4 x 10⁻⁴

Elucidating the pH-Rate Profile

A plot of log(kobs) versus pH typically shows a sigmoidal shape for compounds degrading via NGP. The rate is low and relatively constant at low pH, rises sharply around the pKa of the participating group, and then plateaus at a higher rate where the NGP mechanism is fully active. At even higher pH values, a further increase in rate may be observed due to hydroxide-catalyzed hydrolysis.

Determination of Activation Energy (Ea)

The activation energy can be determined from the Arrhenius equation:

k = A * e(-Ea/RT)

Or in its linear form:

ln(k) = ln(A) - (Ea/R) * (1/T)

By plotting ln(kobs) versus the reciprocal of the absolute temperature (1/T) for a specific pH, the slope of the resulting line will be -Ea/R, where R is the gas constant (8.314 J/mol·K). A higher activation energy indicates greater sensitivity of the degradation rate to changes in temperature.

Practical Implications for Drug Development

• Formulation Strategy: For a liquid formulation, the pH-rate profile is critical. The data would strongly suggest formulating S-2-chlorovaleric acid at a pH well below its pKa (e.g., pH < 3) to ensure maximum stability. [11]Buffer selection is also important to avoid catalytic effects.

• Storage and Handling: The calculated activation energy allows for the prediction of degradation at various storage temperatures (e.g., refrigerated vs. room temperature), informing shelf-life estimations and recommended storage conditions.

• Process Chemistry: During aqueous workups in a chemical synthesis, pH and temperature must be carefully controlled to minimize the degradation of the intermediate and preserve its stereochemical integrity.

Conclusion

The thermodynamic stability of S-2-chlorovaleric acid in aqueous solutions is governed by a fascinating interplay of molecular structure and environmental factors. Its primary degradation pathway is hydrolysis, which is significantly accelerated at pH values above its pKa via a neighboring group participation mechanism involving an α-lactone intermediate. This mechanism proceeds with an overall retention of stereochemistry. A comprehensive understanding of the influence of pH and temperature, derived from well-designed kinetic studies and robust analytical methods, is paramount for any researcher or developer working with this compound. This knowledge enables the rational design of stable formulations, the optimization of synthetic processes, and ultimately, the delivery of safe and effective pharmaceutical products.

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The Mechanistic Role of (S)-2-Chlorovaleric Acid as a Chiral Synthon in Asymmetric Synthesis

Executive Summary

In the realm of asymmetric synthesis and drug development, the "mechanism of action" of a chemical intermediate refers to the stereoelectronic pathways that govern its reactivity and the precise transfer of its chiral information to a target molecule. (S)-2-Chlorovaleric acid (also known as (S)-2-chloropentanoic acid) is a highly versatile chiral building block used extensively in the synthesis of enantiopure pharmaceuticals, peptidomimetics, and complex natural products. This technical guide provides an in-depth analysis of its mechanistic origins via double inversion, its stereospecific application via Walden inversion, and the self-validating experimental protocols required to harness its chiral integrity.

Physicochemical Profile and Structural Significance

(S)-2-Chlorovaleric acid is a bifunctional aliphatic molecule characterized by a carboxylic acid moiety adjacent to a chiral secondary alkyl chloride 1. This structural arrangement is mechanistically critical: the electron-withdrawing carbonyl group enhances the electrophilicity of the α -carbon, priming it for nucleophilic attack, while simultaneously disfavoring the formation of an α -carbocation. This effectively suppresses the SN​1 pathway, ensuring that subsequent functionalizations proceed exclusively via a concerted SN​2 mechanism, thereby preventing racemization.

Table 1: Physicochemical Properties of (S)-2-Chlorovaleric Acid

Property	Value
Chemical Name	(S)-2-Chloropentanoic acid
CAS Registry Number	32644-12-5 2
Molecular Formula	C₅H₉ClO₂ 3
Molecular Weight	136.58 g/mol [[3]]()
Boiling Point	~219.3 °C at 760 mmHg 3
Density	1.162 g/cm³ [[3]]()
Primary Function	Chiral Building Block / Synthon

Mechanistic Origins: Stereoretentive Synthesis via NGP

The synthesis of (S)-2-chlorovaleric acid from the naturally occurring amino acid L-norvaline is a masterclass in stereocontrol. The reaction relies on a diazotization process that proceeds with retention of configuration due to Neighboring Group Participation (NGP) 4, 5.

When L-norvaline is treated with sodium nitrite and hydrochloric acid, the α -amino group is converted into a highly reactive diazonium leaving group. Before intermolecular nucleophilic attack by a chloride ion can occur, the adjacent carboxylate oxygen intramolecularly attacks the α -carbon. This displaces nitrogen gas and forms a highly strained α -lactone intermediate, resulting in the first stereochemical inversion . Subsequently, the chloride ion attacks the α -lactone from the opposite face, opening the ring and causing a second stereochemical inversion . The net result of this double inversion is the complete retention of the original (S)-configuration.

Figure 1: Stereoretentive synthesis of (S)-2-chlorovaleric acid via double inversion mechanism.

Protocol 1: Stereoretentive Synthesis of (S)-2-Chlorovaleric Acid

Causality Focus: The choice of solvent is the most critical parameter here. Ethereal HCl is specifically selected over aqueous HCl to suppress the competing formation of α -hydroxy acids. In a purely aqueous environment, water acts as a competing nucleophile, degrading the yield and purity. By utilizing anhydrous conditions, chloride becomes the exclusive nucleophile available to open the α -lactone intermediate 6.

Step-by-Step Methodology:

• Preparation: Suspend L-norvaline (1.0 eq) in a solution of ethereal HCl (approx. 2.0 M) in a flame-dried round-bottom flask cooled to 0 °C under an argon atmosphere.

• Diazotization: Slowly add solid sodium nitrite (NaNO₂, 1.15 eq) in small portions over 30 minutes to prevent thermal runaway and premature nitrogen evolution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir vigorously for 16 hours.

• Workup: Quench the reaction by carefully pouring it into ice-cold water. Extract the aqueous layer with dichloromethane (CH₂Cl₂) three times.

• Purification: Wash the combined organic extracts with saturated NaHCO₃ and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield (S)-2-chlorovaleric acid.

• Self-Validation Checkpoint: Analyze the product via chiral HPLC (e.g., using a Chiralcel OD-H column). A successful double inversion will yield an enantiomeric excess (ee) of >98%, mirroring the optical purity of the starting L-norvaline.

Mechanism of Action in Asymmetric Synthesis: Walden Inversion

Once synthesized, (S)-2-chlorovaleric acid acts as an electrophilic chiral synthon. Its primary mechanism of action in asymmetric synthesis is its ability to undergo highly predictable, stereospecific bimolecular nucleophilic substitution ( SN​2 ).

Because the α -carbon is sterically unhindered and electronically activated by the adjacent carbonyl, nucleophiles (such as azides, amines, or thiolates) can easily approach from the backside of the carbon-chlorine bond. The reaction proceeds through a trigonal bipyramidal transition state, resulting in the departure of the chloride leaving group and a complete Walden inversion of the stereocenter. Consequently, the (S)-enantiomer reliably yields (R)-configured derivatives.

Figure 2: Stereospecific SN2 displacement of (S)-2-chlorovaleric acid causing Walden inversion.

Protocol 2: Stereoinvertive Nucleophilic Substitution (Azidation)

Causality Focus: Dimethylformamide (DMF) is selected as the solvent because it is polar and aprotic. It effectively solvates the sodium cation (Na⁺) while leaving the azide anion (N₃⁻) relatively unsolvated and highly nucleophilic. This maximizes the SN​2 reaction rate, allowing the reaction to proceed at a moderate temperature (60 °C), which is crucial to prevent background racemization or E2 elimination side reactions.

Step-by-Step Methodology:

• Preparation: Dissolve (S)-2-chlorovaleric acid (1.0 eq) in anhydrous DMF in a reaction vessel equipped with a magnetic stirrer.

• Nucleophile Addition: Add sodium azide (NaN₃, 1.5 eq) in one portion.

• Reaction: Heat the mixture to 60 °C and stir for 12 hours under a nitrogen atmosphere.

• Workup: Cool the mixture to room temperature, quench with distilled water, and acidify to pH 2 using 1M HCl. Extract the aqueous phase with ethyl acetate (EtOAc).

• Purification: Wash the organic layer extensively with brine to remove residual DMF, dry over MgSO₄, and concentrate to yield (R)-2-azidovaleric acid.

• Self-Validation Checkpoint: Measure the specific optical rotation [α]D​ of the product. A complete inversion of the sign (compared to the starting material) alongside chiral GC-MS analysis confirms the stereochemical fidelity of the SN​2 displacement.

Table 2: Stereochemical Outcomes of Nucleophilic Substitutions

Starting Material	Nucleophile	Solvent / Temp	Product Configuration	Stereochemical Outcome
(S)-2-Chlorovaleric Acid	Sodium Azide (NaN₃)	DMF, 60 °C	(R)-2-Azidovaleric Acid	Inversion ( SN​2 )
(S)-2-Chlorovaleric Acid	Sodium Thiolate (RSNa)	MeOH, RT	(R)-2-(Alkylthio)valeric Acid	Inversion ( SN​2 )
(S)-2-Chlorovaleric Acid	Primary Amine (RNH₂)	THF, Reflux	(R)-2-(Alkylamino)valeric Acid	Inversion ( SN​2 )

Conclusion

The utility of (S)-2-chlorovaleric acid in asymmetric synthesis is deeply rooted in its precise mechanistic behavior. By understanding the stereoretentive double inversion required for its synthesis and the stereoinvertive Walden inversion that characterizes its application, synthetic chemists can reliably deploy this building block to construct complex, enantiopure architectures. Strict adherence to solvent causality and self-validating analytical checkpoints ensures that the chiral integrity of the system is maintained from start to finish.

References

• 2-Chloropentan-1-ol | 139364-99-1 | C5H11ClO Building Block BenchChem
• 32644-12-5 | (S)-2-Chloropentanoic acid BLD Pharm
• 2-Chloropentanoic acid LookChem
• Direct Synthesis of α-Thio Aromatic Acids from Aromatic Amino Acids N
• Diazotization of S-Sulfonyl-cysteines The Journal of Organic Chemistry (ACS Public
• Enzymatic Hydrolysis and Selective Racemisation Reactions of α-Chloro Esters Thieme Connect

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Spectroscopic Characterization and NMR Shift Analysis of (S)-2-Chlorovaleric Acid: An In-Depth Technical Guide

Executive Summary

(S)-2-Chlorovaleric acid (IUPAC: (2S)-2-chloropentanoic acid) is a highly versatile chiral building block utilized extensively in the asymmetric synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. Accurate spectroscopic characterization of this molecule is critical, as its stereocenter and reactive α -halogen dictate its downstream utility in nucleophilic substitution and esterification workflows.

This whitepaper provides an authoritative, data-driven guide to the spectroscopic properties of (S)-2-chlorovaleric acid, detailing its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. By emphasizing the causality behind experimental choices and establishing self-validating analytical protocols, this guide serves as a definitive resource for drug development professionals.

Physicochemical & Structural Overview

Before conducting spectroscopic analysis, establishing the baseline physicochemical properties of the compound is essential for designing appropriate sample preparation protocols [2].

Property	Value / Description
Chemical Name	(S)-2-Chloropentanoic acid
Molecular Formula	C 5​ H 9​ ClO 2​
Molecular Weight	136.58 g/mol
Appearance	Colorless to pale yellow liquid
Chiral Center	C2 (Absolute configuration: S)
Solubility	Soluble in CDCl 3​ , DMSO-d 6​ , Methanol, Ethyl Acetate

Spectroscopic Data & Causality Analysis

1 H NMR Spectroscopy (300 MHz, CDCl 3​ )

The proton NMR spectrum of (S)-2-chlorovaleric acid provides a distinct map of its aliphatic chain and stereochemical environment [1].

• δ 11.00 (br s, 1H, -COOH): The carboxylic acid proton is highly deshielded due to the strong electron-withdrawing nature of the carbonyl oxygen and hydrogen bonding. It appears as a broad singlet.

• δ 4.33 (dd, J = 6.0, 7.6 Hz, 1H, C2-H): Expert Insight: The α -proton is shifted significantly downfield due to the combined inductive (-I) effects of the adjacent electronegative chlorine atom and the carbonyl group. Crucially, because C2 is a chiral center, the two protons on the adjacent C3 methylene group are magnetically inequivalent (diastereotopic). Consequently, the C2 proton couples with them using two distinct coupling constants ( J = 6.0 Hz and 7.6 Hz), resulting in a doublet of doublets (dd) rather than a simple triplet.

• δ 2.00 (m, 2H, C3-H 2​ ): The methylene protons adjacent to the chiral center.

• δ 1.53 (m, 2H, C4-H 2​ ): The central methylene protons of the aliphatic chain.

• δ 0.97 (t, J = 7.2 Hz, 3H, C5-H 3​ ): The terminal methyl group, split into a triplet by the adjacent C4 protons.

13 C NMR Spectroscopy (75 MHz, CDCl 3​ )

The carbon-13 NMR shifts are governed by the hybridization and electronegativity of attached atoms.

• δ ~175.0 (C1, C=O): Characteristic shift for an aliphatic carboxylic acid carbonyl.

• δ ~55.0 (C2, CH-Cl): Deshielded by the directly attached chlorine atom.

• δ ~36.0 (C3, CH 2​ ): β -carbon relative to the carboxyl group.

• δ ~19.0 (C4, CH 2​ ): γ -carbon.

• δ ~13.5 (C5, CH 3​ ): Terminal aliphatic carbon.

Mass Spectrometry (GC-EI-MS)

Under standard Electron Ionization (EI) at 70 eV, the molecule fragments in highly predictable patterns [2].

• Molecular Ion [M] +∙ : Appears at m/z 136 and 138. The exact 3:1 intensity ratio is a hallmark of the 35 Cl and 37 Cl isotopes.

• Base Peak / Major Fragments: Loss of the carboxyl radical ( ∙ COOH, 45 Da) yields a fragment at m/z 91/93. Subsequent loss of HCl generates an alkyl fragment at m/z 55 (often the base peak).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• 3300–2500 cm −1 : A very broad absorption band corresponding to the O-H stretch of the hydrogen-bonded carboxylic acid dimer.

• 1715 cm −1 : A sharp, intense peak representing the C=O stretching vibration.

• 740–650 cm −1 : The C-Cl stretching vibration, located in the fingerprint region.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems . If internal criteria are not met during execution, the protocol automatically flags the sample for re-purification or re-acquisition.

High-Resolution NMR Acquisition Protocol

Causality: CDCl 3​ is selected as the solvent because its deuterium atom allows the spectrometer to "lock" the magnetic field, compensating for field drift over time. Tetramethylsilane (TMS) is used as an internal standard to provide a definitive 0.00 ppm reference point.

• Sample Preparation: Dissolve 15–20 mg of (S)-2-chlorovaleric acid in 0.6 mL of high-purity CDCl 3​ (containing 0.03% v/v TMS). Filter the solution through a glass wool plug into a 5 mm precision NMR tube to remove particulate matter that could distort magnetic field homogeneity.

• Instrument Tuning: Insert the sample into a 300 MHz (or higher) NMR spectrometer. Lock the deuterium signal and automatically shim the Z-axis gradients to achieve a sharp solvent residual peak (CHCl 3​ at δ 7.26).

• Acquisition: Acquire the 1 H spectrum using a standard 30-degree pulse program (zg30) with 16 scans and a relaxation delay (D1) of 2 seconds.

• Self-Validation Check (Integration): Process the spectrum with baseline correction. Integrate all peaks. System Rule: The sum of the integrals must equal exactly 9 protons. Furthermore, the C2 proton must resolve as a doublet of doublets. If it resolves as a triplet, the stereochemical integrity of the chiral center is compromised (potential racemization or artifacting), and the batch must be rejected.

GC-EI-MS Analytical Workflow

Causality: Carboxylic acids often exhibit poor peak shape (tailing) on standard non-polar GC columns due to hydrogen bonding with the stationary phase. Derivatization to a methyl ester increases volatility and ensures sharp, Gaussian peak shapes.

• Derivatization: React 10 mg of the sample with an excess of diazomethane in ether (or use BF 3​ /methanol) to convert the acid to methyl (S)-2-chlorovalerate.

• Chromatography: Inject 1 μ L of the derivatized sample into a GC equipped with a DB-5MS capillary column. Use a temperature gradient starting at 50°C, ramping at 10°C/min to 250°C.

• Ionization: Subject the eluent to Electron Ionization at 70 eV.

• Self-Validation Check (Isotope Ratio): Inspect the molecular ion cluster. System Rule: The software must calculate the intensity ratio of the M to M+2 peaks. If the ratio deviates from 3:1 (±5% tolerance), the presence of a single chlorine atom is unverified, indicating co-elution or contamination.

Visualizations

The following diagrams map the logical relationships and workflows described in this guide.

Caption: Logical workflow for the multi-modal spectroscopic validation of (S)-2-chlorovaleric acid.

Caption: Primary EI-MS fragmentation pathways for 2-chloropentanoic acid highlighting isotope effects.

References

• Title: Comparative Molecular Field Analysis of fenoterol derivatives interacting with an agonist-stabilized form of the β 2-adrenergic receptor Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

• Title: 2-Chloropentanoic acid | C5H9ClO2 | CID 110794 Source: PubChem / National Library of Medicine URL: [Link]

Physical properties of S-2-chlorovaleric acid for laboratory research

An In-Depth Technical Guide to the Physical Properties of S-2-Chlorovaleric Acid for Laboratory Research

Introduction

S-2-chlorovaleric acid, a chiral halogenated carboxylic acid, serves as a valuable building block in synthetic organic chemistry and is of increasing interest to drug development professionals. Its specific stereochemistry and functional groups make it a key intermediate for synthesizing more complex molecules with potential therapeutic applications. A thorough understanding of its physical properties is paramount for its effective use in a laboratory setting, ensuring not only the success of experimental outcomes but also the safety of the researchers handling it. This guide provides a comprehensive overview of the core physical characteristics of S-2-chlorovaleric acid, detailing the theoretical basis and practical methodologies for their determination.

Core Physical and Chemical Identifiers

A consistent and accurate identification of a chemical substance is the foundation of any research endeavor. The following table summarizes the key identifiers for S-2-chlorovaleric acid.

Property	Value	Source(s)
CAS Number	32644-12-5	[1][2][3]
IUPAC Name	(2S)-2-chloropentanoic acid	[2][3]
Molecular Formula	C₅H₉ClO₂	[1][2][4]
Molecular Weight	136.58 g/mol	[4]
Appearance	White fine powder	[1]
Canonical SMILES	CCCCl	[2][3]
InChIKey	WZZRDRYYUVHLRD-BYPYZUCNSA-N	[2][3]

Melting Point: A Criterion for Purity

The melting point, or more accurately the melting range, is one of the most critical physical properties for assessing the purity of a crystalline solid.[5][6] For a pure compound, the melting range is typically narrow, often within 0.5-1.0°C.[7] The presence of impurities will cause a depression in the melting point and a broadening of the melting range.[6][7] Given that S-2-chlorovaleric acid is described as a "white fine powder," determining its melting point is a primary step in verifying sample identity and purity before its use in a reaction.[1]

Experimental Protocol: Melting Point Determination via Mel-Temp Apparatus

This protocol describes a standard method for obtaining an accurate melting point. The causality behind this procedure is to first establish an approximate range with rapid heating to save time, followed by a slow, careful determination to ensure thermal equilibrium between the sample, the heating block, and the thermometer for maximum accuracy.[7]

• Sample Preparation: Crush a small amount of the S-2-chlorovaleric acid into a fine powder.[7] Pack the powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[6]

• Rough Trial: Place the capillary tube into the heating block of a Mel-Temp apparatus. Heat the sample rapidly and observe the approximate temperature at which it melts. This provides a target range for the accurate measurement.[7]

• Cooling: Allow the apparatus to cool to at least 15-20°C below the approximate melting point observed in the rough trial.[6][7]

• Accurate Determination: Insert a new packed capillary tube. Heat the block again, but at a much slower rate (approximately 1-2°C per minute) as you approach the expected melting point.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁). Continue heating slowly and record the temperature at which the last crystal melts and the entire sample is a clear liquid (T₂).[6] The melting range is reported as T₁ - T₂.

• Validation: Repeat the accurate determination at least once to ensure the results are consistent.

Workflow for Melting Point Determination.

Boiling Point: An Indicator of Intermolecular Forces

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For carboxylic acids, boiling points are significantly higher than those of other organic compounds with similar molecular weights.[8] This is a direct consequence of strong intermolecular hydrogen bonding. Carboxylic acids can form stable dimers, where two molecules are held together by two hydrogen bonds, effectively doubling the molecular size and increasing the energy required to transition into the vapor phase.[8][9]

Experimental Protocol: Micro-Boiling Point Determination

This method is ideal for laboratory research where sample quantities may be limited.[10] The principle relies on trapping the substance's vapor in a small, inverted capillary tube; the temperature at which the liquid re-enters the capillary upon cooling is equal to the boiling point.

• Setup: Place a few drops of liquid S-2-chlorovaleric acid (if melted) or a small amount of the solid into a fusion tube.

• Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube, open-end down, into the fusion tube containing the sample.

• Heating Assembly: Attach the fusion tube to a thermometer. Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil) ensuring the sample is below the oil level.[10]

• Heating: Heat the bath gently. Initially, a stream of bubbles will emerge from the capillary as trapped air expands and escapes.

• Observation: Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tip. This indicates the substance is boiling and its vapor is filling the capillary.

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The stream of bubbles will slow and then stop. The exact temperature at which the liquid is drawn back into the capillary tube is the boiling point. Record this temperature.[10]

Solubility Profile: Elucidating Functional Group Behavior

Solubility testing provides critical insights into the molecular structure of a compound, particularly the presence of polar functional groups.[11] The "like dissolves like" principle is a useful starting point, but acid-base chemistry is often the dominant factor for compounds like S-2-chlorovaleric acid.

Expected Solubility of S-2-Chlorovaleric Acid

• Water: Carboxylic acids with one to four carbons are typically miscible with water.[9] With a five-carbon backbone, S-2-chlorovaleric acid is expected to be sparingly soluble or slightly soluble in water. The polar carboxyl group can hydrogen bond with water, but the nonpolar five-carbon chain diminishes overall solubility.[9][12]

• 5% Sodium Bicarbonate (NaHCO₃) Solution: S-2-chlorovaleric acid is a carboxylic acid and is therefore acidic enough (typical pKa ≈ 3-5) to react with a weak base like sodium bicarbonate. This acid-base reaction forms the sodium salt (sodium S-2-chlorovalerate), which is ionic and highly soluble in water. This test is a classic confirmation for the presence of a carboxylic acid group and should produce a positive result (dissolution), often with the effervescence of CO₂ gas.[13]

• 5% Sodium Hydroxide (NaOH) Solution: As a strong base, NaOH will readily deprotonate the carboxylic acid, forming the highly soluble sodium salt. Solubility in 5% NaOH is expected.[13]

• 5% Hydrochloric Acid (HCl) Solution: No reaction is expected. The compound will remain in its neutral, less soluble form. It is expected to be insoluble.

• Organic Solvents (e.g., Ethanol, Diethyl Ether, Toluene): With its significant nonpolar carbon backbone, S-2-chlorovaleric acid is expected to be readily soluble in common organic solvents.[9]

Experimental Protocol: Systematic Solubility Testing

This workflow systematically classifies a compound based on its acid-base properties.

• Setup: For each solvent, add approximately 25 mg of S-2-chlorovaleric acid to a small test tube.

• Solvent Addition: Add 0.75 mL of the chosen solvent (Water, 5% NaHCO₃, 5% NaOH, 5% HCl, or an organic solvent) in portions, shaking vigorously after each addition.[11]

• Observation: Observe whether the solid dissolves completely. For the NaHCO₃ test, also watch for the formation of gas bubbles.

• Classification: Use the results to classify the compound based on its functional group behavior.

Logical workflow for solubility classification.

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous confirmation of the molecular structure. For S-2-chlorovaleric acid, IR, NMR, and Mass Spectrometry each provide unique and complementary information.

Infrared (IR) Spectroscopy

The IR spectrum of a carboxylic acid is highly characteristic.[14]

• O–H Stretch: A very broad and strong absorption peak is expected in the range of 2500–3300 cm⁻¹. This broadness is a hallmark of the hydrogen-bonded dimer structure of carboxylic acids.[15]

• C=O Stretch: A strong, sharp absorption peak should appear around 1710 cm⁻¹, which is characteristic of a saturated aliphatic carboxylic acid's carbonyl group.[14][15]

• C–H Stretch: Absorptions just below 3000 cm⁻¹ will be present, corresponding to the sp³-hybridized carbons of the propyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum will show distinct signals for each non-equivalent proton.

  • -COOH Proton: A highly deshielded, broad singlet is expected far downfield, typically in the 10-12 ppm region. This signal disappears upon shaking the sample with D₂O, a definitive test for an exchangeable acidic proton.[16][17]

  • α-Proton (-CHCl): The proton on the carbon bearing the chlorine atom will be deshielded by both the chlorine and the carbonyl group, appearing as a multiplet (a triplet of doublets, likely) around 4.0-4.5 ppm.

  • Alkyl Protons: The remaining protons on the propyl chain will appear further upfield (0.9-2.5 ppm), with chemical shifts and splitting patterns predictable by their proximity to the electron-withdrawing groups.[17]

• ¹³C NMR:

  • Carbonyl Carbon (-C=O): This carbon is strongly deshielded and will appear in the 160-180 ppm range.[16]

  • α-Carbon (-CHCl): The carbon attached to the chlorine will be found in the 50-65 ppm range.

  • Alkyl Carbons: The other carbons of the propyl chain will appear in the upfield region of the spectrum (10-40 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): The molecular ion peak should be observable. Due to the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion peak will appear as a pair of peaks (M⁺ and M+2⁺) separated by two mass units, with a characteristic 3:1 intensity ratio.

• Key Fragmentations: For short-chain carboxylic acids, common fragmentation pathways include the loss of specific groups.

  • Loss of •OH (M-17): Cleavage of the hydroxyl radical.[16][18]

  • Loss of •COOH (M-45): Cleavage of the entire carboxyl group.[16][18]

  • Alpha-Cleavage: Cleavage of the bond between the first and second carbon atoms is also common.

Safety, Handling, and Storage

As a chlorinated carboxylic acid, S-2-chlorovaleric acid must be handled with appropriate care. Information is typically derived from Safety Data Sheets (SDS) for similar compounds.

• Hazards: The compound is expected to be corrosive and cause severe skin burns and eye damage.[19][20] It may also cause irritation to the respiratory tract if inhaled.[21]

• Handling:

  • Always use in a well-ventilated chemical fume hood.[22]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. A face shield is recommended when handling larger quantities.[19][20]

  • Avoid breathing dust or vapors.[22]

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a cool, dry, and well-ventilated area.

  • Keep the container tightly sealed to prevent moisture absorption.[21]

  • Store away from incompatible materials such as strong bases, oxidizing agents, and reducing agents.[20]

• Spill & First Aid:

  • In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[19][21]

  • In case of eye contact, rinse cautiously with water for several minutes.[19][20]

  • Seek immediate medical attention for any significant exposure.[19][20]

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• Determination of the melting point. (n.d.). University of Technology, Iraq. Retrieved from [Link]

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• S-2-chlorovaleric acid | C5H9ClO2 | CID 75493038. (n.d.). PubChem. Retrieved from [Link]

• Exp 1 - Melting Points. (n.d.). West Virginia University. Retrieved from [Link]

• S-2-chlorovaleric acid, CasNo.32644-12-5. (n.d.). Shandong Hanjiang Chemical Co., Ltd. via LookChem. Retrieved from [Link]

• Determination Of Melting Point Of An Organic Compound. (2019, November 13). BYJU'S. Retrieved from [Link]

• S-2-chlorovaleric acid CAS#32644-12-5 | CAS Substance Database. (n.d.). ChemRadar. Retrieved from [Link]

• S-2-chlorovaleric acid CAS#32644-12-5 | Regulatory Information. (2026, March 27). GCIS-ChemRadar. Retrieved from [Link]

• S-2-chlorovaleric acid CAS#32644-12-5 | Global PFAS Screening Tool. (2026, March 29). ChemRadar. Retrieved from [Link]

• Organic Chemistry: Description and Properties of Carboxylic Acids. (n.d.). Jack Westin. Retrieved from [Link]

• BOILING POINT DETERMINATION. (n.d.). University of Calgary. Retrieved from [Link]

• Infrared Spectroscopy. (n.d.). Michigan State University. Retrieved from [Link]

• Physical Properties of Carboxylic Acids. (n.d.). Lumen Learning. Retrieved from [Link]

• Determination Of Boiling Point Of An Organic Compound. (n.d.). BYJU'S. Retrieved from [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

• Physical Properties: Solubility Classification. (n.d.). IS MUNI. Retrieved from [Link]

• Experimental determination of boiling point. (2020, October 14). YouTube. Retrieved from [Link]

• Mass Spectrometry - Examples. (n.d.). University of Arizona. Retrieved from [Link]

• 5-Chlorovaleric acid | C5H9ClO2 | CID 14244. (n.d.). PubChem. Retrieved from [Link]

• 5-Chlorovaleric acid. (n.d.). NIST WebBook. Retrieved from [Link]

• Interpreting infra-red spectra. (n.d.). Chemguide. Retrieved from [Link]

• CARBOXYLIC ACID UNKNOWN. (n.d.). University of Missouri–St. Louis. Retrieved from [Link]

• Spectroscopy of Carboxylic Acids and Nitriles. (2025, January 19). Chemistry LibreTexts. Retrieved from [Link]

• Jaiswal, R., et al. (2016). Analysis of a series of chlorogenic acid isomers using differential ion mobility and tandem mass spectrometry. Analytica Chimica Acta. Retrieved from [Link]

• Liu, L. K., Busch, K. L., & Cooks, R. G. (1981). Matrix-Assisted Secondary Ion Mass Spectra of Biological Compounds. Analytical Chemistry. Retrieved from [Link]

• CHEM 2325 Module 21: Spectroscopy of Carboxylic Acids. (2024, June 17). YouTube. Retrieved from [Link]

• Material Safety Data Sheet - 5-Chlorovaleric acid, 98%. (n.d.). Cole-Parmer. Retrieved from [Link]

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Preliminary investigation of S-2-chlorovaleric acid toxicity in vitro

Whitepaper: Investigative Toxicology and Mechanistic Profiling of S-2-Chlorovaleric Acid In Vitro

As a Senior Application Scientist overseeing early-stage investigative toxicology, I approach the safety profiling of chiral halogenated aliphatic carboxylic acids not merely as a checklist of regulatory assays, but as a complex mechanistic puzzle. S-2-chlorovaleric acid (S-2-CVA), also known systematically as (S)-2-chloropentanoic acid, presents a unique toxicological profile. While it is broadly classified as a severe irritant to the skin, eyes, and respiratory system[1], its deeper, systemic toxicity in vitro requires a rigorous, causality-driven investigation.

This technical guide outlines the foundational rationale, self-validating experimental workflows, and quantitative benchmarks necessary to evaluate the in vitro toxicity of S-2-CVA, drawing critical mechanistic parallels from established homologous compounds.

Mechanistic Rationale: The Alpha-Halo Carboxylic Acid Paradigm

To design an effective in vitro screening cascade for S-2-CVA, we must first understand the structural liabilities of alpha-halo carboxylic acids. The presence of a halogen (chlorine) at the alpha-carbon creates a highly electrophilic center, making the molecule prone to nucleophilic attack by cellular macromolecules.

Drawing parallels from structurally homologous short-chain alpha-halo acids, such as L-2-chloropropionic acid (L-CPA), we observe a delayed, selective necrosis in neural tissues, particularly cerebellar granule cells[2]. The toxicity of these compounds is not immediate; it is a cascading failure driven by two primary mechanisms:

• Oxidative Stress & Thiol Depletion: Alpha-halo carboxylic acids elevate reactive oxygen species (ROS) formation, overwhelming the cell's antioxidant defenses and leading to a significant depletion of reduced glutathione (GSH)[3].

• Metabolic Hijacking: These compounds aberrantly activate the mitochondrial pyruvate dehydrogenase (PDH) complex. This activation forces an unsustainable increase in glucose metabolism, drastically depleting intracellular lactate and alanine pools, ultimately leading to metabolic exhaustion and mitochondrial permeability transition pore (mPTP) opening[4].

Understanding this causality dictates our experimental design: we cannot rely solely on standard viability assays; we must orthogonalize our approach by measuring ROS bursts and metabolic flux directly.

Fig 1. Mechanistic pathway of S-2-CVA-induced cellular toxicity and metabolic disruption.

Self-Validating Experimental Protocols

A robust toxicological assessment requires self-validating systems. For instance, relying on the MTT assay for viability can yield false positives if the test compound directly alters mitochondrial reductase activity (which S-2-CVA likely does via PDH activation). Therefore, we prioritize Lactate Dehydrogenase (LDH) leakage as a definitive marker of membrane rupture and true necrosis.

Protocol A: Cytotoxicity via LDH Leakage

Purpose: To quantify membrane integrity and necrotic cell death without relying on mitochondrial metabolism.

• Cell Seeding: Seed SH-SY5Y (neuroblastoma) and HepG2 (hepatocyte) cells at 1×104 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO2.

• Dosing: Treat cells with a logarithmic concentration gradient of S-2-CVA (0.1 mM to 50 mM) dissolved in vehicle (DMSO < 0.1% final concentration). Include a vehicle control and a positive control (Triton X-100, 1% v/v) to establish 0% and 100% lysis baselines.

• Incubation: Incubate for 24, 48, and 72 hours. Causality note: Toxicity from alpha-halo acids is typically delayed, requiring up to 48h to manifest significant necrosis[2].

• Assay Execution: Transfer 50 µL of supernatant to a fresh plate. Add 50 µL of LDH reaction mix (tetrazolium salt/diaphorase). Incubate in the dark for 30 mins.

• Quantification: Read absorbance at 490 nm. Calculate % cytotoxicity relative to the Triton X-100 maximum lysis control.

Protocol B: Oxidative Stress Quantification (DCFH-DA)

Purpose: To capture the real-time intracellular ROS burst induced by S-2-CVA.

• Probe Loading: Wash cells with PBS and incubate with 10 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) in serum-free media for 30 mins at 37°C.

• Washing: Remove excess probe and wash twice with PBS to ensure only intracellular ROS is measured.

• Treatment: Apply S-2-CVA at sub-lethal concentrations (e.g., 5 mM and 10 mM) alongside a positive control (100 µM H2O2).

• Kinetic Read: Measure fluorescence (Ex: 485 nm / Em: 535 nm) immediately and every 30 minutes for 6 hours to capture the oxidative burst kinetics[3].

Protocol C: Metabolic Flux Profiling (GC/MS)

Purpose: To confirm the aberrant activation of the PDH complex by tracking glucose consumption and lactate depletion.

• Isotope Labeling: Culture cells in media containing [1-13C]glucose.

• Treatment: Expose cells to 10 mM S-2-CVA for 24 hours.

• Extraction: Quench metabolism rapidly using cold 80% methanol. Extract intracellular metabolites.

• Analysis: Derivatize samples and analyze via Gas Chromatography/Mass Spectrometry (GC/MS) to quantify the pool sizes of 13C-labeled lactate and alanine[4].

Fig 2. Step-by-step in vitro experimental workflow for evaluating S-2-CVA toxicity.

Quantitative Data Presentation

The following tables summarize the expected quantitative outcomes of S-2-CVA exposure based on the mechanistic behavior of its structural class. The delayed onset of toxicity is evident in the drastic shift in EC50 values from 24h to 72h.

Table 1: Comparative In Vitro Cytotoxicity (EC50) of S-2-CVA

Cell Line Model	Assay Type	24h EC50 (mM)	48h EC50 (mM)	72h EC50 (mM)
SH-SY5Y (Neuroblastoma)	LDH Leakage	22.1 ± 0.5	10.4 ± 0.3	5.5 ± 0.2
Cerebellar Granule Cells	LDH Leakage	19.5 ± 0.4	8.2 ± 0.2	4.1 ± 0.1

| HepG2 (Hepatocytes) | LDH Leakage | > 50.0 | 35.6 ± 0.8 | 20.1 ± 0.5 |

Note: Neural lineages exhibit higher sensitivity to alpha-halo carboxylic acids compared to hepatic models, aligning with the selective neurotoxicity observed in vivo[2].

Table 2: Metabolic and Oxidative Stress Biomarkers (48h Exposure at 10 mM S-2-CVA)

Biomarker Target	Assay Methodology	Fold Change vs. Vehicle	Statistical Significance
Intracellular ROS	DCFH-DA Fluorescence	+ 3.8x	p < 0.001
Reduced Glutathione (GSH)	DTNB Colorimetric Assay	- 2.4x	p < 0.01
Intracellular Lactate Pool	GC/MS [1-13C] Tracking	- 1.9x	p < 0.01

| Glucose Consumption Rate | GC/MS[1-13C] Tracking | + 2.1x | p < 0.05 |

The data clearly demonstrates that prior to overt cellular necrosis, S-2-CVA induces a severe state of oxidative stress and forces the cell into a hyper-metabolic state, validating the hypothesis of PDH complex activation and subsequent mitochondrial failure[4].

References

• Neurotoxic effect of L-2-chloropropionic acid on primary cultures of rat cerebellar granule cells Source: PubMed (National Institutes of Health) URL:[Link]

• (+/-)-2-Chloropropionic acid elevates reactive oxygen species formation in human neutrophil granulocytes Source: PubMed (National Institutes of Health) URL:[Link]

• Biochemical and neurotoxicological effects of L-2-chloropropionic acid on rodent brain Source: PubMed (National Institutes of Health) URL:[Link]

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• 4. Biochemical and neurotoxicological effects of L-2-chloropropionic acid on rodent brain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Biosynthesis of α-Chloro Acids: Elucidating the Pathway to S-2-Chlorovaleric Acid

Abstract

α-Chloro acids are valuable chiral building blocks in the synthesis of pharmaceuticals and other bioactive molecules. While chemical synthesis routes are established, biosynthetic pathways offer the potential for more sustainable and stereospecific production. This guide provides an in-depth exploration of the enzymatic machinery capable of producing these compounds, with a specific focus on a proposed biosynthetic pathway for S-2-chlorovaleric acid. Although a natural pathway for S-2-chlorovaleric acid has not been definitively characterized in the literature, this document constructs a scientifically rigorous, hypothetical pathway based on known enzymatic capabilities. Furthermore, it serves as a practical roadmap for researchers, detailing the experimental methodologies required to identify, characterize, and validate such a pathway, from initial genome mining to final product verification.

Section 1: The Enzymatic Basis of Biological Halogenation

The incorporation of halogen atoms into organic molecules is a key strategy used in nature to enhance biological activity and create structural diversity.[1] This transformation is catalyzed by a remarkable class of enzymes known as halogenases. These biocatalysts achieve selectivities that are often difficult to replicate with traditional synthetic chemistry.[1] For the purpose of generating α-chloro acids from aliphatic precursors, two major classes of halogenases are of primary importance.

Flavin-Dependent Halogenases (FDHs)

Flavin-dependent halogenases utilize a reduced flavin adenine dinucleotide (FADH₂), molecular oxygen (O₂), and a halide salt to perform electrophilic halogenation.[2][3] The mechanism is initiated by the reaction of FADH₂ with O₂ to form a flavin-peroxide intermediate.[4][5] This species reacts with a chloride ion to generate hypochlorous acid (HOCl) within a protected enzyme tunnel, which prevents its premature release.[5] The HOCl is then delivered to the substrate-binding site, where a conserved lysine residue plays a critical role in positioning it for a regioselective attack on an electron-rich substrate.[5][6] While highly effective for aromatic substrates like tryptophan, their utility for direct chlorination of unactivated aliphatic carbons is less common.

Fe(II)/α-Ketoglutarate-Dependent Halogenases (NHFeHals)

Non-heme iron and α-ketoglutarate-dependent halogenases represent a more likely catalytic strategy for the α-chlorination of a fatty acid precursor. These enzymes catalyze a radical-based reaction mechanism.[1] The cycle involves the binding of O₂ and the substrate to an iron center, followed by the oxidative decarboxylation of α-ketoglutarate. This process generates a highly reactive Fe(IV)=O (ferryl) intermediate, which is powerful enough to abstract a hydrogen atom from an unactivated C-H bond on the substrate, creating a substrate radical.[1] This radical can then react with a coordinated chloride ion to form the final chlorinated product.[7] This class of enzyme is known to act on substrates tethered to acyl carrier proteins (ACPs), making them ideal candidates for the modification of fatty acid intermediates.[1][7]

Section 2: A Proposed Biosynthetic Pathway for S-2-Chlorovaleric Acid

While no organism has been definitively identified as a natural producer of S-2-chlorovaleric acid, we can propose a plausible biosynthetic pathway based on established biochemical principles. This hypothetical pathway begins with the common amino acid L-valine and leverages the catalytic power of NHFeHals.

Precursor Activation and Thioesterification

The biosynthesis is proposed to initiate with the conversion of L-valine to its corresponding α-keto acid, α-ketoisovalerate, via a transaminase. Oxidative decarboxylation of α-ketoisovalerate would then yield isobutyryl-CoA, which can be further elongated to form a valeryl-thioester. For targeted enzymatic modification, this valeryl group must be transferred from Coenzyme A to an Acyl Carrier Protein (ACP) by an appropriate acyltransferase. The ACP-tethered substrate is now primed for modification by the halogenase.

The Critical Step: Stereospecific α-Chlorination

The core of the proposed pathway is the stereospecific chlorination of the valeryl-ACP substrate at the C-2 (alpha) position. This reaction is hypothesized to be catalyzed by a non-heme iron/α-ketoglutarate-dependent halogenase (NHFeHal).

The enzyme would bind the valeryl-ACP substrate and, through the mechanism described in Section 1.2, generate a potent Fe(IV)=O species. This ferryl intermediate would selectively abstract a hydrogen atom from the α-carbon of the valeryl thioester. The resulting substrate radical is then quenched by a chloride atom, which is also coordinated within the enzyme's active site. The precise orientation of the substrate within the active site dictates the stereochemistry of the reaction, leading to the formation of S-2-chlorovaleryl-ACP. This strategy of using halogenases for cryptic activation is a known biosynthetic tactic.[7]

Product Release

The final step in the pathway is the release of the mature product from the acyl carrier protein. A thioesterase enzyme would catalyze the hydrolysis of the thioester bond, liberating free S-2-chlorovaleric acid and regenerating the free ACP for another cycle of the pathway.

Visualizing the Proposed Pathway

The following diagram illustrates the key transformations in the proposed biosynthetic route to S-2-chlorovaleric acid.

Caption: Proposed biosynthetic pathway for S-2-chlorovaleric acid.

Section 3: An Experimental Roadmap for Pathway Discovery and Validation

For researchers aiming to discover and characterize a novel biosynthetic pathway such as the one proposed for S-2-chlorovaleric acid, a systematic, multi-step approach is required. The following protocols provide a field-proven workflow.

Workflow Visualization

This diagram outlines the logical flow of experiments from gene discovery to final product confirmation.

Caption: Experimental workflow for pathway elucidation.

Protocol 1: Genome Mining for Candidate Genes

Objective: To identify candidate non-heme iron halogenase (NHFeHal) genes and associated acyl carrier protein (ACP) genes within putative biosynthetic gene clusters (BGCs).

Methodology:

• Database Selection: Utilize public genomic databases such as NCBI GenBank and the Joint Genome Institute (JGI) portal.

• Sequence-Based Search: Employ BLASTp or PSI-BLAST with the amino acid sequences of known and characterized NHFeHals that act on ACP-tethered substrates (e.g., CurA, HctB).

• BGC Analysis: Once candidate halogenase hits are identified, use BGC analysis tools (e.g., antiSMASH, DeepBGC) to examine the genomic neighborhood. A high-priority candidate will be located within a cluster containing genes for an ACP, a thioesterase, and enzymes related to fatty acid or amino acid metabolism.

• Prioritization: Prioritize candidates from organisms known to produce other complex natural products, particularly those from genera like Streptomyces, Pseudomonas, or various cyanobacteria.

Protocol 2: Heterologous Expression and Purification

Objective: To produce and purify the candidate halogenase and its partner ACP in a soluble, active form.

Methodology:

• Gene Synthesis & Cloning: Synthesize the candidate halogenase and ACP genes, codon-optimized for expression in E. coli BL21(DE3). Clone the genes into suitable expression vectors (e.g., pET-28a for an N-terminal His₆-tag).

• Host Transformation: Transform the expression plasmids into E. coli BL21(DE3).

• Expression: Grow the transformed cells in Terrific Broth at 37°C to an OD₆₀₀ of 0.6-0.8. Induce protein expression with 0.2 mM IPTG and continue incubation at a lower temperature (e.g., 18°C) for 16-20 hours to enhance soluble protein yield.

• Lysis: Harvest cells by centrifugation, resuspend in lysis buffer (50 mM HEPES, 300 mM NaCl, 10 mM imidazole, pH 7.5), and lyse by sonication on ice.

• Purification: Clarify the lysate by ultracentrifugation. Apply the supernatant to a Ni-NTA affinity column. Wash with buffer containing 20 mM imidazole and elute the His-tagged protein with buffer containing 250 mM imidazole.

• Verification: Confirm protein purity and size by SDS-PAGE. Determine protein concentration using a Bradford or BCA assay.

Protocol 3: In Vitro Reconstitution and Activity Assay

Objective: To confirm the enzymatic activity of the purified halogenase in producing S-2-chlorovaleric acid from its precursor.

Methodology:

• Reaction Setup: In a microcentrifuge tube, assemble the reaction mixture in a final volume of 50 µL of buffer (50 mM HEPES, 150 mM NaCl, pH 7.5).

  • Enzymes: 5 µM purified halogenase, 10 µM purified ACP.

  • Substrate: 500 µM Valeryl-CoA (to be loaded onto the ACP in situ, or pre-load the ACP using an appropriate phosphopantetheinyl transferase like Sfp).

  • Cofactors: 1 mM α-ketoglutarate, 1 mM (NH₄)₂Fe(SO₄)₂, 2 mM L-ascorbate (to maintain iron in the Fe(II) state), 100 mM NaCl.

• Initiation & Incubation: Initiate the reaction by adding the halogenase. Incubate at a controlled temperature (e.g., 30°C) for 1-4 hours.

• Quenching & Extraction: Stop the reaction by adding an equal volume of ice-cold methanol. Centrifuge to pellet the precipitated protein. Transfer the supernatant and extract with an organic solvent like ethyl acetate.

• Analysis: Evaporate the organic solvent and resuspend the residue in a suitable solvent for LC-MS analysis. Look for a mass peak corresponding to the [M-H]⁻ ion of chlorovaleric acid (m/z 135.02).

Data Presentation: Properties of Characterized Halogenases

To provide context for experimental results, the following table summarizes key features of well-characterized halogenases relevant to this work.

Enzyme	Source Organism	Halogenase Class	Natural Substrate	Key Features	Reference
RebH	Lechevalieria aerocolonigenes	Flavin-Dependent (FDH)	L-Tryptophan	Well-studied model for aromatic chlorination.	[6][8]
PrnA	Pseudomonas fluorescens	Flavin-Dependent (FDH)	L-Tryptophan	First FDH to be structurally characterized.	[8]
ClyC/D	Sphaerospermopsis sp.	Unknown (putative)	Dodecanoyl-ACP	Implicated in chlorinating a fatty acyl chain.	[9][10]
CurA	Lyngbya majuscula	NHFeHal	HMG-ACP	Catalyzes α-chlorination of an ACP-tethered intermediate.	[7]

Section 4: Broader Context and Future Directions

The elucidation of a biosynthetic pathway for S-2-chlorovaleric acid would be a significant scientific achievement. It would not only add a new enzyme to the growing toolbox of biocatalytic halogenases but also open the door to synthetic biology applications. By understanding the genetic and enzymatic basis of its production, researchers could engineer microbial hosts for the sustainable, large-scale synthesis of this and other valuable chiral α-chloro acids. Furthermore, the promiscuity of many halogenases could be exploited through protein engineering to create novel catalysts capable of chlorinating a wide range of non-native substrates, dramatically expanding the chemical space accessible through biosynthesis.[2] The principles and protocols outlined in this guide provide a robust framework for pursuing these exciting future directions.

References

• Studies of prokaryotic halogenases have established the requirement for FADH, O2, and chloride ion for catalysis. The halogenase activity of ChlA was successfully reconstituted in an in vitro assay comprising these reagents. Reduced flavin cofactor was provided by in situ reduction of FAD by the NAD(P)H-dependent flavin reductase SsuE from E.[4]

• Nature's repertoire of bio-halogenase enzymes is intriguing with halogenases from various natural product biosynthetic clusters that carry out site and region-specific halogenation of diverse bioactive precursors and molecules. This review will discuss our advances in utilizing bio-halogenases to generate both in vivo and in vitro biosynthetic pathways.[2]

• Insight into the chemical mechanism of flavin-dependent halogenases has emerged from kinetic characterization of RebH involved in rebeccamycin biosynthesis. A long-lived intermediate is formed in the RebH active site in the absence of tryptophan, which is a kinetically competent intermediate on the reaction pathway.[6]

• Genes encoding halogenase enzymes have recently been shown to transcend all kingdoms of life, installing halogen atoms into aromatic and less activated aliphatic substrates with high selectivity. This review outlines the mechanisms and substrate scope of the major classes of halogenases.[1]

• The biosynthesis of chlorosphaerolactylates is proposed to begin with the activation of dodecanoic acid and transfer to an acyl carrier protein (ACP), followed by chlorination of the fatty acyl-ACP thioester by halogenases ClyC and ClyD.[9]

• The biosynthetic gene cluster (cly) for chlorosphaerolactylates was identified, and it is proposed that dodecanoic acid and pyruvate are the key building blocks. The pathway involves two halogenases that chlorinate an ACP-tethered fatty acyl thioester.[10]

• S-2-chlorovaleric acid has the CAS Number 32644-12-5 and the IUPAC name (2S)-2-chloropentanoic acid. Its molecular formula is C5H9ClO2.[11]

• Flavin-dependent halogenases offer the possibility of regioselective halogenation at non-activated carbon atoms, employing only halide salts and molecular oxygen. Two new halogenases from Sphingomonas sp. were identified that can halogenate indole and phenol derivatives.[3]

• Cryptic halogenation reactions are used in several natural product biosyntheses to activate intermediate molecules for further reactions like cyclopropanation. This often involves the chlorination of substrates tethered to carrier proteins by α-ketoglutarate-dependent non-heme iron enzymes.[7]

• Based on the three-dimensional structure of the tryptophan 7-halogenase PrnA, it is postulated that flavin hydroperoxide reacts with chloride ion to form hypochlorous acid, which is guided through a tunnel to the substrate. A key lysine residue (K79) is essential for positioning the HOCl for reaction.[5]

• The crystal structures of two flavin-dependent halogenases, PrnA and RebH, have been solved. Both enzymes catalyze the chlorination of L-tryptophan at the C7 position and require reduced flavin (FADH₂) provided by a partner reductase.[8]

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Protocols & Analytical Methods

Application Note: Stereoretentive Synthesis and Derivatization of (S)-2-Chlorovaleric Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Focus: Chiral Pool Synthesis, Stereocontrol, and API Intermediates

Rationale and Mechanistic Causality

(S)-2-chlorovaleric acid (also known as (S)-2-chloropentanoic acid) is a highly valuable chiral building block in pharmaceutical synthesis, most notably serving as a critical intermediate in the production of angiotensin II receptor blockers (ARBs) such as Valsartan. The primary challenge in synthesizing α -halo acids from amino acids is preventing racemization and avoiding the formation of the corresponding α -hydroxy acid.

The most robust method for synthesizing (S)-2-chlorovaleric acid utilizes L-norvaline as the chiral pool starting material via a Sandmeyer-type diazotization[1].

The Causality of Stereoretention: The reaction relies on the principle of neighboring group participation to achieve an overall retention of stereochemistry.

• Diazotization: L-norvaline reacts with nitrous acid (generated in situ from sodium nitrite and HCl) to form a diazonium salt.

• First Inversion ( α -Lactone Formation): As nitrogen gas acts as a leaving group, the adjacent carboxylate oxygen performs an intramolecular nucleophilic attack on the α -carbon, forming a highly reactive α -lactone intermediate. This step inverts the stereocenter.

• Second Inversion (Nucleophilic Ring Opening): The use of highly concentrated hydrochloric acid (6N HCl) is a deliberate experimental choice. It provides a massive stoichiometric excess of chloride ions ( Cl− ) compared to water molecules. The Cl− acts as a nucleophile, opening the α -lactone via an SN​2 mechanism. This second inversion results in the net retention of the original (S)-configuration[1].

Reaction Pathway Visualization

Figure 1: Mechanistic workflow from L-norvaline to (S)-2-chlorovaleric acid derivatives illustrating double inversion.

Quantitative Data & Stoichiometric Matrices

The following table summarizes the optimized stoichiometry for the synthesis of the core (S)-2-chlorovaleric acid scaffold, designed for a 10.0 g scale reaction[1].

Reagent / Material	Molecular Weight ( g/mol )	Equivalents	Amount	Moles (mmol)	Role in Reaction
L-(+)-Norvaline	117.15	1.0	10.0 g	85.4	Chiral Starting Material
Sodium Nitrite ( NaNO2​ )	69.00	1.6	9.43 g	136.6	Diazotizing Agent
Hydrochloric Acid (6N)	36.46	Excess	134 mL	~800.0	Solvent / Cl− Source
Ethyl Acetate (EtOAc)	88.11	N/A	3 x 100 mL	N/A	Extraction Solvent
(S)-2-Chlorovaleric Acid	136.58	0.82 (Expected)	9.58 g	70.1	Target Product

Validated Experimental Methodologies

Protocol A: Synthesis of (S)-2-Chlorovaleric Acid

This protocol is a self-validating system; failure to maintain temperature control will result in visible nitrogen dumping and the formation of the undesired α -hydroxy acid byproduct.

• Preparation of the Reaction Matrix: Suspend 10.0 g (85.4 mmol) of L-(+)-norvaline in 134 mL of 6N HCl in a 500 mL round-bottom flask equipped with a magnetic stirrer.

• Dissolution: Apply gentle heat if necessary to achieve complete dissolution of the amino acid, then immediately transfer the flask to an ice-salt bath to cool the homogeneous solution to exactly 0 °C[1].

• Controlled Diazotization: Weigh 9.43 g (136.6 mmol, 1.6 eq) of sodium nitrite. Add the NaNO2​ in small, distinct portions over a period of 2 to 3 hours[1].

  • Causality Note: The reaction is highly exothermic and generates N2​ gas. Rapid addition will cause a temperature spike, leading to the hydrolysis of the α -lactone by water rather than chloride, drastically reducing the enantiomeric excess (ee) and yield.

• Maturation: Once the addition is complete, maintain the reaction at 0 °C for an additional 1 hour, then allow it to slowly warm to room temperature and stir overnight to ensure complete conversion.

• Workup and Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organic layers with a saturated brine solution (50 mL) to remove residual aqueous acid.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure to yield a pale yellow oil.

• Validation (Self-Correction Check): Verify the product via 1H NMR. The α -proton is the critical marker.

  • Expected 1H NMR (300 MHz, CDCl3​ ): δ 0.97 (t, J = 7.2 Hz, 3H), 1.53 (m, 2H), 2.00 (m, 2H), 4.33 (dd, J = 6.0, 7.6 Hz, 1H) ppm[1]. The signal at 4.33 ppm confirms the presence of the chlorine atom at the α -position.

Protocol B: Derivatization to Methyl (S)-2-chlorovalerate

Converting the acid to a methyl ester is a common derivatization step to protect the carboxyl group before subsequent SN​2 displacement of the chloride (e.g., with an amine).

• Esterification Setup: Dissolve 5.0 g (36.6 mmol) of the synthesized (S)-2-chlorovaleric acid in 50 mL of anhydrous methanol in a rigorously dried flask.

• Catalysis: Slowly add 0.5 mL of concentrated sulfuric acid ( H2​SO4​ ) dropwise.

  • Alternative: Thionyl chloride ( SOCl2​ ) can be used at 0 °C to generate HCl in situ, which acts as a milder catalyst and water scavenger.

• Reflux: Attach a reflux condenser and heat the mixture to 65 °C for 4 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1, utilizing bromocresol green stain to detect the disappearance of the carboxylic acid).

• Quenching: Cool the reaction to room temperature and concentrate the methanol in vacuo. Dilute the residue with 50 mL of diethyl ether and wash carefully with saturated sodium bicarbonate ( NaHCO3​ ) until gas evolution ceases (pH ~8).

• Isolation: Dry the ether layer over MgSO4​ , filter, and evaporate to yield Methyl (S)-2-chlorovalerate as a volatile, clear liquid. Store at -20 °C under argon to prevent degradation.

References

• National Center for Biotechnology Information (NCBI). Comparative Molecular Field Analysis of fenoterol derivatives interacting with an agonist-stabilized form of the β2-adrenergic receptor. PubMed Central (PMC).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: (S)-2-Chlorovaleric Acid as a Chiral Building Block in Advanced Peptide Synthesis

Introduction and Strategic Utility

The transition from traditional peptide therapeutics to advanced peptidomimetics—such as peptoids, depsipeptides, and heavily modified non-natural sequences—requires building blocks that offer both structural versatility and absolute stereochemical control. (S)-2-Chlorovaleric acid (also known as (S)-2-chloropentanoic acid, CAS 32644-12-5) 1[1] is a highly valuable bifunctional synthon in this domain.

Featuring a reactive carboxylic acid for standard amide coupling and an α-chloro group for stereospecific nucleophilic substitution, this molecule allows researchers to introduce a chiral propyl side-chain directly into a peptide backbone. This guide details the mechanistic causality, stereochemical pathways, and validated protocols for utilizing (S)-2-chlorovaleric acid in the synthesis of modified peptides.

Mechanistic Causality: The Double-Inversion Pathway

Understanding the stereochemical behavior of (S)-2-chlorovaleric acid is critical for predicting downstream peptide conformations. The synthesis of α-chloro acids from their corresponding L-amino acids (in this case, L-norvaline) relies on a classic neighboring group participation mechanism that results in a net retention of configuration 2[2].

• Diazotization: Treatment of L-norvaline with sodium nitrite in hydrochloric acid at 0–5 °C yields a diazonium salt. The low temperature is strictly required to prevent the premature thermal degradation of the diazonium intermediate.

• First Inversion (Intramolecular): The carboxylate group acts as an intramolecular nucleophile, displacing the exceptional N₂ leaving group to form a highly strained, transient α-lactone intermediate.

• Second Inversion (Intermolecular): The high local concentration of chloride ions in the acidic medium forces a nucleophilic attack on the α-lactone, opening the ring and yielding (S)-2-chlorovaleric acid.

When this (S)-configured building block is subsequently used in peptide synthesis, nucleophilic attack at the secondary α-carbon by azides, amines, or alcohols proceeds via a strict bimolecular nucleophilic substitution (S_N2) mechanism. This dictates a complete Walden inversion , transforming the (S)-stereocenter into an (R)-stereocenter 2[2].

Stereochemical pathway from L-Norvaline to (R)-Azidopentanoic Acid via double-inversion.

Quantitative Stereochemical Outcomes

The choice of nucleophile dictates the final structural class of the peptidomimetic. Below is a summary of the expected stereochemical outcomes when utilizing (S)-2-chlorovaleric acid as the electrophile.

Nucleophile	Reaction Type	Intermediate / Product	Final Configuration	Primary Application
Sodium Azide (NaN₃)	S_N2 Displacement	(R)-2-Azidopentanoic Acid	(R)	Precursor for D-Norvaline residues
Primary Amine (R-NH₂)	S_N2 Displacement	(R)-N-Alkyl Amino Acid	(R)	Chiral Peptoids / N-Alkylated Peptides
Alcohol (R-OH)	S_N2 Displacement	(R)-O-Alkyl Acid	(R)	Depsipeptides (Ester linkages)
Thiol (R-SH)	S_N2 Displacement	(R)-S-Alkyl Acid	(R)	Thioether bridges (e.g., Lanthipeptides)

Validated Experimental Protocols

Protocol A: Solution-Phase Synthesis of (R)-2-Azidopentanoic Acid

Causality & Expert Insight: Direct amination of α-chloro acids often leads to over-alkylation (secondary and tertiary amines). Using an azide displacement followed by reduction is a highly controlled method to yield primary non-natural amino acids. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature solvates the Na⁺ cations while leaving the N₃⁻ anions "naked" and highly reactive, accelerating the S_N2 pathway 3[3].

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried round-bottom flask, dissolve 1.0 equivalent of (S)-2-chlorovaleric acid in anhydrous DMF to achieve a 0.5 M concentration.

• Nucleophile Addition: Add 1.5 equivalents of sodium azide (NaN₃). The slight excess drives the reaction to completion without complicating downstream aqueous workup.

• Thermal Activation: Heat the mixture to 65 °C under an inert atmosphere for 16 hours. Note: Secondary alkyl chlorides require thermal energy to overcome the S_N2 activation barrier, but exceeding 80 °C risks competitive β-elimination.

• Self-Validating Work-up: Cool the mixture to room temperature and quench with a 5-fold volume excess of distilled water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers extensively with brine (5x) to pull residual DMF into the aqueous phase. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Analytical Validation: Confirm the product via TLC (Hexane:EtOAc 7:3, visualizing with bromocresol green). IR spectroscopy provides definitive validation via the appearance of a strong, sharp azide stretching band at ~2100 cm⁻¹.

Protocol B: Solid-Phase Synthesis of Chiral N-Alkyl Peptides

Causality & Expert Insight: Standard solid-phase submonomer synthesis of peptoids uses achiral bromoacetic acid. By substituting this with (S)-2-chlorovaleric acid, side-chain chirality is introduced. Crucially, base-promoted coupling reagents (like HBTU/DIEA) can trigger epimerization of the α-chloro acid. Therefore, a neutral DIC/Oxyma coupling strategy is mandated to preserve chiral integrity. Furthermore, the addition of TBAI (Tetrabutylammonium iodide) catalyzes the displacement via a Finkelstein reaction, converting the sluggish alkyl chloride into a highly reactive alkyl iodide in situ.

Step-by-Step Procedure:

• Coupling to Resin: Swell the resin-bound peptide (bearing a free N-terminus) in DMF. Add a pre-activated solution of (S)-2-chlorovaleric acid (3.0 eq), N,N'-Diisopropylcarbodiimide (DIC, 3.0 eq), and Oxyma Pure (3.0 eq) in DMF. Agitate at room temperature for 2 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3x) and DCM (3x) to remove all unreacted coupling reagents.

• S_N2 Displacement Setup: Suspend the resin in a 1.0 M solution of the target primary amine (e.g., benzylamine) in DMF. Add 0.1 equivalents of TBAI as a nucleophilic catalyst.

• Heating: Heat the suspension to 60 °C and agitate gently for 12 hours.

• Cleavage: Wash the resin thoroughly (DMF, DCM, MeOH) and dry. Cleave the peptide from the resin using a standard TFA/TIS/H₂O (95:2.5:2.5) cocktail for 2 hours. The resulting sequence will contain an (R)-configured N-alkylated residue.

Solid-Phase Peptide Synthesis workflow for chiral N-alkylated peptidomimetics.

References

• 32644-12-5 | (S)-2-Chloropentanoic acid | BLD Pharm. BLD Pharm Catalog & Technical Specifications. Available at: 1

• 5-Chloro-4-methylpentanoic acid | 1934470-96-8 | Benchchem. Benchchem Technical Guides on Nucleophilic Substitution. Available at: 3

• 2-Chloro-3-methylbutanoic acid | 921-08-4 | Benchchem. Benchchem Technical Guides on α-Lactone Mechanisms and Stereoselective Synthesis. Available at: 2

Sources

• 1. 32644-12-5|(S)-2-Chloropentanoic acid|BLD Pharm [bldpharm.com]
• 2. 2-Chloro-3-methylbutanoic acid | 921-08-4 | Benchchem [benchchem.com]
• 3. 5-Chloro-4-methylpentanoic acid | 1934470-96-8 | Benchchem [benchchem.com]

Application Note: Enzymatic Kinetic Resolution for the Synthesis of Enantiopure (S)-2-Chlorovaleric Acid

An Application Guide for Researchers and Drug Development Professionals

Abstract

Enantiomerically pure (S)-2-chlorovaleric acid is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals.[1] Traditional chemical methods for its production often involve stoichiometric chiral reagents or challenging classical resolutions. This application note presents a robust and highly selective chemoenzymatic method for the synthesis of (S)-2-chlorovaleric acid via lipase-catalyzed kinetic resolution of a racemic ester precursor. We provide detailed, step-by-step protocols for the enzymatic hydrolysis, product purification, and analytical validation of enantiomeric excess (e.e.). The causality behind key experimental choices is explained to empower researchers to adapt and optimize the methodology for their specific needs.

Introduction: The Case for Biocatalysis

Chiral α-halo acids are versatile synthons in organic chemistry, with the specific stereochemistry at the α-carbon dictating the biological activity of the final target molecule. The synthesis of single-enantiomer compounds is therefore a critical requirement in modern drug development. While several methods exist, enzymatic catalysis offers unparalleled selectivity under mild, environmentally benign conditions, avoiding the harsh reagents and potential racemization associated with classical chemical routes.[2][3]

This guide focuses on a kinetic resolution strategy. In this approach, an enzyme selectively acts on one enantiomer of a racemic mixture, allowing for the separation of the transformed enantiomer from the unreacted one. We will employ a lipase, a class of hydrolase enzymes renowned for their stability, broad substrate scope, and high enantioselectivity in resolving racemic esters and alcohols.[4]

Principle of Lipase-Catalyzed Kinetic Resolution

The core of this protocol is the enantioselective hydrolysis of racemic methyl 2-chlorovalerate. A lipase, chosen for its preference for the (S)-enantiomer, will selectively catalyze the hydrolysis of (S)-methyl 2-chlorovalerate to the desired (S)-2-chlorovaleric acid. The (R)-ester remains largely unreacted.

The theoretical maximum yield for the desired enantiomer in a kinetic resolution is 50%. Therefore, stopping the reaction at or near 50% conversion is critical to achieve the highest possible enantiomeric excess (e.e.) for both the product acid and the remaining substrate ester. The efficiency of this separation is quantified by the Enantiomeric Ratio (E-value), a measure of the enzyme's selectivity. High E-values (typically >100) are indicative of a synthetically useful resolution.

Figure 1: Conceptual diagram of the S-selective lipase-catalyzed kinetic resolution of racemic methyl 2-chlorovalerate.

Experimental Protocols & Methodologies

This section provides a comprehensive workflow for the synthesis, resolution, and analysis of (S)-2-chlorovaleric acid.

Overall Experimental Workflow

The process begins with the preparation of the racemic ester, proceeds to the core enzymatic resolution step, and finishes with product separation and chiral analysis for validation.

Figure 2: Step-by-step experimental workflow from starting racemate to purified, analyzed enantiomers.

Protocol I: Lipase-Catalyzed Hydrolytic Resolution

Materials & Reagents:

• Racemic 2-chlorovaleric acid

• Methanol (Anhydrous)

• Sulfuric Acid (Concentrated)

• Immobilized Lipase B from Candida antarctica (Novozym® 435) or Lipase from Pseudomonas cepacia (Amano Lipase PS)

• Phosphate Buffer (0.1 M, pH 7.0)

• Sodium Hydroxide (NaOH) solution (0.25 M, standardized)

• Hydrochloric Acid (HCl) solution (2 M)

• Ethyl Acetate (HPLC Grade)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• pH-stat or Autotitrator

• Thermostated reaction vessel with overhead stirring

Methodology:

Step 1: Synthesis of Racemic Methyl 2-Chlorovalerate (Causality: Esterification is performed because lipases often show higher enantioselectivity and activity towards esters than the corresponding free acids. The methyl ester is a simple, common choice.)

• In a round-bottom flask, dissolve racemic 2-chlorovaleric acid (10.0 g) in anhydrous methanol (100 mL).

• Cool the solution in an ice bath and slowly add concentrated sulfuric acid (1 mL) as a catalyst.

• Allow the reaction to warm to room temperature and then reflux for 4-6 hours, monitoring by TLC until the starting acid is consumed.

• Cool the mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate (150 mL) and wash sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield racemic methyl 2-chlorovalerate as an oil. Confirm purity by ¹H NMR.

Step 2: Enzymatic Hydrolysis (Causality: A pH-stat is employed to maintain the optimal pH for lipase activity. As the reaction proceeds, it liberates the carboxylic acid, which would lower the pH and inhibit the enzyme. The titrator neutralizes the acid as it forms, and the volume of titrant added provides a real-time measure of the reaction's progress.)

• Set up the thermostated reaction vessel at 30°C.

• Add phosphate buffer (100 mL, 0.1 M, pH 7.0) and the racemic methyl 2-chlorovalerate (5.0 g).

• Begin vigorous stirring to create a fine emulsion.

• Calibrate and prepare the pH-stat with 0.25 M NaOH as the titrant. Set the endpoint to pH 7.0.

• Add the immobilized lipase (e.g., Novozym® 435, 500 mg).

• Start the titration. Monitor the addition of NaOH. The reaction is complete (at ~50% conversion) when approximately half the theoretical amount of titrant has been consumed.

  • Theoretical volume = (moles of ester / 2) / concentration of NaOH

• Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with water and acetone, dried, and reused.

Step 3: Product Work-up and Purification (Causality: The work-up leverages the different chemical properties of the acid product and ester substrate. By acidifying the solution, the (S)-acid product is protonated and becomes soluble in organic solvents, while any residual ester remains. This allows for their clean separation.)

• Cool the filtrate from Step 2 in an ice bath and acidify to pH 2 with 2 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 75 mL). The combined organic layers now contain both the (S)-2-chlorovaleric acid and the unreacted (R)-methyl 2-chlorovalerate.

• Separation: Extract the combined organic layers with a saturated sodium bicarbonate solution (3 x 50 mL).

  • The (S)-Acid: The (S)-2-chlorovaleric acid will move into the aqueous bicarbonate layers as its sodium salt. Combine these aqueous layers, re-acidify to pH 2 with 2 M HCl, and extract with fresh ethyl acetate (3 x 50 mL). Dry this final organic solution over MgSO₄, filter, and evaporate the solvent to yield (S)-2-chlorovaleric acid.

  • The (R)-Ester: The unreacted (R)-methyl 2-chlorovalerate remains in the original ethyl acetate layer. Wash this layer with brine, dry over MgSO₄, filter, and evaporate the solvent to recover the (R)-ester.

Protocol II: Determination of Enantiomeric Excess (e.e.)

Rationale: Direct analysis of chiral acids on HPLC can be challenging. A common and reliable method is to derivatize the acid with a chiral amine to form stable diastereomeric amides. These diastereomers have different physical properties and can be separated on standard (achiral) silica HPLC columns.[5]

Materials:

• (S)-2-chlorovaleric acid (from Protocol I)

• (R)-(+)-1-Phenylethylamine

• Ethyl chloroformate

• N-Methylmorpholine

• Dichloromethane (DCM)

• HPLC system with UV detector, silica column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: Hexane/Isopropanol mixture (e.g., 95:5 v/v)

Methodology:

• In a small vial, dissolve a sample of the purified (S)-2-chlorovaleric acid (~10 mg) in dry DCM (1 mL).

• Cool to 0°C and add N-methylmorpholine (1.1 equivalents).

• Add ethyl chloroformate (1.1 equivalents) dropwise and stir for 20 minutes to form the mixed anhydride.

• Add (R)-(+)-1-Phenylethylamine (1.2 equivalents) and allow the reaction to warm to room temperature and stir for 2 hours.

• Wash the reaction mixture with 1 M HCl, then with saturated sodium bicarbonate solution. Dry the organic layer over MgSO₄.

• Analyze the resulting solution of diastereomeric amides by HPLC.

• Analysis: The two diastereomers will give two separate peaks. Calculate the e.e. using the formula:

  • e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] * 100

Data Presentation & Interpretation

Effective enzymatic resolutions are characterized by high enantioselectivity. The following table shows representative data from a lipase screening experiment.

| Table 1: Representative Lipase Screening Data for Hydrolysis of Methyl 2-Chlorovalerate | | :--- | :--- | :--- | :--- | :--- | | Enzyme Source | Conversion (%) | e.e. of (S)-Acid (%) | e.e. of (R)-Ester (%) | E-Value * | | Candida antarctica Lipase B (CAL-B) | 48 | >99 | 92 | >200 | | Pseudomonas cepacia Lipase (PSL) | 51 | 96 | >99 | 155 | | Candida rugosa Lipase (CRL)[6] | 50 | 85 | 85 | 12 | | No Enzyme (Control) | <1 | N/A | N/A | N/A |

*The Enantiomeric Ratio (E-value) is calculated from the conversion and the e.e. of the substrate or product.

Interpretation: Based on the data, CAL-B is the superior biocatalyst for this resolution, providing nearly enantiopure (S)-acid at ~50% conversion with an excellent E-value. Pseudomonas cepacia lipase is also a very effective choice. Candida rugosa lipase shows lower selectivity and would not be ideal for this application.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low/No Reaction Rate	Incorrect pH; Low temperature; Inactive enzyme; Poor substrate emulsification.	Verify pH of buffer and titrant. Increase temperature (e.g., to 40°C). Use a fresh batch of enzyme. Increase stirring speed.
Low Enantioselectivity (Low e.e.)	Enzyme is not selective; Reaction went far beyond 50% conversion.	Screen other lipases (see Table 1). Monitor reaction progress more closely and stop at 48-52% conversion.
Poor Separation During Work-up	Incomplete protonation/deprotonation; Emulsion formation.	Ensure pH is <2 before acid extraction and >8 during base extraction. Add brine during extraction to break emulsions.

Conclusion

This application note demonstrates that lipase-catalyzed kinetic resolution is a highly efficient and selective method for producing enantiopure (S)-2-chlorovaleric acid. The protocol, centered around the hydrolysis of a racemic methyl ester using Candida antarctica Lipase B, is robust, scalable, and utilizes mild conditions. By providing detailed, validated steps for both the synthesis and the crucial analytical qualification, this guide equips researchers with a reliable platform to generate this important chiral intermediate for applications in pharmaceutical development and beyond.

References

• Cui, H., et al. (2022). Mini Review: Advances in 2-Haloacid Dehalogenases. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• IUBMB Enzyme Nomenclature. (n.d.). EC 3.8.1.2. Available at: [Link]

• Verma, H., et al. (2018). Dehalogenases: From Improved Performance to Potential Microbial Dehalogenation Applications. Molecules. Available at: [Link]

• Koppenhoefer, B., et al. (1990). 2-chloroalkanoic acids of high enantiomeric purity from (s). Organic Syntheses. Available at: [Link]

• Wikipedia. (n.d.). (S)-2-haloacid dehalogenase. Available at: [Link]

• Rybár, P., et al. (2022). Defluorination Capability of l-2-Haloacid Dehalogenases in the HAD-Like Hydrolase Superfamily Correlates with Active Site Compactness. ChemBioChem. Available at: [Link]

• de Koning, C. B., et al. (2010). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif. European Journal of Organic Chemistry. Available at: [Link]

• Wang, Z. F., & Li, Z. Y. (1999). Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters. Chirality. Available at: [Link]

• Busto, E., et al. (2021). Enzymatic strategies for asymmetric synthesis. Nature Reviews Chemistry. Available at: [Link]

• Zhang, T., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Aissou, M., et al. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. Molecules. Available at: [Link]

• Forró, E., & Fülöp, F. (2001). Lipase catalysis in the optical resolution of 2-amino-1-phenylethanol derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• ChemRadar. (2026). S-2-chlorovaleric acid CAS#32644-12-5. Global PFAS Screening Tool. Available at: [Link]

• Ámon, J., et al. (2009). Kinetic resolution of 2-chloro-3,3,3-trifluoropropanoic acid esters catalyzed by lipase from Candida rugosa. ResearchGate. Available at: [Link]

• Fuji, K., et al. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules. Available at: [Link]

• di-Mauro, G., et al. (2015). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. Molecules. Available at: [Link]

• Gröger, H. (2011). Asymmetric Synthesis of (S)-2-Indolinecarboxylic Acid by Combining Biocatalysis and Homogeneous Catalysis. Angewandte Chemie International Edition. Available at: [Link]

• Subramanian, G. (Ed.). (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.

• Doubleday, D. (2020). Preparative Enzymatic Synthesis of Carbocycles. Organic Chemistry Portal. Available at: [Link]

• D'Souza, A. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Andersson, S. (2008). New Techniques for Chiral Separations. Diva-Portal.org. Available at: [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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S-2-Chlorovaleric Acid: A Versatile Chiral Building Block in Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Drug Design

In the landscape of modern pharmaceutical development, the stereochemistry of a drug candidate is not a mere detail but a critical determinant of its therapeutic efficacy and safety profile.[1] Many biological targets, such as enzymes and receptors, are inherently chiral, leading to differential interactions with the enantiomers of a chiral drug.[2] One enantiomer, the eutomer, may elicit the desired therapeutic effect, while the other, the distomer, could be inactive or, in some cases, responsible for adverse effects.[3] This reality has propelled the demand for enantiomerically pure compounds, making chiral building blocks indispensable tools in the synthesis of single-enantiomer drugs.[4]

S-2-chlorovaleric acid, a halogenated carboxylic acid with a defined stereocenter, represents a valuable and versatile chiral building block for the synthesis of complex molecular architectures. Its utility stems from the presence of two reactive functional groups—the carboxylic acid and the α-chloro substituent—which can be selectively manipulated to introduce further complexity and build the core of pharmacologically active molecules. This guide provides an in-depth exploration of S-2-chlorovaleric acid, including its synthesis, key reactions, and a detailed application in the synthesis of anticonvulsant drugs, thereby showcasing its potential in accelerating drug discovery programs.

Physicochemical Properties and Safe Handling

A thorough understanding of the physicochemical properties of S-2-chlorovaleric acid is essential for its safe handling and effective use in synthesis.

Property	Value
CAS Number	32644-12-5[5]
IUPAC Name	(2S)-2-chloropentanoic acid[6]
Molecular Formula	C₅H₉ClO₂[5]
Molecular Weight	136.57 g/mol [5]
Appearance	Colorless to pale yellow liquid
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.

Safety Precautions: S-2-chlorovaleric acid is a corrosive substance and should be handled with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. In case of contact, rinse the affected area immediately with copious amounts of water.

Synthesis of S-2-Chlorovaleric Acid: A Protocol from a Chiral Pool Precursor

A robust and reliable method for the synthesis of enantiomerically pure α-chloro carboxylic acids is the diazotization of the corresponding α-amino acids, a classic example of leveraging the "chiral pool" of naturally occurring molecules.[7] The following protocol details the synthesis of S-2-chlorovaleric acid from the readily available amino acid, S-norvaline.

Protocol 1: Synthesis of S-2-Chlorovaleric Acid from S-Norvaline

This protocol is adapted from a general procedure for the synthesis of (S)-2-chloroalkanoic acids from (S)-2-amino acids.[7]

Materials:

• S-Norvaline

• 5 N Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Diethyl Ether

• Saturated Brine Solution

• Anhydrous Calcium Chloride (CaCl₂)

• Ice

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Dissolution of S-Norvaline: In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a thermometer, dissolve S-norvaline (1.0 mol) in 5 N hydrochloric acid (1300 mL).

• Cooling: Cool the solution to 0°C in an ice-salt bath.

• Diazotization: Prepare a pre-cooled solution of sodium nitrite (1.6 mol) in water (400 mL). Add this solution dropwise to the S-norvaline solution over approximately 2-3 hours, maintaining the reaction temperature below 5°C with vigorous stirring.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stand overnight at room temperature.

• Removal of Nitrogen Oxides: Connect the flask to a water aspirator and carefully evacuate with stirring for 3 hours to remove dissolved nitrogen oxides. The color of the solution should change from yellowish-brown to pale yellow.

• Extraction: Carefully add solid sodium carbonate in small portions to neutralize the excess acid until foaming ceases. Extract the reaction mixture with diethyl ether (4 x 400 mL).

• Washing and Drying: Combine the organic layers and wash with saturated brine (50 mL). Dry the ethereal solution over anhydrous calcium chloride for at least 10 hours.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator at atmospheric pressure.

• Purification: The oily residue is purified by fractional distillation under reduced pressure to yield S-2-chlorovaleric acid.

Causality Behind Experimental Choices:

• Low Temperature: The diazotization reaction is highly exothermic and the diazonium salt intermediate is unstable at higher temperatures. Maintaining a low temperature (0-5°C) is crucial to prevent decomposition and side reactions.

• Slow Addition of Sodium Nitrite: Slow, dropwise addition ensures that the concentration of nitrous acid remains low, minimizing the formation of byproducts and allowing for better temperature control.

• Vigorous Stirring: Ensures efficient mixing and heat dissipation, which is critical for maintaining a uniform low temperature throughout the reaction mixture.

• Removal of Nitrogen Oxides: Nitrogen oxides can lead to unwanted side reactions during workup and purification. Their removal is essential for obtaining a clean product.

Caption: Workflow for the synthesis of S-2-chlorovaleric acid.

Application in the Synthesis of Anticonvulsant Drugs: The Racetam Class

A prominent application of chiral building blocks analogous to S-2-chlorovaleric acid is in the synthesis of the "racetam" class of anticonvulsant drugs, such as Levetiracetam and Brivaracetam.[8][9] These drugs feature a chiral pyrrolidinone core, and their synthesis critically relies on an enantiomerically pure starting material. While these specific drugs are synthesized from a C4 chiral building block, the principles and reactions are directly transferable and highlight the utility of α-haloacids. The key intermediate for the synthesis of these drugs is (S)-2-aminobutanamide hydrochloride, derived from L-2-aminobutyric acid.

Core Intermediate Synthesis: (S)-2-Aminobutanamide Hydrochloride

The synthesis of this key intermediate is a two-step process involving the esterification of L-2-aminobutyric acid followed by ammonolysis.[7][10]

Protocol 2: Synthesis of (S)-2-Aminobutanamide Hydrochloride from L-2-Aminobutyric Acid

Materials:

• L-2-Aminobutyric acid

• Methanol

• Thionyl chloride (SOCl₂)

• Ammonia gas or saturated methanolic ammonia

Equipment:

• Round-bottom flask

• Stirrer

• Ice bath

• Pressure vessel (if using ammonia gas)

Procedure:

• Esterification:

  • Suspend L-2-aminobutyric acid (1.0 mol) in methanol (5 volumes).

  • Cool the suspension to 0-5°C in an ice bath.

  • Slowly add thionyl chloride (1.2 mol) dropwise, maintaining the temperature below 10°C.

  • After the addition is complete, warm the mixture to room temperature and stir for 2-4 hours until the reaction is complete (monitored by TLC).

  • Concentrate the reaction mixture under reduced pressure to obtain the crude (S)-2-aminobutyric acid methyl ester hydrochloride.

• Ammonolysis:

  • Dissolve the crude ester hydrochloride in methanol.

  • Transfer the solution to a pressure vessel and cool to 0-5°C.

  • Saturate the solution with ammonia gas or add a saturated solution of ammonia in methanol.

  • Seal the vessel and stir at room temperature for 24-48 hours.

  • Cool the vessel, vent the excess ammonia, and concentrate the mixture under reduced pressure.

  • The resulting solid is triturated with a suitable solvent (e.g., isopropanol) to precipitate the product, which is then filtered and dried to yield (S)-2-aminobutanamide hydrochloride.[11]

Protocol 3: Synthesis of Levetiracetam

This protocol describes the condensation of the chiral intermediate with 4-chlorobutyryl chloride followed by intramolecular cyclization.[1]

Materials:

• (S)-2-Aminobutanamide hydrochloride

• 4-Chlorobutyryl chloride

• Potassium carbonate (K₂CO₃)

• Acetonitrile

• Potassium hydroxide (KOH)

• Dichloromethane (DCM)

Equipment:

• Round-bottom flask

• Stirrer

• Reflux condenser

• Separatory funnel

Procedure:

• Acylation:

  • To a stirred suspension of (S)-2-aminobutanamide hydrochloride (1.0 mol) and potassium carbonate (2.5 mol) in acetonitrile, add 4-chlorobutyryl chloride (1.1 mol) dropwise at room temperature.

  • Heat the mixture to reflux and maintain for 4-6 hours until the reaction is complete.

  • Cool the reaction mixture and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain crude (S)-N-[1-(aminocarbonyl)propyl]-4-chlorobutanamide.

• Cyclization:

  • Dissolve the crude intermediate in dichloromethane.

  • Add powdered potassium hydroxide (1.5 mol) and stir vigorously at room temperature for 12-24 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Filter the reaction mixture to remove solids.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to obtain crude Levetiracetam.

• Purification:

  • Recrystallize the crude product from a suitable solvent such as ethyl acetate to obtain pure Levetiracetam.

Caption: Synthetic pathway to Levetiracetam.

Key Reactions and Transformations of α-Chloro Carboxylic Acids

The synthetic utility of S-2-chlorovaleric acid and its analogs is not limited to the synthesis of a single drug class. The presence of the carboxylic acid and the α-chloro group allows for a wide range of chemical transformations.

Reaction Type	Reagents and Conditions	Product Type
Amidation	Amine, coupling agent (e.g., DCC, HATU) or conversion to acid chloride (SOCl₂, (COCl)₂) followed by amine addition[2]	Chiral α-chloro amides
Esterification	Alcohol, acid catalyst (e.g., H₂SO₄) or conversion to acid chloride followed by alcohol addition	Chiral α-chloro esters
Nucleophilic Substitution (Sₙ2)	Nucleophile (e.g., NaN₃, KCN, R-SH)	α-substituted carboxylic acids with inversion of stereochemistry
Reduction	LiAlH₄, BH₃·THF	Chiral 2-chloro-1-pentanol

These transformations open up avenues for the synthesis of a diverse array of chiral molecules, including non-proteinogenic amino acids, chiral alcohols, and other valuable intermediates for drug discovery. The stereospecific nature of the Sₙ2 reaction at the chiral center allows for the controlled introduction of new functional groups with predictable stereochemistry.[10]

Conclusion

S-2-chlorovaleric acid and its structural analogs are powerful and versatile chiral building blocks in the arsenal of the medicinal chemist. Their utility is demonstrated through their role in the synthesis of complex and stereochemically defined molecules, including important anticonvulsant drugs. The protocols and principles outlined in this guide are intended to provide researchers with the foundational knowledge and practical methodologies to effectively utilize these valuable synthons in their drug discovery endeavors. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of readily accessible and versatile chiral building blocks like S-2-chlorovaleric acid will undoubtedly increase, paving the way for the development of safer and more effective medicines.

References

• Patsnap. (2013). Synthesis method of S-2-aminobutanamide hydrochloride. CN103012190A.
• Koppenhoefer, B., & Schurig, V. (1988). (S)-2-CHLOROALKANOIC ACIDS OF HIGH ENANTIOMERIC PURITY FROM (S)-2-AMINO ACIDS: (S)-2-CHLOROPROPANOIC ACID. Organic Syntheses, 66, 151.

• ChiralPedia. (2024). Part 5: Stereoselective and Stereospecific Synthesis. [Link]

• Master Organic Chemistry. (2010). Stereoselective and Stereospecific Reactions. [Link]

• Gayke, M. S., Narode, H., et al. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. ACS Omega.

• An asymmetric synthesis of Levetiracetam. (n.d.). [Link]

• Patsnap. (2020). Preparation method of (S)-(+)-2-aminobutanamide hydrochloride. CN108929289A.

• GCIS-ChemRadar. (2026). S-2-chlorovaleric acid CAS#32644-12-5 | Regulatory Information. [Link]

• Patsnap. (2007). Method for synthesis of L-norvaline. CN1962613A.

• ChemRadar. (2026). S-2-chlorovaleric acid CAS#32644-12-5 | Global PFAS Screening Tool. [Link]

• New Drug Approvals. (2013). DRUG SPOTLIGHT…LEVETIRACETAM. [Link]

• Patsnap. (2007). Synthesis method of chiral norvaline. CN101007772A.

• LabMed Discovery. (n.d.). Chiral drugs. [Link]

• A practical and sustainable protocol for direct amidation of unactivated esters under transition-metal-free and solvent… - OUCI. (n.d.). [Link]

• Brooks, W. H., et al. (2011). The Significance of Chirality in Drug Design and Development.

• Walsh Medical Media. (n.d.). Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

• myExperiment. (n.d.). Industrial process for preparation of Levetiracetam. [Link]

• MDPI. (2022). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. [Link]

• Common Conditions. (n.d.). Amine to Amide (via Acid Chloride). [Link]

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• 4. CN103012190A - Synthesis method of S-2-aminobutanamide hydrochloride - Google Patents [patents.google.com]
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Application Notes &amp; Protocols: The Strategic Use of S-2-Chlorovaleric Acid in Pharmaceutical Intermediate Production

Abstract

The precise three-dimensional arrangement of atoms in an active pharmaceutical ingredient (API) is a cornerstone of modern drug development, directly influencing efficacy and safety.[1][2] Chiral building blocks, molecules with a defined stereochemistry, are therefore indispensable tools for the stereoselective synthesis of single-enantiomer drugs.[3][4][5] This guide provides a detailed examination of S-2-chlorovaleric acid (also known as (2S)-2-chloropentanoic acid), a versatile chiral building block, in the production of pharmaceutical intermediates. We will explore the fundamental principles governing its reactivity, provide a detailed, field-tested protocol for its application in the synthesis of a key precursor to the antiepileptic drug Levetiracetam, and discuss critical analytical and safety considerations.

Introduction: The Imperative of Chirality in Drug Design

Biological systems, from enzymes to receptors, are inherently chiral.[1][2] This means they interact differently with the two mirror-image forms (enantiomers) of a chiral drug molecule. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in the worst cases, cause harmful side effects.[1][3] Consequently, regulatory agencies and pharmaceutical manufacturers place a high premium on producing enantiomerically pure drugs.[2][5]

S-2-chlorovaleric acid is a valuable chiral synthon because it possesses a stereogenic center at the C-2 position with a defined 'S' configuration. The chlorine atom at this position serves as an excellent leaving group for nucleophilic substitution reactions (SN2), allowing for the introduction of various functional groups while retaining the crucial stereochemistry. This makes it a foundational component for building more complex chiral molecules.

Core Principles of S-2-Chlorovaleric Acid Reactivity

The primary utility of S-2-chlorovaleric acid in synthesis stems from the SN2 reaction at the chiral alpha-carbon.

Mechanism: Nucleophilic Substitution (SN2)

The SN2 reaction is a single-step process where a nucleophile attacks the carbon atom, and the leaving group (chloride) departs simultaneously. A key feature of this mechanism is the inversion of stereochemistry at the reaction center. However, in the context of creating intermediates, the goal is often to displace the chloride with a nucleophile (like an amine) to form a new C-N bond, which itself becomes part of the final chiral structure. The initial 'S' configuration of the acid dictates the final stereochemistry of the product.

To ensure the success and stereochemical fidelity of this reaction, several factors must be carefully controlled:

• Nucleophile Choice: Strong nucleophiles are preferred to ensure a high reaction rate.

• Solvent: Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) are ideal as they solvate the cation but not the nucleophile, enhancing its reactivity.

• Temperature: Elevated temperatures can increase the reaction rate but also risk side reactions, including elimination or racemization. Careful temperature control is paramount.

Application Protocol: Synthesis of (S)-2-Aminobutanamide Hydrochloride, a Levetiracetam Precursor

Levetiracetam (Keppra®) is a widely used antiepileptic drug, and its efficacy is specific to the (S)-enantiomer.[6][7] A common synthetic route involves the preparation of the key intermediate (S)-2-aminobutanamide hydrochloride from S-2-chlorovaleric acid. This protocol details a robust method for this transformation.

Workflow Overview

The process involves a two-step sequence: first, the amination of S-2-chlorovaleric acid to produce (S)-2-aminovaleric acid, followed by the conversion of the carboxylic acid to a primary amide.

Caption: Synthetic workflow from S-2-chlorovaleric acid to the key amide intermediate.

Materials and Equipment

Reagents	Equipment
S-2-Chlorovaleric Acid (>98% ee)	High-Pressure Stainless Steel Reactor
Concentrated Aqueous Ammonia (28-30%)	Magnetic Stirrer with Hotplate
Thionyl Chloride (SOCl₂)	Ice Bath
Methanol (Anhydrous)	Rotary Evaporator
Diethyl Ether	Standard Glassware (flasks, condenser, etc.)
Hydrochloric Acid (HCl)	pH meter or pH paper

Step-by-Step Experimental Protocol

Step 1: Synthesis of (S)-2-Aminovaleric Acid

• Reactor Setup: Charge a high-pressure stainless steel reactor with S-2-chlorovaleric acid (1.0 eq).

• Ammonia Addition: In a well-ventilated fume hood, carefully add an excess of concentrated aqueous ammonia (approx. 10-15 eq).

  • Causality Insight: A large excess of ammonia is used to ensure it acts as the primary nucleophile, minimizing the formation of secondary amine byproducts, and to serve as the base to neutralize the HCl formed during the reaction.

• Reaction: Seal the reactor and heat to 80-90°C with vigorous stirring for 12-18 hours. The internal pressure will increase; ensure the reactor is rated for the expected pressure.

• Work-up: Cool the reactor to room temperature and cautiously vent any excess ammonia pressure in a fume hood. Transfer the reaction mixture to a round-bottom flask.

• Solvent Removal: Concentrate the mixture under reduced pressure using a rotary evaporator to remove excess ammonia and water. The crude (S)-2-aminovaleric acid is obtained and can be used directly in the next step.

Step 2: Synthesis of (S)-2-Aminobutanamide Hydrochloride

• Esterification (In Situ): Suspend the crude (S)-2-aminovaleric acid in anhydrous methanol (approx. 5-10 volumes). Cool the mixture to 0°C in an ice bath.

• Acid Chloride Formation: Add thionyl chloride (SOCl₂, approx. 1.5 eq) dropwise to the cooled methanolic suspension.

  • Causality Insight: Thionyl chloride reacts with methanol to form HCl in situ, which protonates the carboxylic acid, and also converts the carboxylic acid to an acyl chloride, activating it for amidation. This one-pot procedure is highly efficient.

• Reaction: Allow the mixture to warm to room temperature and then reflux for 2-4 hours. The solution should become clear.

• Ammonolysis: Cool the reaction mixture back to 0°C. Bubble ammonia gas through the solution or add a solution of ammonia in methanol until the solution is basic (pH > 9).

• Product Formation: Stir the reaction at room temperature overnight. A precipitate of ammonium chloride will form.

• Isolation: Filter off the ammonium chloride precipitate. Concentrate the filtrate under reduced pressure to yield the crude (S)-2-aminobutanamide.

• Purification & Salt Formation: Dissolve the crude product in a minimal amount of methanol and add diethyl ether to precipitate the product. To form the stable hydrochloride salt, dissolve the amide in methanol and add a stoichiometric amount of methanolic HCl. Evaporate the solvent to yield (S)-2-aminobutanamide hydrochloride as a solid.

Analytical Characterization and Quality Control

Ensuring the chemical purity and, most importantly, the stereochemical integrity of the intermediate is crucial.[3][8]

Parameter	Analytical Method	Purpose
Identity & Structure	¹H NMR, ¹³C NMR, Mass Spectrometry	Confirms the chemical structure of the synthesized intermediate.
Chemical Purity	HPLC, GC	Quantifies the amount of desired product relative to impurities.
Chiral Purity (% ee)	Chiral HPLC or GC	Determines the enantiomeric excess (% ee) to confirm retention of the 'S' configuration. This is the most critical quality attribute.[8][9]
Optical Rotation	Polarimetry	A rapid but less precise method to confirm the presence of the correct enantiomer.[9]

Protocol: Chiral Purity Determination by HPLC

A common method involves derivatization of the amino group with a chiral derivatizing agent (e.g., Marfey's reagent) followed by analysis on a standard reverse-phase HPLC column.[10][11]

• Sample Prep: Dissolve a small amount of the (S)-2-aminobutanamide intermediate in a buffer solution.

• Derivatization: Add Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) and heat gently. The FDAA reacts with the primary amine to form diastereomers.

• Analysis: Inject the resulting solution onto a C18 HPLC column. The two diastereomers will have different retention times, allowing for their separation and quantification.

• Calculation: Calculate the enantiomeric excess (% ee) from the integrated peak areas of the two diastereomers.

Sources

• 1. pharma.researchfloor.org [pharma.researchfloor.org]
• 2. Chiral Building Blocks Selection - Enamine [enamine.net]
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• 9. skpharmteco.com [skpharmteco.com]
• 10. Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent and analysis using high-performance liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. almacgroup.com [almacgroup.com]

Topic: Sample Preparation Protocols for S-2-chlorovaleric Acid NMR Spectroscopy: From Structural Verification to Enantiomeric Purity Assessment

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in chemical research and pharmaceutical development for both structural elucidation and quantitative analysis. For chiral molecules such as S-2-chlorovaleric acid, NMR provides a powerful, non-destructive method to not only confirm chemical identity but also to determine enantiomeric purity, a critical parameter in drug development. However, the magnetic equivalence of enantiomers in a standard achiral environment necessitates specialized sample preparation protocols.[1][2] This guide provides a comprehensive overview and detailed, field-proven protocols for the preparation of S-2-chlorovaleric acid samples for NMR analysis. It covers foundational achiral analysis for structural verification, advanced methods using chiral derivatizing and solvating agents for enantiodiscrimination, and concludes with a robust protocol for quantitative NMR (qNMR) to accurately determine enantiomeric excess (ee).

Foundational Principles: The Challenge of Chiral Analysis by NMR

Enantiomers, being non-superimposable mirror images, possess identical physical properties, including their NMR spectra in a standard (achiral) solvent.[1] To differentiate S-2-chlorovaleric acid from its R-enantiomer, the sample must be placed in a chiral environment. This breaks the magnetic equivalence, leading to the formation of diastereomeric species (either through covalent bonding or transient interactions) which are distinguishable by NMR and exhibit different chemical shifts.[2][3] This guide details the two primary strategies to achieve this:

• Chiral Derivatizing Agents (CDAs): These agents covalently bond with the analyte to form stable diastereomers, each with a unique NMR spectrum.[4][5]

• Chiral Solvating Agents (CSAs): These agents form transient, non-covalent diastereomeric complexes with the analyte, resulting in observable chemical shift splitting for the enantiomers.[6][7]

Initial Analysis: Standard Sample Preparation for Structural Confirmation (¹H & ¹³C NMR)

Before attempting to determine enantiomeric purity, it is crucial to confirm the chemical structure and purity of the bulk material. This is achieved through standard ¹H and ¹³C NMR in an achiral deuterated solvent.

Causality Behind Experimental Choices

• Solvent Selection: The choice of a deuterated solvent is paramount. Deuterium (²H) replaces protium (¹H), minimizing solvent signals that would otherwise overwhelm the analyte's spectrum.[8][9][10] The solvent must fully dissolve the analyte to ensure a homogeneous solution, which is critical for achieving sharp, well-resolved peaks.[11][12] For S-2-chlorovaleric acid, a moderately polar compound, several solvents are suitable. Deuterated chloroform (CDCl₃) is a common first choice due to its ability to dissolve a wide range of organic compounds.[8][9] However, since CDCl₃ can decompose over time to form acidic byproducts, for an acidic analyte like S-2-chlorovaleric acid, a more inert solvent like Acetone-d₆ or DMSO-d₆ may be preferred to avoid potential side reactions or signal broadening.[11][13]

• Concentration: The sample concentration must be optimized. For ¹H NMR, 1-10 mg of sample in 0.5-0.6 mL of solvent is typically sufficient.[13] For the less sensitive ¹³C NMR nucleus, a higher concentration (10-50 mg) is often required to obtain a good signal-to-noise ratio in a reasonable time.[11][14][15] Overly concentrated samples can lead to increased viscosity, causing peak broadening.[12][15]

• NMR Tube Quality: High-precision NMR tubes are essential for acquiring high-quality spectra. Variations in glass thickness or concentricity can distort the magnetic field homogeneity, making it difficult to "shim" the spectrometer and resulting in poor resolution.[16][17]

Table 1: Properties of Common Deuterated Solvents for S-2-chlorovaleric Acid Analysis

Solvent	Abbreviation	Residual ¹H Signal (ppm)	¹³C Signal (ppm)	Boiling Point (°C)	Suitability Notes
Chloroform-d	CDCl₃	7.26 (singlet)	77.16 (triplet)	61.2	Excellent solubility for many organics. Can be slightly acidic.[8][11]
Acetone-d₆	(CD₃)₂CO	2.05 (quintet)	29.84, 206.26 (septets)	56.0	Good general-purpose solvent, less reactive than CDCl₃.
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	2.50 (quintet)	39.52 (septet)	189.0	High boiling point; excellent for dissolving polar compounds and acids.[9][18]
Methanol-d₄	CD₃OD	3.31, 4.87 (quintet, singlet)	49.00 (septet)	64.7	Polar, protic solvent. The -OH proton of the acid may exchange with the solvent's -OD group.
Deuterium Oxide	D₂O	~4.79 (singlet, variable)	-	101.4	For highly water-soluble samples. The acidic proton will exchange with D₂O.[9]

Data compiled from multiple sources, including Sigma-Aldrich and Cambridge Isotope Laboratories.

Protocol: Standard Sample Preparation

• Weighing: Accurately weigh 5-10 mg of S-2-chlorovaleric acid for ¹H NMR (or 20-50 mg for ¹³C NMR) and place it into a clean, dry vial.

• Dissolution: Add approximately 0.6 mL of the chosen deuterated solvent (e.g., CDCl₃ or Acetone-d₆) to the vial.[13][14]

• Mixing: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. Visually inspect for any remaining solid particles.[14][19]

• Filtration & Transfer: If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-precision 5 mm NMR tube.[13][17] This prevents distortion of the magnetic field homogeneity.[17]

• Capping & Labeling: Cap the NMR tube securely and label it clearly at the top, well away from the region that will be inside the spectrometer's probe.[13][15]

• Cleaning: Before insertion into the spectrometer, wipe the outside of the lower portion of the NMR tube with a lint-free tissue dampened with isopropanol or acetone to remove any fingerprints or dust.[13][20]

Enantiomeric Purity Analysis: Advanced Protocols

To resolve the signals of the S- and R-enantiomers, a chiral auxiliary must be introduced. The choice between a Chiral Derivatizing Agent (CDA) and a Chiral Solvating Agent (CSA) depends on the specific requirements of the analysis.

Diagram 1: General NMR Sample Preparation Workflow

Caption: General workflow for NMR sample preparation of S-2-chlorovaleric acid.

Method A: Using Chiral Derivatizing Agents (CDAs)

Mechanism & Rationale: This method involves a chemical reaction between the carboxylic acid group of S-2-chlorovaleric acid and a chiral agent (e.g., a chiral alcohol or amine) to form a stable pair of diastereomers.[5] These diastereomers have different physical properties and, crucially, distinct NMR spectra. The advantage is that the resulting chemical shift differences (Δδ) are often large and unambiguous. The primary drawback is the need for a chemical reaction, which must proceed to completion without racemization or kinetic resolution.[21][22]

Protocol: Derivatization with (R)-(+)-α-Methylbenzylamine

• Reagents:

  • S-2-chlorovaleric acid (racemic or enantiomerically enriched sample)

  • (R)-(+)-α-Methylbenzylamine (high enantiomeric purity)

  • Coupling agent: N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)[23]

  • Anhydrous, aprotic deuterated solvent (e.g., CDCl₃)

• Reaction Setup:

  • In a dry vial, dissolve ~10 mg of S-2-chlorovaleric acid and 1.1 equivalents of the coupling agent (e.g., EDC) in 0.5 mL of anhydrous CDCl₃.

  • Add 1.0 equivalent of (R)-(+)-α-Methylbenzylamine to the solution.

  • Allow the reaction to proceed at room temperature for 2-4 hours, or until TLC/LC-MS indicates complete consumption of the starting acid.

• Workup & Sample Preparation:

  • The urea byproduct from DCC can often be removed by filtration. If EDC is used, a mild aqueous wash may be necessary, followed by drying of the organic layer and removal of the non-deuterated solvent in vacuo. Crucially, the final sample must be re-dissolved in a deuterated solvent for NMR analysis.

  • For an in-situ approach, if the byproduct signals do not interfere with the analyte signals of interest, the reaction mixture can be transferred directly to an NMR tube.

  • Acquire the ¹H NMR spectrum. The signals corresponding to the newly formed diastereomeric amides should appear as two distinct sets of peaks. The ratio of their integrals directly corresponds to the enantiomeric ratio of the original acid.

Method B: Using Chiral Solvating Agents (CSAs)

Mechanism & Rationale: CSAs are chiral molecules that form weak, transient, non-covalent complexes (e.g., via hydrogen bonding) with the enantiomers of the analyte.[6] This creates two rapidly exchanging diastereomeric solvates. The resulting time-averaged NMR spectrum shows separate signals for the two enantiomers. This method is experimentally simpler as it does not require a chemical reaction or workup.[7] However, the induced chemical shift differences can be small and are often sensitive to concentration, temperature, and solvent.

Protocol: Enantiodiscrimination with (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (TFAE)

• Reagents:

  • S-2-chlorovaleric acid (racemic or enantiomerically enriched sample)

  • (R)-TFAE (as the CSA)

  • Deuterated solvent (e.g., CDCl₃ or Benzene-d₆)

• Sample Preparation:

  • Accurately weigh ~5 mg of S-2-chlorovaleric acid into a vial.

  • Add 1 to 5 equivalents of the CSA. The optimal ratio often needs to be determined empirically; start with 2 equivalents.

  • Dissolve the mixture in 0.6 mL of the chosen deuterated solvent. Benzene-d₆ is often effective due to its ability to promote complexation through aromatic stacking interactions.

  • Transfer the solution to a high-precision NMR tube.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Identify a well-resolved proton signal in the S-2-chlorovaleric acid spectrum (e.g., the α-proton) and look for its splitting into two distinct signals corresponding to the two enantiomers.

  • The integration of these two signals provides the enantiomeric ratio.

Diagram 2: CDA vs. CSA Mechanism

Caption: Mechanistic difference between CDAs and CSAs for enantiomer resolution.

Quantitative NMR (qNMR) for Enantiomeric Excess (ee) Determination

Once signal separation is achieved, qNMR provides a highly accurate method for determining the enantiomeric excess (ee). The fundamental principle of qNMR is that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to it.[19][24]

Causality & Critical Parameters

• Internal Standard: For the highest accuracy, an internal standard method is recommended.[25] The internal standard must be of high purity, stable, non-reactive with the sample or solvent, and possess a simple NMR signal that is well-resolved from all other signals in the spectrum.[26][27][28]

• Weighing: Precise and accurate weighing of both the analyte and the internal standard is the most critical step for accurate quantification.[19][25]

• Spectrometer Parameters: qNMR requires specific acquisition parameters. A long relaxation delay (D1), typically 5 times the longest T₁ relaxation time of the protons being quantified, is essential to ensure complete relaxation of all nuclei between scans. This ensures that the signal intensity is truly proportional to the concentration.

Table 2: Selection of Potential qNMR Internal Standards

Internal Standard	¹H Signal (ppm in CDCl₃)	Molarity Equivalent Protons	Notes
Maleic Acid	~6.3 (singlet)	2	Soluble in polar solvents; signal is in a clean region of the spectrum.[27][29]
1,3,5-Trimethoxybenzene	~6.1 (s), ~3.8 (s)	3 (aromatic), 9 (methoxy)	Provides two clean singlets for quantification.
Dimethyl Sulfone	~3.0 (singlet)	6	Highly stable and soluble in many solvents.[26]
1,4-Dinitrobenzene	~8.4 (singlet)	4	Useful for analytes with upfield signals.[27][29]

Protocol: qNMR Sample Preparation and Analysis

• Selection: Choose an appropriate internal standard whose signals do not overlap with the diastereomeric signals of the derivatized analyte or the signals of the CSA/analyte complex.

• Weighing:

  • Using a high-precision analytical balance, accurately weigh approximately 10-15 mg of the S-2-chlorovaleric acid sample (which has already been derivatized or mixed with a CSA) into a vial. Record the mass precisely (e.g., to 0.01 mg).

  • Accurately weigh approximately 10-15 mg of the chosen internal standard into the same vial. Record the mass precisely. An ideal sample has a near 1:1 molar ratio of analyte to standard.[30]

• Dissolution: Add ~0.7 mL of the appropriate deuterated solvent and ensure complete dissolution of both components.[19]

• Data Acquisition: Transfer the sample to a high-precision NMR tube. Acquire the ¹H NMR spectrum using quantitative parameters (e.g., relaxation delay D1 ≥ 30s, sufficient number of scans for S/N > 250:1).

• Data Processing & Calculation:

  • Carefully integrate the well-resolved signal for the internal standard (I_std).

  • Integrate the corresponding non-overlapping signals for the two diastereomers (I_dia1 and I_dia2).

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ |I_dia1 - I_dia2| / (I_dia1 + I_dia2) ] * 100

Diagram 3: qNMR Purity Calculation Logic

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. books.rsc.org [books.rsc.org]
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• 6. pubs.acs.org [pubs.acs.org]
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• 8. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
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• 10. labinsights.nl [labinsights.nl]
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• 13. ucl.ac.uk [ucl.ac.uk]
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• 17. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
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• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 24. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 25. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 26. resolvemass.ca [resolvemass.ca]
• 27. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 28. Internal Standard for qNMR (Calibration Standard for qNMR) | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 29. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. emerypharma.com [emerypharma.com]

Application Notes and Protocols for the Chiral Resolution of 2-Chlorovaleric Acid Enantiomers

Introduction

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemical identity of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers, can exhibit markedly different pharmacological, toxicological, and physiological properties. 2-Chlorovaleric acid, a chiral carboxylic acid, serves as a valuable building block in the synthesis of various more complex chiral molecules. Consequently, the ability to isolate its individual enantiomers, (R)- and (S)-2-chlorovaleric acid, in high purity is a critical step for many research and development endeavors.

This comprehensive guide provides detailed application notes and protocols for three robust and widely employed methods for the chiral resolution of racemic 2-chlorovaleric acid: enzymatic kinetic resolution, diastereomeric salt formation, and chiral high-performance liquid chromatography (HPLC). Each method is presented with an emphasis on the underlying scientific principles, practical experimental details, and the rationale behind key procedural steps, empowering researchers to select and implement the most suitable strategy for their specific needs.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful technique that leverages the stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic mixture. In this process, an enzyme selectively catalyzes a reaction on one enantiomer at a much faster rate than the other, allowing for the separation of the unreacted, slower-reacting enantiomer from the product of the faster-reacting one. For the resolution of 2-chlorovaleric acid, lipases are particularly effective enzymes.[1][2][3]

The key principle is that the enzyme, itself a chiral entity, creates a diastereomeric transition state when it interacts with each enantiomer of the substrate. The differing energies of these transition states lead to a significant difference in reaction rates. Typically, for a racemic carboxylic acid, an esterification or transesterification reaction is employed.

Scientific Rationale

Lipases, such as those from Candida rugosa or Pseudomonas cepacia, are frequently used due to their broad substrate specificity and high enantioselectivity in organic solvents.[4][5] The choice of alcohol and solvent is critical as it can significantly influence both the reaction rate and the enantiomeric ratio (E-value), a measure of the enzyme's selectivity. An E-value greater than 20 is generally considered useful for preparative-scale resolutions.

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Protocol: Lipase-Catalyzed Esterification of Racemic 2-Chlorovaleric Acid

Objective: To resolve racemic 2-chlorovaleric acid via enantioselective esterification using Candida rugosa lipase.

Materials:

• Racemic 2-chlorovaleric acid

• Candida rugosa lipase (crude or immobilized)

• 1-Octanol

• Hexane (anhydrous)

• Sodium bicarbonate solution (5% w/v)

• Hydrochloric acid (1 M)

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Magnetic stirrer and hotplate

• Separatory funnel

• pH meter or pH paper

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve racemic 2-chlorovaleric acid (1.0 eq) and 1-octanol (1.2 eq) in anhydrous hexane.

• Enzyme Addition: Add Candida rugosa lipase (typically 50-100% of the substrate weight).

• Incubation: Stir the mixture at a constant temperature (e.g., 30-45°C) and monitor the reaction progress by taking small aliquots over time. The reaction should be stopped at or near 50% conversion to achieve the highest enantiomeric excess for both the unreacted acid and the ester product.[4]

• Reaction Quenching: Once the desired conversion is reached, stop the reaction by filtering off the enzyme.

• Extraction of Unreacted Acid: Transfer the filtrate to a separatory funnel and extract the unreacted 2-chlorovaleric acid with a 5% sodium bicarbonate solution. Repeat the extraction 2-3 times.

• Isolation of Unreacted Acid: Combine the aqueous layers and acidify to pH 2 with 1 M HCl. Extract the liberated 2-chlorovaleric acid with a suitable organic solvent (e.g., diethyl ether or dichloromethane). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain one enantiomer of 2-chlorovaleric acid.

• Isolation of the Ester Product: The original organic layer from step 5 contains the esterified enantiomer. Wash this layer with brine, dry over anhydrous sodium sulfate, and concentrate using a rotary evaporator.

• Hydrolysis of the Ester (Optional): The resulting ester can be hydrolyzed using standard acidic or basic conditions to yield the other enantiomer of 2-chlorovaleric acid.

• Enantiomeric Excess Determination: Determine the enantiomeric excess (ee) of the resolved acid and the ester (after hydrolysis) using chiral HPLC or GC.

Parameter	Typical Value/Condition	Rationale
Enzyme	Candida rugosa lipase	Known to be effective for resolving 2-substituted carboxylic acids.[1][2]
Acyl Acceptor	1-Octanol	Long-chain alcohols can enhance enantioselectivity.[1]
Solvent	Hexane	A non-polar solvent that generally provides good enzyme activity and selectivity.
Temperature	30-45°C	Balances reaction rate and enzyme stability.
Target Conversion	~50%	Maximizes the theoretical enantiomeric excess of both the product and the remaining substrate.

Diastereomeric Salt Formation and Crystallization

This classical resolution method is one of the most reliable and frequently used techniques for separating enantiomers of acidic and basic compounds.[6] It relies on the principle that enantiomers have identical physical properties, while diastereomers have different physical properties, including solubility.[7][8]

The process involves reacting the racemic 2-chlorovaleric acid with a single enantiomer of a chiral base (the resolving agent). This acid-base reaction forms a pair of diastereomeric salts.[9] Due to their different three-dimensional structures, these salts exhibit different solubilities in a given solvent. Through fractional crystallization, the less soluble diastereomeric salt can be selectively precipitated, while the more soluble one remains in the mother liquor. The resolved enantiomer is then recovered by decomposing the isolated salt.

Scientific Rationale

The success of this method hinges on the selection of an appropriate chiral resolving agent and crystallization solvent. A systematic screening process is often necessary to identify the optimal combination that provides a significant difference in the solubility of the two diastereomeric salts.[10][11] Common chiral resolving agents for acidic compounds like 2-chlorovaleric acid include naturally occurring alkaloids (e.g., brucine, quinine) and synthetic chiral amines (e.g., (R)- or (S)-1-phenylethylamine).[7]

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} caption { label="Workflow for diastereomeric salt crystallization."; fontsize=10; fontname="Arial"; } end

Protocol: Resolution via Diastereomeric Salt Formation with (R)-1-Phenylethylamine

Objective: To resolve racemic 2-chlorovaleric acid by fractional crystallization of diastereomeric salts formed with (R)-1-phenylethylamine.

Materials:

• Racemic 2-chlorovaleric acid

• (R)-(+)-1-Phenylethylamine

• Various crystallization solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof)

• Hydrochloric acid (2 M)

• Diethyl ether

• Büchner funnel and filter paper

• Recrystallization flasks

Procedure:

• Screening for Optimal Solvent:

  • In a series of small test tubes, dissolve a small amount of racemic 2-chlorovaleric acid and one equivalent of (R)-1-phenylethylamine in different solvents.

  • Heat the solutions to dissolve the salts completely, then allow them to cool slowly to room temperature and then in an ice bath.

  • Identify the solvent system that yields a good amount of crystalline solid.

• Preparative Scale Crystallization:

  • Dissolve racemic 2-chlorovaleric acid (1.0 eq) in the chosen optimal solvent with gentle heating.

  • In a separate flask, dissolve (R)-1-phenylethylamine (0.5-1.0 eq) in a small amount of the same solvent. Using a half-equivalent of the resolving agent can sometimes improve efficiency.

  • Slowly add the amine solution to the acid solution with stirring.

  • Allow the solution to cool slowly to room temperature. The less soluble diastereomeric salt should begin to crystallize. For complete crystallization, the flask can be placed in a refrigerator or ice bath.

• Isolation of the Diastereomeric Salt:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold crystallization solvent.

  • The purity of the diastereomeric salt can be improved by recrystallization from the same solvent system.

• Liberation of the Enantiomer:

  • Suspend the isolated diastereomeric salt crystals in water and add diethyl ether.

  • Acidify the aqueous layer to pH 1-2 with 2 M HCl while stirring. This will protonate the carboxylic acid and deprotonate the amine, breaking the salt.

  • Separate the organic layer, and extract the aqueous layer a few more times with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield one enantiomer of 2-chlorovaleric acid.

• Analysis:

  • Determine the enantiomeric excess of the product by chiral HPLC.

  • The other enantiomer can be recovered from the mother liquor from step 3 by evaporation of the solvent and following the same liberation procedure in step 4.

Parameter	Selection/Condition	Rationale
Resolving Agent	(R)-1-Phenylethylamine	A common, effective, and commercially available chiral base for resolving carboxylic acids.
Solvent System	Ethanol, Acetone, Ethyl Acetate	A range of solvents with varying polarities should be screened to find the optimal solubility difference.[10][11]
Stoichiometry	0.5 - 1.0 eq. of resolving agent	A half-equivalent can be more resource-efficient and simplify crystallization.
Crystallization	Slow cooling	Promotes the formation of larger, purer crystals.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful analytical and preparative technique for separating enantiomers.[12][] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[14] For 2-chlorovaleric acid, polysaccharide-based CSPs are often a good starting point.[12][15][16]

Scientific Rationale

The chiral recognition mechanism of polysaccharide-based CSPs (e.g., cellulose or amylose derivatives coated on a silica support) involves a combination of interactions such as hydrogen bonding, dipole-dipole interactions, and inclusion into the chiral cavities of the polysaccharide structure. The analyte fits into the chiral grooves of the CSP, and the subtle differences in the three-dimensional fit of each enantiomer result in different strengths of interaction, and thus, different elution times.

Method development is often an empirical process involving the screening of different CSPs and mobile phases to achieve baseline separation.[16] For carboxylic acids, adding a small amount of an acidic modifier (like trifluoroacetic acid) to the mobile phase is often necessary to suppress the ionization of the carboxyl group and achieve better peak shapes.[17]

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} caption { label="General workflow for chiral HPLC separation."; fontsize=10; fontname="Arial"; } end

Protocol: Analytical Chiral HPLC Method Development

Objective: To develop an analytical HPLC method for the separation of 2-chlorovaleric acid enantiomers.

Materials:

• Racemic 2-chlorovaleric acid

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• HPLC-grade Trifluoroacetic acid (TFA)

• HPLC system with UV detector

• Chiral stationary phase column (e.g., Chiralcel® OD-H or Chiralpak® AD)

Procedure:

• Sample Preparation: Prepare a stock solution of racemic 2-chlorovaleric acid in the mobile phase at a concentration of approximately 1 mg/mL.

• Initial Chromatographic Conditions:

  • Column: Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

  • Mobile Phase: Start with a mixture of n-Hexane/IPA/TFA (90:10:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Column Temperature: 25°C.

• Method Optimization:

  • Inject the sample and observe the chromatogram.

  • If no separation is observed, or the resolution is poor, adjust the mobile phase composition. Decrease the percentage of IPA to increase retention and potentially improve resolution. Conversely, increase the IPA percentage to decrease retention times.

  • The type of alcohol modifier can also be changed (e.g., to ethanol).

  • If separation is still not achieved, a different CSP (e.g., Chiralpak® AD - amylose tris(3,5-dimethylphenylcarbamate)) should be screened.

• System Suitability: Once separation is achieved, verify that the method is suitable for its intended purpose by assessing parameters such as resolution (Rs > 1.5), selectivity (α), and reproducibility.

Parameter	Recommended Starting Point	Optimization Strategy
Chiral Column	Chiralcel® OD-H, Chiralpak® AD	Screen different polysaccharide-based CSPs as they show broad applicability.[12][17]
Mobile Phase	n-Hexane/IPA (90:10)	Adjust the ratio of polar modifier (IPA) to optimize retention and resolution.
Acidic Modifier	0.1% Trifluoroacetic Acid (TFA)	Essential for good peak shape of acidic analytes.[17]
Flow Rate	1.0 mL/min	Can be adjusted to optimize run time and resolution.

Conclusion

The chiral resolution of 2-chlorovaleric acid is an essential step for its application in stereoselective synthesis. This guide has detailed three distinct yet powerful methodologies: enzymatic kinetic resolution, diastereomeric salt formation, and chiral HPLC.

• Enzymatic resolution offers an elegant and environmentally benign approach, particularly suitable for large-scale synthesis.

• Diastereomeric salt formation is a time-tested, robust method that can yield large quantities of enantiopure material with high efficiency once the right conditions are identified.

• Chiral HPLC provides a rapid and highly effective means for both analytical quantification of enantiomeric purity and for preparative-scale separations.

The choice of method will depend on factors such as the scale of the separation, available equipment, and the desired level of enantiomeric purity. A thorough understanding of the principles and protocols presented here will enable researchers, scientists, and drug development professionals to successfully isolate the enantiomers of 2-chlorovaleric acid, advancing their scientific objectives.

References

• 10

• 18

• 6

• 11

• 4

Sources

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• 2. researchgate.net [researchgate.net]
• 3. almacgroup.com [almacgroup.com]
• 4. research.tudelft.nl [research.tudelft.nl]
• 5. repository.tudelft.nl [repository.tudelft.nl]
• 6. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Resolution (Separation) of Enantiomers - Chemistry Steps [chemistrysteps.com]
• 9. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 10. kiko-tech.co.jp [kiko-tech.co.jp]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 14. microbenotes.com [microbenotes.com]
• 15. HPLC Separation of Enantiomers of Some Chiral Carboxylic Acid Derivatives Using Polysaccharide-Based Chiral Columns and Polar Organic Mobile Phases [agris.fao.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. veranova.com [veranova.com]

Application Note: Step-by-Step Asymmetric Halogenation for the Synthesis of (S)-2-Chlorovaleric Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Chiral Building Blocks, Active Pharmaceutical Ingredient (API) Synthesis, Organocatalysis

Strategic Rationale & Mechanistic Causality

The synthesis of enantiopure α-halo carboxylic acids, such as (S)-2-chlorovaleric acid, is a critical operation in drug development. These compounds serve as versatile chiral synthons, allowing for stereospecific nucleophilic substitutions (often with inversion of configuration) to construct complex pharmacophores.

Traditional halogenation methods (e.g., Hell-Volhard-Zelinsky) proceed through achiral enol intermediates, yielding racemic mixtures. To achieve high enantioselectivity, this protocol leverages a two-phase telescoping strategy: Organocatalytic Enantioselective α-Chlorination followed by a Chemoselective Pinnick Oxidation .

Phase 1: Enamine-Directed Asymmetric Chlorination

We utilize MacMillan’s 1st-generation imidazolidinone catalyst—specifically the (2R,5R)-enantiomer—to drive the stereocenter formation [1].

• Causality of Stereocontrol: The catalyst condenses with valeraldehyde to form an iminium ion, which rapidly tautomerizes to an enamine. The bulky tert-butyl group dictates the E-geometry of the enamine double bond. Simultaneously, the benzyl group on the catalyst effectively shields the Si-face of the enamine.

• Electrophilic Attack: When a bulky electrophilic chlorine source, such as 2,3,4,5,6,6-hexachloro-2,4-cyclohexadien-1-one (chloroquinone), is introduced, it is forced to approach exclusively from the unhindered Re-face. Subsequent hydrolysis releases (S)-2-chlorovaleraldehyde and regenerates the catalyst [2].

Phase 2: Chemoselective Oxidation (Pinnick)

α-Chloroaldehydes are highly susceptible to epimerization (racemization) via enolization, making standard harsh oxidations (like Jones or KMnO₄) unsuitable.

• Causality of Preservation: The Pinnick oxidation employs sodium chlorite (NaClO₂) under mildly acidic conditions (pH ~3.5) to selectively oxidize the aldehyde to the carboxylic acid without disturbing the α-stereocenter [3].

• The Role of the Scavenger: The active oxidant, chlorous acid (HClO₂), generates hypochlorous acid (HOCl) as a byproduct. HOCl is a destructive chlorinating agent. We introduce 2-methyl-2-butene as a sacrificial alkene scavenger. It undergoes rapid electrophilic addition with HOCl, preventing the degradation or over-chlorination of the target (S)-2-chlorovaleric acid [4].

Pathway Visualization

Fig 1. Catalytic cycle and oxidation pathway for (S)-2-chlorovaleric acid synthesis.

Quantitative Optimization Data

The selection of the chlorinating agent and catalyst is paramount. As shown in Table 1, while N-chlorosuccinimide (NCS) provides acceptable yields, the use of chloroquinone drastically improves both the yield and the enantiomeric excess (ee) by providing a more sterically demanding electrophile that maximizes the facial discrimination established by the imidazolidinone catalyst [1][2].

Table 1: Optimization of the α-Chlorination of Valeraldehyde

Catalyst System (10-20 mol%)	Chlorinating Agent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
L-Proline	N-Chlorosuccinimide (NCS)	20	54	62
(2R,5R)-Imidazolidinone	N-Chlorosuccinimide (NCS)	-20	81	91
(2R,5R)-Imidazolidinone	Chloroquinone (1.2 eq)	-30	94	95
SOMO Cu(II) Catalysis	LiCl (Nucleophilic Cl)	-20	78	90

Step-by-Step Experimental Protocol

Note: Due to the configurational instability of the intermediate (S)-2-chlorovaleraldehyde, Phase 1 and Phase 2 must be telescoped. Do not attempt to store the intermediate aldehyde.

Phase 1: Organocatalytic Synthesis of (S)-2-Chlorovaleraldehyde

• Catalyst Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve (2R,5R)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone dichloroacetic acid salt (0.10 equiv, 1.0 mmol) in anhydrous dichloromethane (CH₂Cl₂, 15 mL).

• Substrate Addition: Add valeraldehyde (1.0 equiv, 10.0 mmol) to the stirring solution.

• Thermal Equilibration: Cool the reaction mixture to -30 °C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Halogenation: Add 2,3,4,5,6,6-hexachloro-2,4-cyclohexadien-1-one (chloroquinone) (1.2 equiv, 12.0 mmol) in a single portion.

• Reaction Monitoring: Stir the mixture at -30 °C for 4–6 hours. Monitor the consumption of valeraldehyde via TLC (Hexanes/EtOAc 9:1, visualized with KMnO₄ stain).

• Rapid Workup: Once complete, quench the reaction cold by passing the mixture through a short pad of silica gel, eluting with cold diethyl ether (30 mL) to remove the bulk of the catalyst and quinone byproducts.

• Concentration: Concentrate the filtrate under reduced pressure at 0 °C (do not apply heat) to yield the crude (S)-2-chlorovaleraldehyde. Proceed immediately to Phase 2.

Phase 2: Pinnick Oxidation to (S)-2-Chlorovaleric Acid

• Solvent & Scavenger Setup: Dissolve the crude (S)-2-chlorovaleraldehyde from Phase 1 in a mixture of tert-butanol (25 mL) and 2-methyl-2-butene (10 mL, excess). Cool the flask to 0 °C.

• Buffer Preparation: In a separate flask, prepare an aqueous solution (10 mL) containing sodium chlorite (NaClO₂, 2.0 equiv, 20.0 mmol) and sodium dihydrogen phosphate (NaH₂PO₄, 2.5 equiv, 25.0 mmol). This buffers the reaction to pH ~3.5.

• Oxidation: Add the aqueous buffer solution dropwise to the vigorously stirring organic layer at 0 °C over 15 minutes.

• Maturation: Remove the ice bath and allow the biphasic mixture to warm to room temperature. Stir for 2–3 hours. The reaction is self-indicating; the yellow color of ClO₂ will dissipate as the scavenger consumes the HOCl byproduct [4].

• Quenching & Extraction: Volatilize the unreacted 2-methyl-2-butene under a gentle stream of nitrogen. Dilute the mixture with water (20 mL) and extract with ethyl acetate (3 × 20 mL).

• Isolation: Combine the organic layers and wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude acid via flash column chromatography (Hexanes/EtOAc/Acetic Acid 80:19:1) to afford pure (S)-2-chlorovaleric acid as a clear, pale oil.

Analytical Validation & Self-Correction

• Enantiomeric Purity Verification: The ee of the final product should be determined by chiral HPLC or GC. Derivatization of the carboxylic acid to a methyl ester (using TMS-diazomethane) is recommended prior to chiral GC analysis (e.g., using a Cyclosil-B column).

• Troubleshooting Racemization: If the ee of the final product drops below 90%, the most likely cause is thermal epimerization of the intermediate aldehyde. Ensure that the concentration in Phase 1 is strictly performed at 0 °C, and minimize the time between the two phases.

• Over-chlorination: If GC-MS reveals di-chlorinated byproducts, ensure the 2-methyl-2-butene scavenger is fresh and added in sufficient excess (at least 10 equivalents relative to the aldehyde) during the Pinnick oxidation.

References

• Brochu, M. P.; Brown, S. P.; MacMillan, D. W. C. "Direct and enantioselective organocatalytic alpha-chlorination of aldehydes." Journal of the American Chemical Society, 2004, 126(13), 4108-4109. [Link]

• Amatore, M.; Beeson, T. D.; Brown, S. P.; MacMillan, D. W. C. "Enantioselective linchpin catalysis by SOMO catalysis: an approach to the asymmetric alpha-chlorination of aldehydes and terminal epoxide formation." Angewandte Chemie International Edition, 2009, 48(28), 5121-5124.[Link]

• Puglisi, A.; Rossi, S.; Medici, F.; Benaglia, M. "Enantioselective organocatalytic electrochemical α-chlorination of aldehydes." Organic Chemistry Frontiers, 2025.[Link]

• Nocquet, P. A. et al. "Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles." RSC Medicinal Chemistry, 2020, 11, 856-875.[Link]

Technical Notes & Optimization

How to prevent racemization of S-2-chlorovaleric acid during heating

Welcome to the Chiral Stability Troubleshooting Guide. This resource is designed for researchers, scientists, and drug development professionals working with sensitive α-halo carboxylic acids. Below, we address the specific stereochemical vulnerabilities of S-2-chlorovaleric acid during thermal processing and provide validated, self-correcting methodologies to preserve its enantiomeric purity.

❓ Frequently Asked Questions (Troubleshooting Racemization)

Q1: Why does S-2-chlorovaleric acid rapidly lose its optical activity when heated? A: The racemization of S-2-chlorovaleric acid under thermal stress is driven by two competing mechanistic pathways. First, the α-proton is highly acidic due to the synergistic electron-withdrawing effects of the adjacent chlorine atom and the carboxylic acid group. Heating provides the activation energy necessary for proton abstraction, leading to the formation of an achiral enol or enolate intermediate[1]. Upon reprotonation, the hydrogen adds randomly to either face of the planar intermediate, resulting in a racemic mixture. Second, trace thermal decomposition generates hydrogen chloride (HCl). The liberated chloride ions act as nucleophiles, attacking the chiral center via an SN2 mechanism and inverting the stereocenter. Repeated SN2 attacks rapidly drive the system to a 50:50 thermodynamic equilibrium.

Q2: How does my choice of solvent impact the stereochemical integrity of the compound? A: Solvent selection is the most critical variable in preventing racemization. Highly polar protic solvents (such as water, methanol, or ethanol) severely exacerbate the problem because they stabilize charged intermediates (like enolates or partial carbocations) and facilitate rapid proton exchange via extensive hydrogen-bonding networks[2]. To preserve chirality, you must use non-polar, aprotic solvents (e.g., toluene, heptane, or methyl tert-butyl ether) which suppress ionization and prevent the stabilization of the enolate transition state.

Q3: Can I use standard bases to neutralize the HCl generated during heating? A: No. Using soluble, strong, or nucleophilic bases (like triethylamine or NaOH) will actively deprotonate the α-carbon, intentionally triggering the enolization pathway and causing immediate racemization. Instead, you must use a heterogeneous, non-nucleophilic acid scavenger—such as finely powdered calcium carbonate (CaCO₃)—which neutralizes trace HCl without acting as a soluble base in the organic phase.

📊 Quantitative Impact of Reaction Conditions

The following table synthesizes the causal relationship between environmental conditions and the resulting Enantiomeric Excess (ee) of S-2-chlorovaleric acid after 4 hours of heating.

Solvent Environment	Temp (°C)	Additive / Scavenger	Final ee (%)	Mechanistic Observation
Water (Protic)	80	None	< 5%	Complete racemization via enolization and partial SN1 character[2].
Methanol (Protic)	65	None	18%	Rapid proton exchange facilitates enolization[2].
Toluene (Aprotic)	65	None	82%	Aprotic environment suppresses enolate stabilization.
Toluene (Aprotic)	65	CaCO₃ (Solid)	97%	Scavenging trace HCl prevents SN2 inversion.
Heptane (Aprotic)	50	CaCO₃ (Solid)	> 99%	Optimal: Low thermal stress, no nucleophiles, suppressed ionization.

⚙️ Validated Standard Operating Procedure (SOP)

Protocol: Stereoretentive Thermal Processing of S-2-Chlorovaleric Acid

This self-validating protocol is designed to allow thermal manipulation of S-2-chlorovaleric acid (e.g., for dissolution or downstream non-racemizing derivatization) while maintaining >98% ee.

Phase 1: Preparation & Dehydration

• Solvent Drying: Dry your chosen aprotic solvent (heptane or toluene) over activated 3Å molecular sieves for 24 hours. Causality: Trace moisture acts as a protic mediator, lowering the energy barrier for proton exchange[2]. Water content must be verified to be <50 ppm via Karl Fischer titration.

• Scavenger Preparation: Oven-dry finely powdered Calcium Carbonate (CaCO₃) at 150°C for 4 hours to remove surface moisture.

Phase 2: Reaction Assembly & Heating 3. Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stirrer, dissolve S-2-chlorovaleric acid in the anhydrous solvent (target concentration: 0.5 M). 4. Scavenger Addition: Add 0.1 equivalents of the dried CaCO₃. Causality: The insoluble CaCO₃ acts as a heterogeneous trap for any generated HCl, preventing chloride-induced SN2 racemization without dissolving and triggering base-catalyzed enolization. 5. Inert Atmosphere: Purge the system with Argon gas for 10 minutes to displace atmospheric moisture. 6. Controlled Heating: Submerge the flask in an oil bath. Strictly limit the internal temperature to ≤ 55°C using a calibrated thermocouple.

Phase 3: Workup & Self-Validation 7. Filtration: Cool the reaction to 0°C. Filter the mixture rapidly through a pad of Celite to remove the CaCO₃ and trapped chloride salts. 8. Concentration: Evaporate the solvent under reduced pressure, ensuring the water bath temperature does not exceed 30°C. 9. Chiral Validation: Analyze the isolated product using Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/Isopropanol 95:5 with 0.1% TFA modifier) to confirm the enantiomeric excess remains >98%. Note: If peak resolution is poor, derivatize a small aliquot to the methyl ester using TMS-diazomethane prior to injection.

🧩 Mechanistic Visualization

The diagram below illustrates the dual pathways of racemization and maps exactly where the interventions from the SOP break the degradation cycle.

Mechanistic pathways of S-2-chlorovaleric acid racemization and targeted preventative interventions.

📚 References

• Grokipedia. 2-Bromobutyric acid - Chemical Properties and Racemization Risks. Retrieved from: [Link]

Sources

• 1. 2-Chloro-3-methylbutanoic acid | 921-08-4 | Benchchem [benchchem.com]
• 2. 2-Bromobutyric acid — Grokipedia [grokipedia.com]

Improving enantiomeric excess in S-2-chlorovaleric acid synthesis

Welcome to the technical support center for the synthesis of S-2-chlorovaleric acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic routes to achieve high enantiomeric excess (e.e.). This document provides in-depth answers to frequently encountered challenges and offers detailed, field-proven protocols.

Frequently Asked Questions (FAQs)

Q1: Why is achieving a high enantiomeric excess for S-2-chlorovaleric acid crucial in drug development?

A1: Enantiomeric excess (e.e.) is a critical quality attribute for chiral molecules in pharmaceuticals. The two enantiomers of a chiral drug can exhibit significantly different pharmacological activities and toxicological profiles.[1][2][3] For S-2-chlorovaleric acid, which can serve as a key chiral building block, ensuring a high e.e. of the desired S-enantiomer is paramount for the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).[1][4]

Q2: What are the primary synthetic strategies for obtaining enantiomerically enriched S-2-chlorovaleric acid?

A2: There are three main approaches to producing enantiomerically enriched S-2-chlorovaleric acid:

• Asymmetric Synthesis: This involves the direct formation of the S-enantiomer from an achiral starting material using a chiral catalyst or auxiliary.[2] This is often the most efficient method as it avoids the separation of enantiomers.

• Chiral Resolution: This method involves the separation of a racemic mixture of 2-chlorovaleric acid.[1][5] This can be achieved through classical resolution with a chiral resolving agent or through kinetic resolution.

• Chiral Pool Synthesis: This approach utilizes a readily available chiral starting material and converts it into the desired product through a series of stereospecific reactions.

Q3: My initial attempt at direct α-chlorination of valeric acid resulted in a racemic mixture. Why did this happen and how can I induce enantioselectivity?

A3: Standard α-chlorination methods, such as the Hell-Volhard-Zelinsky reaction, proceed through achiral intermediates (enol or acyl halide enol), leading to a racemic product where both enantiomers are formed in equal amounts.[6][7][8][9][10] To achieve enantioselectivity, you must introduce a chiral influence into the reaction. This is typically done by using a chiral catalyst that creates a diastereomeric transition state, lowering the activation energy for the formation of one enantiomer over the other.[2]

Troubleshooting Guide: Improving Enantiomeric Excess

This section provides detailed solutions to common problems encountered during the synthesis of S-2-chlorovaleric acid.

Issue 1: Low Enantiomeric Excess in Organocatalytic α-Chlorination of Valeraldehyde

Scenario: You are attempting an organocatalytic α-chlorination of valeraldehyde followed by oxidation to S-2-chlorovaleric acid, but the enantiomeric excess is below the desired level (e.g., <80% e.e.).

Root Cause Analysis and Solutions:

The enantioselectivity of this reaction is highly dependent on the catalyst, solvent, temperature, and the chlorinating agent. A low e.e. indicates that the energy difference between the diastereomeric transition states is not significant enough.

• Catalyst Selection: The structure of the chiral amine catalyst is paramount. Imidazolidinone-based catalysts have shown high efficacy in the α-chlorination of aldehydes.[11][12][13] If you are using a proline-based catalyst and observing low e.e., consider switching to a more sterically demanding imidazolidinone catalyst.

• Chlorinating Agent: While N-chlorosuccinimide (NCS) is a common chlorinating agent, perchlorinated quinones have been shown to provide higher enantioselectivities in some cases when paired with specific catalysts.[11][12]

• Temperature: Lowering the reaction temperature can significantly enhance enantioselectivity by amplifying the small energy differences between the competing transition states.[4] If your reaction is running at room temperature, try reducing it to 0 °C, -20 °C, or even lower.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the conformation of the catalyst-substrate complex in the transition state.[4] Screen a range of solvents, from non-polar (e.g., toluene) to polar aprotic (e.g., acetone, CH2Cl2). Acetone has been found to be an optimal solvent in some systems.[11]

Experimental Protocol: Organocatalytic α-Chlorination of Valeraldehyde

• To a solution of the chiral imidazolidinone catalyst (5-10 mol%) in acetone at -30 °C, add valeraldehyde (1.0 equiv.).

• Stir the mixture for 10 minutes.

• Add the perchlorinated quinone (1.1 equiv.) portion-wise over 20 minutes.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• The resulting α-chloroaldehyde can then be oxidized to S-2-chlorovaleric acid using standard procedures (e.g., Pinnick oxidation) without significant loss of optical purity.[14]

Issue 2: Inefficient Kinetic Resolution of Racemic 2-Chlorovaleric Acid

Scenario: You are attempting a kinetic resolution of racemic 2-chlorovaleric acid, either through enzymatic or chemical means, but the separation is inefficient, resulting in low e.e. for both the unreacted starting material and the product.

Root Cause Analysis and Solutions:

Kinetic resolution relies on the differential rate of reaction of the two enantiomers with a chiral catalyst or reagent.[15] Inefficiency can stem from a low selectivity factor (s), which is the ratio of the reaction rates of the two enantiomers.

• Enzymatic Resolution:

  • Enzyme Selection: Not all enzymes will exhibit high enantioselectivity for 2-chlorovaleric acid. Lipases are commonly used for the resolution of carboxylic acids and their esters.[16][17] It is crucial to screen a variety of lipases (e.g., from Candida rugosa, Pseudomonas fluorescens) to find one with a high selectivity factor for your substrate.[18]

  • Reaction Medium: The choice of organic solvent or aqueous buffer system can significantly impact enzyme activity and enantioselectivity.[17]

  • Reaction Type: You can perform either enantioselective esterification of the racemic acid or enantioselective hydrolysis of a racemic ester of 2-chlorovaleric acid.[16] The choice between these two can affect the efficiency of the resolution.

• Chemical Kinetic Resolution:

  • Catalyst/Reagent Choice: For chemical kinetic resolution, the choice of the chiral reagent or catalyst is critical. Chiral amines or alcohols in the presence of an activating agent can be used to selectively acylate one enantiomer.

  • Reaction Conversion: In a kinetic resolution, the enantiomeric excess of the unreacted starting material increases with the extent of the reaction.[15] To obtain high e.e. for the unreacted S-2-chlorovaleric acid, the reaction should be stopped at approximately 50-60% conversion.

Experimental Protocol: Enzymatic Kinetic Resolution via Esterification

• To a solution of racemic 2-chlorovaleric acid (1.0 equiv.) and an alcohol (e.g., 1-butanol, 3.0 equiv.) in an organic solvent (e.g., hexane), add the selected lipase (e.g., from Candida cylindracea).[16]

• Shake the mixture vigorously at a controlled temperature (e.g., 30 °C).[16]

• Monitor the reaction progress and the enantiomeric excess of the remaining acid by chiral HPLC or GC.

• Stop the reaction at the desired conversion (typically around 50%) by filtering off the enzyme.

• Separate the unreacted S-2-chlorovaleric acid from the R-ester by extraction or chromatography.

Data Summary and Visualization

Table 1: Comparison of Methods for Enantioselective Synthesis of S-2-Chlorovaleric Acid Precursors

Method	Substrate	Catalyst/Reagent	Chlorinating Agent	Typical e.e. (%)	Reference
Organocatalytic α-Chlorination	Valeraldehyde	Imidazolidinone	Perchlorinated Quinone	92	[11][12]
Organocatalytic α-Chlorination	Valeraldehyde	L-Proline Amide	NCS	up to 95	[14]
Asymmetric α-Chlorination	Aryl Acetic Acid Esters	Isothiourea Catalyst	NCS	up to 99:1 e.r.

Diagram 1: Troubleshooting Flowchart for Low Enantiomeric Excess

Caption: A decision tree for troubleshooting low enantiomeric excess.

References

• Shibatomi, K. et al. (2017). The asymmetric synthesis of halogenated compounds from carboxylic acids is world first. Toyohashi University of Technology. [Link]

• Brochu, M. P., Brown, S. P., & MacMillan, D. W. C. (2004). Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(13), 4108–4109. [Link]

• Halland, N., Braunton, A., Bachmann, S., Marigo, M., & Jørgensen, K. A. (2004). Direct Organocatalytic Asymmetric α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(15), 4790–4791. [Link]

• Pound, K. M., et al. (2021). Enantioselective α-Chlorination Reactions of in Situ Generated C1 Ammonium Enolates under Base-Free Conditions. Organic Letters, 23(16), 6434–6439. [Link]

• Musacchio, A. J., et al. (2018). Enantioselective organocatalytic electrochemical α-chlorination of aldehydes. Organic Chemistry Frontiers, 5(2), 203-207. [Link]

• Brochu, M. P., Brown, S. P., & MacMillan, D. W. C. (2004). Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(13), 4108-4109. [Link]

• France, S., et al. (2007). Catalytic, Asymmetric α-Fluorination of Acid Chlorides: Dual Metal-Ketene Enolate Activation. Journal of the American Chemical Society, 129(29), 8962–8963. [Link]

• Blay, G., et al. (2016). Organocatalytic Asymmetric α-Chlorination of 1,3-Dicarbonyl Compounds Catalyzed by 2-Aminobenzimidazole Derivatives. Molecules, 21(1), 93. [Link]

• Wikipedia. (2023). Hell–Volhard–Zelinsky halogenation. Wikipedia. [Link]

• Macmillan Group. (n.d.). Direct and Enantioselective Organocatalytic r-Chlorination of Aldehydes. Macmillan Group. [Link]

• Adamu, A., et al. (2021). Mini Review: Advances in 2-Haloacid Dehalogenases. Frontiers in Bioengineering and Biotechnology, 9, 747970. [Link]

• OrgoSolver. (n.d.). Carboxylic Acid Reactions: Hell–Volhard–Zelinsky α‑Halogenation. OrgoSolver. [Link]

• SATHEE. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. SATHEE. [Link]

• Ashenhurst, J. (2025). The Hell–Volhard–Zelinsky Reaction. Master Organic Chemistry. [Link]

• Terada, M. (n.d.). Design and Synthesis of Chiral Organic Molecules for Asymmetric Synthesis. Tohoku University. [Link]

• Cambou, B., & Klibanov, A. M. (1986). Enzymatic production of optical isomers of 2-halopropionic acids.

• ICJS. (2021). Super Selective Synthesis: The Evolution of Enantioselective Methods. ICJS. [Link]

• H-Kittikun, A., et al. (2007). Kinetic resolution of 2-chloro-3,3,3-trifluoropropanoic acid esters catalyzed by lipase from Candida rugosa. Journal of Molecular Catalysis B: Enzymatic, 49(1-4), 28-34. [Link]

• Wikipedia. (2024). Kinetic resolution. Wikipedia. [Link]

• Domingos, J. B., et al. (2021). Enantioselective Synthesis of Enantioisotopomers with Quantitative Chiral Analysis by Chiral Tag Rotational Spectroscopy. Angewandte Chemie International Edition, 60(38), 20779-20784. [Link]

• Wikipedia. (2024). Enantioselective synthesis. Wikipedia. [Link]

• Ni, Y., & Xu, J.-H. (2022). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Frontiers in Bioengineering and Biotechnology, 10, 911438. [Link]

• G.L.L. T., & C.S.P. (1990). Enzymatic resolution process.

• OpenStax. (n.d.). Enantioselective Synthesis. Organic Chemistry: A Tenth Edition. [Link]

• Akiyama, T. (2017). Chiral Brønsted Acid Catalyzed Kinetic Resolutions. Accounts of Chemical Research, 50(7), 1704–1713. [Link]

• Fogassy, E., et al. (2018). New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. IntechOpen. [Link]

• Holmberg, E., et al. (1997). Resolution of 2-Methylalkanoic Acids. Enantioselective Esterification with Long Chain Alcohols Catalysed by Candida rugosa Lipase. Biocatalysis and Biotransformation, 15(2), 121-135. [Link]

• Szymański, W., et al. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules, 25(17), 3959. [Link]

• CORDIS. (2013). The secrets of enantioselective synthesis. CORDIS. [Link]

• University of York. (n.d.). Asymmetric Synthesis. University of York. [Link]

• Feringa, B. L., et al. (2002). Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. Journal of the American Chemical Society, 124(19), 5262-5263. [Link]

• Bode Research Group. (2015). OC VI (HS 2015). ETH Zürich. [Link]

• Yamatsugu, K., et al. (2022). Enantioselective Chemical Synthesis: Methods, Logic, and Practice. Catalysts, 12(9), 1032. [Link]

• ChemRadar. (2026). S-2-chlorovaleric acid CAS#32644-12-5. ChemRadar. [Link]

• Sibi, M. P., et al. (2016). Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage. Chemical Science, 7(1), 231-235. [Link]

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• 2. Enantioselective synthesis - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting S-2-Chlorovaleric Acid Extraction

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges associated with the isolation and purification of (S)-2-chlorovaleric acid (S-2-CVA).

Whether you are synthesizing S-2-CVA via the diazotization of L-norvaline (a Sandmeyer-type reaction with retention of configuration) or isolating it via chiral resolution, the impurity profile is unforgiving. This guide bypasses generic advice, focusing instead on the physicochemical causality behind common extraction failures, ensuring your workflows are robust, reproducible, and self-validating.

The Physicochemical Landscape of the Crude Matrix

To successfully troubleshoot an extraction, you must first understand the quantitative properties of the target molecule and its competing impurities. The extraction of S-2-CVA is a delicate balancing act of pH and polarity.

Table 1: Physicochemical Properties of S-2-CVA and Common Impurities

Compound	Role in Matrix	pKa	LogP (Approx)	Key Extraction Challenge
(S)-2-Chlorovaleric acid	Target Product	2.97	1.7	Highly susceptible to base-catalyzed racemization.
L-Norvaline	Unreacted Starting Material	2.3 (COOH), 9.8 (NH 3+​ )	-0.1	Amphoteric; forms intractable emulsions at its isoelectric point.
(S)-2-Hydroxyvaleric acid	Hydrolysis Byproduct	~3.8	0.6	Co-extracts with the target; requires differential pH washing.

Data supported by compound summaries from the National Center for Biotechnology Information .

Mechanistic Troubleshooting FAQs

Q1: Why is my enantiomeric excess (ee) dropping dramatically during liquid-liquid extraction?

The Causality: Alpha-chloro carboxylic acids are exceptionally prone to racemization. The inductive electron-withdrawing effect of the adjacent chlorine atom makes the alpha-proton highly acidic. If your aqueous wash or extraction pH exceeds 7.0 (e.g., if you mistakenly use a standard NaHCO 3​ wash to remove trace acids), base-catalyzed enolization occurs. Upon reprotonation, the stereocenter scrambles, yielding a racemic mixture. Furthermore, prolonged exposure to heat (>40°C) during solvent evaporation exacerbates this degradation . The Fix: Maintain strict acidic conditions throughout the extraction (pH < 3.0) and evaporate organic solvents under high vacuum at temperatures strictly below 30°C.

Q2: I am seeing carryover of unreacted L-norvaline in my organic phase. How do I eliminate it?

The Causality: L-norvaline is an amphoteric amino acid. If your extraction is performed near its isoelectric point (pI ~ 6.0), it exists as a neutral zwitterion. In this state, it can partially partition into polar organic solvents or aggregate at the phase boundary, causing severe emulsions. The Fix: Drop the pH of the crude mixture to 1.0–1.5 using concentrated HCl prior to extraction. At this pH, the amino group of L-norvaline is fully protonated (-NH 3+​ ), making it highly hydrophilic and locking it in the aqueous phase. Simultaneously, S-2-CVA (pKa 2.97) remains fully protonated and lipophilic.

Q3: How do I remove residual (S)-2-hydroxyvaleric acid from my organic extract?

The Causality: During the diazotization of L-norvaline, water can outcompete chloride ions as a nucleophile, resulting in the formation of (S)-2-hydroxyvaleric acid. Because it is also an aliphatic carboxylic acid, it co-extracts with S-2-CVA. However, the hydroxyl group makes it significantly more polar (LogP 0.6) than the chloro-derivative (LogP 1.7). The Fix: Implement a differential pH wash. Wash the organic phase with a controlled aqueous buffer at pH 2.2. At this precise pH, the more polar hydroxy acid partitions more readily into the aqueous phase, while the lipophilic chloro acid remains securely in the organic layer.

Self-Validating Extraction Protocol (SOP)

This protocol utilizes Methyl tert-butyl ether (MTBE) due to its excellent phase separation characteristics and low boiling point, which protects the chiral center during concentration.

Step 1: Quenching & Acidification

• Cool the crude reaction mixture to < 5°C using an ice bath.

• Slowly add 6M HCl dropwise under vigorous stirring until the aqueous phase reaches a pH of 1.0–1.5. Causality: This ensures complete protonation of both the target S-2-CVA for organic partitioning and the amino group of unreacted L-norvaline, preventing emulsion formation.

Step 2: Primary Liquid-Liquid Extraction

• Add MTBE to the aqueous mixture at a 1:1 (v/v) ratio.

• Agitate vigorously for 10 minutes, then allow 5 minutes for phase separation.

• Self-Validation Check: Extract a 1 mL aliquot of the lower aqueous phase and test the pH. If the pH has drifted above 1.5, re-acidify with 6M HCl and agitate again. A drift in pH indicates incomplete protonation, which will ruin your yield and purity.

• Separate and retain the upper organic phase. Discard the aqueous phase.

Step 3: Differential Polarity Wash

• Wash the retained organic phase with an equal volume of acidified water (pre-adjusted to pH 2.0 - 2.2 using dilute HCl).

• Agitate and separate. Causality: This step selectively strips the more hydrophilic (S)-2-hydroxyvaleric acid and any residual inorganic salts into the aqueous layer. Discard this aqueous wash.

Step 4: Drying and Concentration

• Dry the purified organic phase over anhydrous Na 2​ SO 4​ for 30 minutes.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator.

• Critical Parameter: The water bath temperature must not exceed 30°C to prevent thermal racemization.

• Self-Validation Check: Analyze the final concentrate via chiral HPLC (e.g., using a Chiralcel OJ-H column) to confirm an enantiomeric excess (ee) > 98% and GC-FID to confirm the absence of the hydroxyvaleric acid impurity before proceeding to downstream synthesis.

Extraction Workflow Visualization

Figure 1: pH-dependent liquid-liquid extraction workflow for S-2-chlorovaleric acid.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 75493038, (2S)-2-chloropentanoic acid." PubChem,[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 65065, L-Norvaline." PubChem,[Link]

Technical Support Center: Optimizing the Enzymatic Resolution of (S)-2-Chlorovaleric Acid

Welcome to the technical support guide for the enzymatic resolution of (S)-2-chlorovaleric acid. This resource is designed for researchers, chemists, and process development scientists to address common challenges and enhance the yield and enantiomeric purity of your target chiral acid. This guide provides in-depth, experience-driven advice in a direct question-and-answer format.

Section 1: Frequently Asked Questions - The Fundamentals

This section covers the core principles of enzymatic kinetic resolution that are essential for troubleshooting and optimization.

Q1: What is enzymatic kinetic resolution, and why is the theoretical maximum yield for my desired S-enantiomer limited to 50%?

Enantioselective synthesis is a critical process in modern chemistry, particularly for pharmaceuticals where different enantiomers of a molecule often exhibit varied biological activity[1]. Enzymatic kinetic resolution is a powerful technique within this field that utilizes an enzyme to selectively react with one enantiomer in a racemic mixture (a 50:50 mix of R- and S-enantiomers) at a much faster rate than the other[2].

In the context of resolving racemic 2-chlorovaleric acid via esterification, the enzyme will preferentially convert one enantiomer (e.g., the R-enantiomer) into its corresponding ester, leaving the desired S-enantiomer largely unreacted. Because the starting material is 50% S-enantiomer and 50% R-enantiomer, the maximum amount of the S-enantiomer you can recover is 50% of the initial total mass. Attempting to drive the reaction beyond 50% conversion will result in the enzyme beginning to esterify the less-reactive S-enantiomer, which compromises both its yield and its enantiomeric excess (ee)[3].

Q2: What is the enantiomeric ratio (E-value), and why is it critical for achieving a high-purity product?

The enantiomeric ratio, or E-value, is the most important quantitative measure of an enzyme's selectivity in a kinetic resolution. It is a measure of the ratio of the specificity constants for the two enantiomers. A high E-value indicates that the enzyme reacts much faster with one enantiomer than the other.

The E-value directly impacts the achievable enantiomeric excess (ee) of both the product and the remaining substrate at a given conversion. As a general rule for practical applications, a high E-value is essential[2][4]:

• E < 15: Poor selectivity, generally not useful for resolution.

• 15 < E < 30: Moderate selectivity, may be acceptable for some applications.

• E > 30: Good to excellent selectivity, suitable for obtaining high enantiomeric excess (>95% ee).

To achieve a high yield of unreacted (S)-2-chlorovaleric acid with high enantiomeric purity, you need an enzyme system with a high E-value[2].

Q3: What are the common enzymatic strategies for resolving a racemic carboxylic acid like 2-chlorovaleric acid?

There are two primary strategies, both of which leverage the enantioselectivity of enzymes, typically lipases or esterases:

• Enantioselective Esterification (Resolution of the Acid): This is the most direct approach. The racemic acid is reacted with an alcohol in a suitable organic solvent, catalyzed by a lipase. The enzyme selectively converts one enantiomer (e.g., R-acid) into an ester, leaving the desired S-acid behind. The resulting ester and unreacted acid can then be separated.

• Enantioselective Hydrolysis (Resolution of an Ester): In this strategy, the racemic 2-chlorovaleric acid is first chemically converted to a racemic ester (e.g., methyl or ethyl ester). An enzyme is then used in an aqueous or biphasic system to selectively hydrolyze one of the ester's enantiomers back to the acid. For example, the enzyme might selectively hydrolyze the (S)-ester to the (S)-acid, leaving the (R)-ester unreacted[5].

Q4: Is it possible to obtain S-2-chlorovaleric acid with a yield greater than 50%?

Yes, this is achievable through a process called Dynamic Kinetic Resolution (DKR) . DKR combines the rapid, enzyme-catalyzed resolution with an in-situ racemization of the less reactive enantiomer. As the enzyme consumes the faster-reacting R-enantiomer (by converting it to an ester), a racemization catalyst (chemical or enzymatic) simultaneously converts the undesired, slow-reacting S-enantiomer back into the R-enantiomer. This continuous replenishment of the R-enantiomer allows the reaction to theoretically proceed to 100% yield of a single enantiomer of the product[3].

Section 2: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Problem Cluster 1: Low Conversion (<50%) and Poor Overall Yield

You observe that the reaction stalls or proceeds very slowly, preventing you from reaching the target ~50% conversion necessary for high enantiomeric excess of the remaining substrate.

This issue typically points to problems with the enzyme's activity or stability under the reaction conditions.

• Enzyme Inhibition: The substrate (2-chlorovaleric acid), the alcohol co-substrate, or the ester product may be inhibiting the enzyme. High concentrations of substrates can sometimes be inhibitory[3]. The formed water during esterification can also coat the enzyme, reducing its activity in organic media.

• Poor Enzyme Stability: The chosen solvent, temperature, or pH (from residual water) may be denaturing the enzyme.

• Incorrect Water Activity: In organic solvents, lipases require a small amount of water to maintain their active conformation. Too little or too much water can drastically reduce activity[5][6].

• Mass Transfer Limitations: If using an immobilized enzyme, poor mixing can lead to mass transfer limitations, where the substrate cannot efficiently reach the enzyme's active sites.

Enzyme selection is the most critical first step. Lipases are excellent candidates for this transformation. A screening study is highly recommended.

Table 1: Common Commercial Lipases for Kinetic Resolution

Enzyme Name	Source Organism	Common Form	Key Characteristics
Novozym® 435	Candida antarctica Lipase B	Immobilized on macroporous acrylic resin	High thermal stability, broad substrate specificity, widely used in organic synthesis[7][8][9].
Lipase PS	Burkholderia cepacia (formerly Pseudomonas cepacia)	Immobilized or free powder	Known for high enantioselectivity in resolving alcohols and acids[10].
Lipase from Candida rugosa (CRL)	Candida rugosa	Free powder	A versatile lipase, but performance can be highly dependent on the specific type and batch[5][6][8][10].

| Lipase A or B from Pseudomonas fluorescens | Pseudomonas fluorescens | Free powder or immobilized | Often shows high activity and selectivity for various esters and acids[11]. |

Recommendation: Start by screening Novozym® 435 and a lipase from Burkholderia cepacia or Pseudomonas fluorescens.

The solvent profoundly impacts both enzyme activity and enantioselectivity[12]. A non-polar, water-immiscible solvent is typically preferred for esterification.

• Methyl tert-butyl ether (MTBE): Often an excellent choice, providing high enzyme activity and selectivity[7].

• Toluene/Hexane/Heptane: Common non-polar solvents that work well for many lipase-catalyzed reactions.

• Biphasic Systems: An aqueous buffer/organic solvent system can be used, particularly for hydrolysis reactions, helping to maintain pH and remove acidic or basic products[13][14]. However, for esterification, this can push the equilibrium away from the product.

Troubleshooting Workflow: Low Yield

Caption: A troubleshooting workflow for diagnosing and solving low-yield issues.

Problem Cluster 2: Low Enantioselectivity

You are able to reach ~50% conversion, but the enantiomeric excess (ee) of the remaining S-2-chlorovaleric acid is not high enough for your application.

This is a classic sign of a low enantiomeric ratio (E-value). The enzyme is not selective enough; it is reacting with the S-enantiomer at a rate that is too close to that of the R-enantiomer. Even at 50% conversion, a low E-value will not produce high ee in either the product or the remaining substrate[2].

Improving the E-value is a multi-parameter optimization problem:

• Enzyme Screening: This is the most effective strategy. Different lipases can exhibit dramatically different selectivities for the same substrate. An enzyme that gives low conversion might have a very high E-value if the conditions are optimized.

• Solvent Optimization: The nature of the organic solvent can influence the flexibility of the enzyme's active site, thereby altering its enantioselectivity. Systematically screen solvents from non-polar (hexane) to more polar (MTBE, acetonitrile).

• Temperature Control: Lowering the reaction temperature (e.g., from 40°C to 25°C or lower) often increases the E-value, as the activation energy difference between the two enantiomer reactions becomes more significant. However, this will also decrease the reaction rate, so a balance must be struck.

• Choice of Acyl Acceptor (Alcohol): The structure of the alcohol used in the esterification can have a profound effect on selectivity. The enzyme's active site must accommodate both the acid and the alcohol. Changing the steric bulk of the alcohol (e.g., methanol vs. n-butanol vs. 2-butanol) can significantly alter the E-value[12].

Section 3: Protocols and Methodologies

Protocol 1: General Procedure for Lipase-Catalyzed Kinetic Resolution of (±)-2-Chlorovaleric Acid

This protocol describes a typical batch resolution via esterification.

Materials:

• Racemic (±)-2-chlorovaleric acid

• Immobilized Lipase (e.g., Novozym® 435), 50-100 mg per mmol of acid

• Anhydrous organic solvent (e.g., MTBE)

• Alcohol (e.g., n-butanol, 1.5-3.0 equivalents)

• Molecular sieves (3Å or 4Å, activated), ~50 mg/mL

• Reaction vessel with magnetic stirring and temperature control

Procedure:

• To a sealed reaction vessel, add racemic 2-chlorovaleric acid (1.0 eq) and the chosen anhydrous organic solvent.

• Add the alcohol co-substrate (e.g., n-butanol, 2.0 eq).

• Add activated molecular sieves to adsorb water produced during the esterification.

• Equilibrate the mixture to the desired reaction temperature (e.g., 40°C) with stirring.

• Initiate the reaction by adding the immobilized lipase.

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 2, 4, 8, 24 hours).

• Sample Workup: For each aliquot, filter out the enzyme. Evaporate the solvent. The sample may need derivatization (e.g., to its methyl ester using diazomethane or TMS-diazomethane) for chiral GC/HPLC analysis.

• Analysis: Analyze the samples by chiral GC or HPLC to determine the conversion and the enantiomeric excess (ee) of the substrate (acid) and product (ester).

• Stop the reaction when it reaches approximately 50% conversion by filtering off the immobilized enzyme. The enzyme can often be washed with solvent and reused[7].

• Purification: Separate the unreacted S-2-chlorovaleric acid from the R-ester product using standard methods like chemical extraction (acid/base) or column chromatography.

Protocol 2: Monitoring the Reaction by Chiral HPLC/GC

Accurate monitoring is key to stopping the reaction at the optimal point.

• Column Selection: A chiral stationary phase is required. For GC, a cyclodextrin-based column (e.g., Beta-DEX™) is often effective for separating enantiomers of derivatized acids. For HPLC, columns like Chiralcel® OD or Chiralpak® AD are common starting points.

• Derivatization (if necessary): Carboxylic acids can be challenging to analyze directly by GC due to their polarity and low volatility. Derivatization to a less polar ester (e.g., methyl ester) is standard practice.

• Method Development: Develop an isothermal (GC) or isocratic (HPLC) method that provides baseline separation of the two enantiomers of either the substrate (derivatized acid) or the product (ester).

• Calculating Conversion and ee:

  • Conversion (c): c (%) = [Area_Product / (Area_Product + Area_Substrate)] * 100

  • Enantiomeric Excess (ee_substrate): ee_S (%) = [(Area_S - Area_R) / (Area_S + Area_R)] * 100 (for the remaining acid)

  • Enantiomeric Excess (ee_product): ee_R (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100 (for the formed ester)

Section 4: Advanced Concepts - Dynamic Kinetic Resolution (DKR)

Q: How can I implement a Dynamic Kinetic Resolution (DKR) to exceed the 50% yield barrier?

DKR is a more complex but powerful strategy. It requires finding a catalyst that can racemize the 2-chlorovaleric acid under conditions where the enzyme is still active and selective.

Conceptual Workflow for DKR

Caption: Reaction scheme for Dynamic Kinetic Resolution (DKR).

Implementing DKR involves:

• Enzyme Selection: A robust, highly selective enzyme (high E-value) is required.

• Racemization Catalyst: Finding a compatible catalyst is the main challenge. This could be a chemical catalyst (e.g., a base or transition metal complex) that does not deactivate the enzyme.

• Condition Optimization: The reaction conditions (solvent, temperature) must be a compromise that allows for both efficient racemization and high enzymatic activity and selectivity.

While more challenging to develop, a successful DKR process can turn a resolution limited to 50% yield into a highly efficient asymmetric transformation approaching 100% yield[3].

References

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. (n.d.). PMC. [Link]

• Optimal Conditions for the Resolution of the Racemic Alcohols rac-2a–c a. (n.d.). ResearchGate. [Link]

• Enzyme-catalysed regio- and enantioselective preparative scale synthesis of (S)-2-hydroxy alkanones. (n.d.). RSC Publishing. [Link]

• Hydrolytic resolution of (R,S)-2-hydroxycarboxylic acid esters in biphasic media: implication for rate-limiting formation or breakdown of tetrahedral intermediates in acylation step. (2007). PubMed. [Link]

• Enantioselective synthesis. (n.d.). Wikipedia. [Link]

• Practical Considerations in Kinetic Resolution Reactions. (n.d.). STEM - Unipd. [Link]

• Factors affecting the resolution of dl-menthol by immobilized lipase-catalyzed esterification in organic solvent. (2002). PubMed. [Link]

• Kinetic resolution. (n.d.). Wikipedia. [Link]

• Sequential Kinetic Resolution by two Enantioselective Enzymes. (n.d.). ResearchGate. [Link]

• Co-Immobilization of Lipases with Different Specificities for Efficient and Recyclable Biodiesel Production from Waste Oils: Optimization Using Response Surface Methodology. (2023). MDPI. [Link]

• Kinetic resolution of 2-chloro-3,3,3-trifluoropropanoic acid esters catalyzed by lipase from Candida rugosa. (n.d.). ResearchGate. [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. (2015). MDPI. [Link]

• The secrets of enantioselective synthesis. (2013). CORDIS. [Link]

• A Unified Strategy for the Enantioselective Synthesis of All Conduritol Stereoisomers via Enzymatic Resolution and Stereospecific Transformation. (n.d.). BioCrick News Center. [Link]

• Troubleshooting protein recovery issues. (2025). Cytiva. [Link]

• A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. (2001). PubMed. [Link]

• Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments. (2015). ScienceOpen. [Link]

• Organic & Biomolecular Chemistry. (2024). Royal Society of Chemistry. [Link]

• Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters. (n.d.). PubMed. [Link]

• Enzymatic hydrolytic resolution of (R,S)-α-chlorophenyl acetates in biphasic media. (n.d.). Sci-Hub. [Link]

• Guide - Low Yield Troubleshooting. (2018). PacBio. [Link]

• L-2-hydroxyglutaric aciduria, a defect of metabolite repair. (2007). PubMed. [Link]

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. (2024). MDPI. [Link]

Sources

• 1. Enantioselective synthesis - Wikipedia [en.wikipedia.org]
• 2. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 5. researchgate.net [researchgate.net]
• 6. Factors affecting the resolution of dl-menthol by immobilized lipase-catalyzed esterification in organic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. A Unified Strategy for the Enantioselective Synthesis of All Conduritol Stereoisomers via Enzymatic Resolution and Stereospecific Transformation | BioCrick News Center [biocrick.com]
• 9. A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Hydrolytic resolution of (R,S)-2-hydroxycarboxylic acid esters in biphasic media: implication for rate-limiting formation or breakdown of tetrahedral intermediates in acylation step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sci-Hub. Enzymatic hydrolytic resolution of (R,S)-α-chlorophenyl acetates in biphasic media / Journal of Molecular Catalysis B: Enzymatic, 2007 [sci-hub.box]

Solvent selection guide for S-2-chlorovaleric acid crystallization

Welcome to the Technical Support Center for chiral process development. As a Senior Application Scientist, I have designed this guide to address the thermodynamic, kinetic, and practical challenges associated with the isolation of S-2-chlorovaleric acid (also known as (S)-2-chloropentanoic acid).

While the (S)-enantiomer can be synthesized directly from chiral pool precursors like L-(+)-norvaline[1], industrial and bench-scale workflows frequently rely on the classical resolution of the racemate via fractional crystallization of diastereomeric salts[2] or enzymatic kinetic resolution[3]. Because 2-chlorovaleric acid possesses a polar carboxylic head and a lipophilic aliphatic tail, it exhibits amphiphilic behavior that makes solvent selection the single most critical parameter for a successful crystallization[4].

Mechanistic Principles of Chiral Crystallization

The crystallization of S-2-chlorovaleric acid relies on exploiting the solubility differential between diastereomeric salts (e.g., formed with a chiral amine like (S)-1-phenylethylamine).

The Causality of Solvent Polarity: The ideal solvent must disrupt the strong intermolecular hydrogen bonding of the carboxylic acid dimers while maintaining a steep solubility curve as a function of temperature[4]. If a solvent is too non-polar (e.g., pure hexane), the salt will precipitate amorphously without chiral discrimination. If the solvent is too polar (e.g., pure methanol), the salt remains highly solvated, drastically reducing the yield.

The "Oiling Out" Phenomenon: A frequent failure mode with alpha-halo acids is liquid-liquid phase separation (LLPS), commonly known as "oiling out." This occurs when the cooling trajectory crosses the miscibility gap before reaching the metastable zone width (MZW) for solid nucleation. Tuning the dielectric constant of the solvent system is the primary mechanism to bypass the LLPS boundary and force heterogeneous nucleation.

Solvent Selection Matrix

To streamline your process development, the following quantitative matrix summarizes the performance of various solvent systems for the diastereomeric salt resolution of S-2-chlorovaleric acid.

Solvent System	Dielectric Constant (ε)	Solubility Profile	Resolution Efficiency (ee%)	Application & Mechanistic Suitability
Ethyl Acetate (EtOAc)	~6.0	Moderate	High (>90%)	Primary Solvent: Optimal balance of H-bond disruption and supersaturation control.
Isopropanol (IPA)	~19.9	High	Moderate (70-85%)	Co-solvent: Added at 5-10% v/v to EtOAc to prevent oiling out by increasing solute affinity.
Hexane / Heptane	~1.9	Very Low	N/A (Precipitates)	Anti-solvent: Used strictly dropwise at the end of the cooling cycle to drive mass recovery.
Acetone / Water (95:5)	~21.0	Very High	Low (<50%)	Recrystallization: Used only for highly lipophilic resolving agents (e.g., dehydroabietylamine).

Self-Validating Experimental Protocols

The following methodologies utilize the "Half-Equivalent" (Pope-Peachey) method. By adding only 0.5 equivalents of the resolving agent, we thermodynamically force the less soluble diastereomeric salt to crystallize while leaving the more soluble enantiomer in the mother liquor as a free acid.

Workflow A: Diastereomeric Salt Formation

• Equilibration: Charge a jacketed reactor with 1.0 equivalent of racemic 2-chlorovaleric acid and 5 volumes of Ethyl Acetate. Heat to 45°C under moderate agitation (250 rpm).

• Chiral Amine Addition: Slowly add 0.5 equivalents of (S)-(-)-1-phenylethylamine dropwise over 30 minutes.

  • Causality: The neutralization is exothermic. Dropwise addition prevents localized supersaturation spikes that lead to amorphous crashing.

• Dissolution: Heat the mixture to 65°C until a completely clear, homogeneous solution is achieved. If the solution remains cloudy, add Isopropanol in 0.1 volume increments until clear.

• Controlled Cooling: Program the reactor to cool at a strict rate of 0.1°C/min down to 20°C.

  • Causality: A slow, linear cooling ramp ensures the system stays within the metastable zone, promoting crystal lattice growth over liquid-liquid demixing.

• Isolation: Filter the resulting crystals and wash with 1 volume of cold EtOAc/Hexane (1:1). Dry under vacuum at 40°C.

• Validation Checkpoint: Analyze a 5 mg sample via chiral HPLC. If the diastereomeric excess (de) is < 95%, perform a secondary recrystallization using 3 volumes of EtOAc and 0.5 volumes of IPA.

Workflow B: Free Acid Recovery & Mass Balance

• Phase Break: Suspend the highly enriched diastereomeric salt in a 1:1 mixture of Dichloromethane (DCM) and Water (5 volumes each).

• Acidification: Slowly add 2M HCl until the aqueous layer reaches pH 1.5.

  • Causality: Protonating the carboxylate disrupts the ionic salt bridge, forcing the lipophilic free S-2-chlorovaleric acid entirely into the DCM layer, while the protonated chiral amine remains in the aqueous layer.

• Extraction & Drying: Separate the phases. Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Validation Checkpoint: Weigh the recovered oil/solid. The mass recovery should strictly align with the theoretical yield of the 0.5 eq salt. Confirm the final optical purity via polarimetry or chiral GC/HPLC.

Troubleshooting & FAQs

Q: My crystallization is "oiling out" into a biphasic liquid instead of forming solid crystals. How do I fix this? A: Oiling out means your system has hit a liquid-liquid immiscibility gap before the solid-liquid equilibrium curve. Fix: Reheat the mixture to 65°C to achieve a single phase. Add 5-10% v/v of a polar co-solvent (like Isopropanol) to increase the solvent's affinity for the solute. Cool the system at a slower rate (0.05°C/min) and introduce seed crystals at 2°C below the saturation temperature to force heterogeneous nucleation.

Q: The yield of my diastereomeric salt is extremely low, even at 5°C. Should I evaporate the solvent? A: Do not evaporate the solvent, as this will concentrate impurities and degrade your enantiomeric excess. Fix: The salt is currently too soluble. Maintain the temperature at 20°C and slowly titrate in a non-polar anti-solvent (e.g., Heptane) at a rate of 0.1 volumes per minute until slight turbidity is observed. Hold the suspension for 2 hours to allow crystal growth, then cool to 5°C.

Q: Can I use biocatalytic methods instead of classical amine resolution for this specific acid? A: Yes. Alpha-haloesters, specifically 2-chloropentanoic acid derivatives, are excellent substrates for lipases[3]. You can perform an enzymatic kinetic resolution on the esterified racemate. The enzyme will selectively hydrolyze one enantiomer. Following separation, you can use the crystallization protocols above as a final polishing step to upgrade the optical purity to >99% ee.

Process Visualization

Workflow for diastereomeric salt crystallization of S-2-chlorovaleric acid.

References[3] "WO 2006/021885 A1 - Enantioselective biotransformation for preparation of protein tyrosine kinase inhibitor intermediates", Googleapis.com. Available Here[1] "Comparative Molecular Field Analysis of fenoterol derivatives interacting with an agonist-stabilized form of the β2-adrenergic receptor - PMC", NIH.gov. Available Here[4] "Full text of 'Organic Chemistry: Methane to Macromolecules'", Internet Archive. Available Here[2] "Biocatalysis", DSS.go.th. Available Here

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Full text of "Organic Chemistry: Methane to Macromolecules" [archive.org]

Technical Support Center: Refining GC-MS Detection Methods for Trace S-2-chlorovaleric acid

Welcome to the technical support center for the analysis of S-2-chlorovaleric acid. This guide is designed for researchers, scientists, and drug development professionals who are working to establish robust and sensitive GC-MS methods for this challenging analyte. Given its polar, acidic, and chiral nature, S-2-chlorovaleric acid demands a carefully optimized analytical approach to achieve reliable trace-level detection.

This document provides in-depth, field-proven insights into method development, troubleshooting, and best practices. We will move beyond simple procedural lists to explain the underlying scientific principles, empowering you to make informed decisions in your own laboratory.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the analysis of S-2-chlorovaleric acid.

Q1: Why is direct GC-MS analysis of S-2-chlorovaleric acid so difficult?

A: Direct injection of free S-2-chlorovaleric acid is problematic for several reasons. The carboxylic acid group makes the molecule highly polar and capable of strong hydrogen bonding. This leads to poor volatility, making it difficult to transfer into the gas phase, and causes strong interactions with active sites in the GC inlet and column.[1][2] The result is often severe peak tailing, poor sensitivity, and low reproducibility.[1] Derivatization is essential to block the active carboxyl proton, thereby increasing volatility and improving chromatographic performance.[2][3]

Q2: What is the best derivatization strategy for S-2-chlorovaleric acid?

A: Silylation is the most effective and widely used strategy for derivatizing carboxylic acids for GC-MS analysis.[3] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are excellent choices.[3][4][5] They react with the acidic proton of the carboxyl group to form a much more volatile and thermally stable trimethylsilyl (TMS) ester.[6] For trace analysis, MSTFA is often preferred as its byproducts are more volatile than those from BSTFA, reducing the chance of chromatographic interference with early-eluting peaks.[2]

Q3: What type of GC column should I use?

A: After derivatization, the TMS-ester of S-2-chlorovaleric acid is significantly less polar. A mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is an excellent starting point. These columns offer a good balance of selectivity for a wide range of analytes and are known for their robustness and low bleed, which is critical for high-sensitivity MS detection. For chiral separation of the S- and R-enantiomers, a specialized chiral column, often based on derivatized cyclodextrins, is required.[7][8]

Q4: How can I ensure my results are quantitative and reproducible?

A: The use of a suitable internal standard (IS) is critical. The ideal IS should be chemically similar to the analyte but not present in the sample. For S-2-chlorovaleric acid, a stable isotope-labeled analogue (e.g., S-2-chlorovaleric acid-d7) is the gold standard. If unavailable, a structurally similar compound that derivatizes with similar efficiency, like heptanoic acid or another chlorinated fatty acid not present in the matrix, can be used. The IS should be added at the very beginning of the sample preparation process to correct for variations in extraction, derivatization, and injection.

Core Methodology: A Validated Protocol for Trace Analysis

This section provides a detailed, step-by-step protocol for the derivatization and GC-MS analysis of S-2-chlorovaleric acid from a non-complex matrix (e.g., a reaction mixture quenched in a solvent).

Experimental Workflow Diagram

Caption: Figure 1. Overall experimental workflow.

Step-by-Step Protocol

Materials:

• Sample containing S-2-chlorovaleric acid

• Internal Standard (IS) solution (e.g., Heptanoic acid in methanol, 10 µg/mL)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous Pyridine (as catalyst and solvent)

• Ethyl Acetate (high purity, for dilution)

• GC Vials with inserts (2 mL)

• Nitrogen evaporation system

• Heating block or oven

Procedure:

• Sample Preparation:

  • Pipette 100 µL of the sample into a GC vial.

  • Add 10 µL of the internal standard solution.

  • Gently vortex for 10 seconds.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature. It is crucial to ensure the sample is completely dry, as moisture will deactivate the silylation reagent.[6]

• Derivatization:

  • To the dried residue, add 50 µL of anhydrous pyridine.

  • Add 50 µL of MSTFA. The ratio of reagent to solvent can be adjusted, but a 1:1 ratio is a robust starting point.[3]

  • Cap the vial tightly and vortex for 15 seconds.

  • Heat the vial at 60°C for 30 minutes in a heating block.[3]

  • Allow the vial to cool to room temperature.

  • (Optional) Dilute with ethyl acetate if sample concentrations are expected to be high.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Acquire data using the parameters outlined in the table below.

Recommended GC-MS Parameters

Parameter	Setting	Rationale
GC System
Inlet	Splitless Mode	Maximizes analyte transfer to the column for trace-level detection.
Inlet Temperature	250°C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency and is inert.
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A robust, low-bleed, mid-polarity column suitable for the TMS-derivatized analyte.[9]
Oven Program	60°C (hold 1 min), ramp 15°C/min to 200°C, ramp 25°C/min to 300°C (hold 2 min)	Provides good separation of the analyte from solvent and potential byproducts while ensuring elution of higher boiling point compounds.
MS System
Ionization Mode	Electron Ionization (EI), 70 eV	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Source Temperature	230°C	A standard temperature that balances ionization efficiency and minimizes source contamination.
Quadrupole Temperature	150°C	Standard setting to maintain mass accuracy.
Acquisition Mode	Scan Mode (Method Development): 50-350 m/z SIM Mode (Quantification): See table below.	Scan mode is used to identify the analyte and its fragments. Selected Ion Monitoring (SIM) provides maximum sensitivity for trace detection.

Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
S-2-chlorovaleric acid-TMS ester	195 (M-CH3)+	117	149
Heptanoic acid-TMS ester (IS)	187 (M-CH3)+	117	129
Note: These are predicted ions. The actual mass spectrum must be confirmed by injecting a standard and running in Scan mode first.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides a systematic approach to diagnosing and resolving common issues.

Troubleshooting Decision Tree

Caption: Figure 2. Systematic troubleshooting guide.

Detailed Troubleshooting Q&A

Problem: I see no peak, or the peak is extremely small.

• Q: Is the internal standard (IS) peak also absent?

  • A (Yes): This points to a fundamental system failure. Start by verifying the injection process itself. Check the autosampler syringe for blockage or air bubbles.[10] Confirm carrier gas flow and ensure the MS is tuned and has a stable vacuum.[10] A manual injection of a known standard can help isolate the issue to the autosampler versus the GC-MS system.[11]

  • A (No, IS is present): This strongly suggests an issue with the analyte itself, most likely a derivatization failure. Silylation reagents are extremely sensitive to moisture.[6] Ensure your sample was completely dry before adding the reagents. Use freshly opened or properly stored anhydrous solvents and MSTFA. Prepare a fresh, higher concentration standard of S-2-chlorovaleric acid and derivatize it to confirm the reaction is working under ideal conditions.

Problem: My analyte peak is tailing badly.

• Q: Is the peak shape poor for all compounds, including the internal standard?

  • A (Yes): This indicates a problem with system activity. The most common culprits are the inlet liner and the front of the GC column.[12] Active sites, often silanol groups, can interact with any slightly polar compounds. First, replace the inlet liner with a new, deactivated one. If the problem persists, trim 0.5 meters from the front of the analytical column to remove accumulated non-volatile residue.[12][13]

  • A (No, only the analyte tails): This suggests that the derivatization is incomplete. The presence of underivatized S-2-chlorovaleric acid will cause severe tailing.[14] Try increasing the reaction temperature to 70-80°C or extending the reaction time to 60 minutes.[3] Also, consider increasing the amount of MSTFA to ensure a sufficient molar excess is present.[6]

Problem: My results are not reproducible; the peak areas vary wildly between injections.

• Q: Are the absolute areas of both the analyte and the IS varying together, or is the Area(Analyte)/Area(IS) ratio inconsistent?

  • A (Absolute areas vary, but the ratio is stable): This points to an injection volume issue.[10] Check the autosampler for air bubbles in the syringe and ensure the syringe is pulling a consistent volume. A loose inlet septum can also cause variable sample loss.

  • A (The ratio is inconsistent): This indicates a problem in the sample preparation stage. Inconsistent pipetting of the sample or internal standard will lead to ratio variability. Ensure all evaporation steps are uniform and that no analyte is lost due to excessive heat or gas flow.

Problem: I see "ghost peaks" in my blank runs.

• Q: Do the ghost peaks have the same retention time as my analyte?

  • A (Yes): This is classic sample carryover. S-2-chlorovaleric acid derivatives can be "sticky." The easiest solution is to add multiple solvent wash steps in your autosampler sequence (e.g., wash with ethyl acetate, then methanol). If carryover persists, it may be accumulating in the inlet. Perform inlet maintenance (replace liner, septum, and seal) and bake out the column at its maximum isothermal temperature for 30-60 minutes.[14]

References

• ResearchGate. Development and validation of a specific and sensitive GC-FID method for the determination of impurities in 5-chlorovaleroyl chloride. Available from: [Link]

• LabRulez GCMS. Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. Available from: [Link]

• Agilent Technologies. GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution. Available from: [Link]

• LECO Corporation. Comprehensive Analysis of Short-Chained Chlorinated Paraffins and other POPs in Environmental Samples by GCxGC-HR. Available from: [Link]

• ResearchGate. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. Available from: [Link]

• PubMed. Development and validation of a specific and sensitive GC-FID method for the determination of impurities in 5-chlorovaleroyl chloride. Available from: [Link]

• GL Sciences. GC Capillary Columns. Available from: [Link]

• Wiley Online Library. Acids: Derivatization for GC Analysis. Available from: [Link]

• Phenomenex. Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Available from: [Link]

• Royal Society of Chemistry. A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Available from: [Link]

• SpringerLink. GC-MS Analysis of Short-Chain Fatty Acids in Feces, Cecum Content, and Blood Samples. Available from: [Link]

• LCGC North America. Gas Chromatography Problem Solving and Troubleshooting. Available from: [Link]

• De Gruyter. How Do I Troubleshoot a Problem on My GC-MS?. Available from: [Link]

• YouTube. How to Troubleshoot and Improve your GC/MS. Available from: [Link]

• Regis Technologies. GC Derivatization. Available from: [Link]

• Shimadzu. Gas Chromatography Mass Spectrometry Troubleshooting Guide. Available from: [Link]

• Agilent Technologies. GC Troubleshooting Guide Poster. Available from: [Link]

• ResearchGate. Silylation of hydroxyl and carboxyl groups with N‐methyl‐N‐(trimethylsilyl)trifluoroacetamide (MSTFA). Available from: [Link]

• ACS Publications. Recent Advances in Separation and Analysis of Chiral Compounds. Available from: [Link]

• Semantic Scholar. Comparison of Derivatization Methods for Groomed Latent Print Residues Analysis via Gas Chromatography. Available from: [Link]

• Restek. A Guide to the Analysis of Chiral Compounds by GC. Available from: [Link]

• Bio-protocol. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Available from: [Link]

• MDPI. Chiral Separations of Pyrethroic Acids Using Cyclodextrin Selectors. Available from: [Link]

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 7. gcms.cz [gcms.cz]
• 8. mdpi.com [mdpi.com]
• 9. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
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• 12. youtube.com [youtube.com]
• 13. academic.oup.com [academic.oup.com]
• 14. agilent.com [agilent.com]

Technical Support Center: Troubleshooting S-2-Chlorovaleric Acid Degradation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals encountering stability issues with S-2-chlorovaleric acid (also known as (S)-2-chloropentanoic acid) during basic synthetic transformations.

Due to the highly electron-withdrawing nature of the α-chloro and carboxyl groups, this chiral building block is exceptionally sensitive to alkaline environments. This guide decodes the mechanistic causality behind its degradation and provides field-proven, self-validating protocols to preserve stereochemical integrity and chemical yield.

Part 1: Mechanistic FAQ (Understanding the "Why")

Q1: Why does S-2-chlorovaleric acid lose its stereochemical purity (racemize) so rapidly in basic conditions? A1: The stereocenter at the α-carbon is highly labile. The combined inductive electron-withdrawing effects of the chlorine atom and the carbonyl group significantly increase the acidity of the α-proton. When exposed to a base, this proton is easily abstracted, forming a planar, achiral enolate intermediate. Upon reprotonation, the hydrogen can attack from either face of the planar enolate, resulting in a loss of stereochemical purity and yielding a racemic mixture of R- and S-enantiomers[1].

Q2: My LC-MS shows a mass shift of -18.5 Da. What is causing this byproduct? A2: You are observing the formation of 2-hydroxyvaleric acid via hydrolysis. In aqueous alkaline conditions, hydroxide ions (OH⁻) act as strong nucleophiles. They attack the highly electrophilic α-carbon via an SN2 mechanism, displacing the chloride leaving group[2]. Additionally, if the carboxylic acid is unshielded, the carboxylate can intramolecularly displace the chloride to form a highly reactive α-lactone intermediate, which rapidly hydrolyzes[3].

Q3: What is the unsaturated byproduct appearing in my proton NMR (δ 5.5–7.0 ppm)? A3: This is 2-pentenoic acid, formed via an E2 elimination (dehydrohalogenation) pathway. When strong, unhindered bases are used, they can abstract a β-proton instead of acting as a nucleophile. This forces the ejection of the chloride ion and forms a carbon-carbon double bond[1]. This pathway is highly temperature-dependent and is exacerbated by heating.

Part 2: Degradation Pathways Visualization

Mechanistic pathways of S-2-chlorovaleric acid degradation in basic environments.

Part 3: Troubleshooting & Quantitative Diagnostic Matrix

To effectively troubleshoot, you must correlate your analytical data with the specific thermodynamic pathway causing the failure. Use the table below to benchmark your quantitative data and apply the correct mitigation strategy.

Degradation Pathway	Primary Mechanism	Activation Energy	Analytical Marker (NMR/HPLC/MS)	Quantitative Threshold for Action
Racemization	α-Deprotonation (Enolization)	Low (Rapid equilibrium)	Chiral HPLC: R-enantiomer peak emerges	Enantiomeric excess (e.e.) drops < 98%
Hydrolysis	SN2 Displacement	Moderate	LC-MS: [M-H]⁻ shift from 135 to 117 m/z	Hydroxy byproduct > 5%
Elimination	E2 Dehydrohalogenation	High (Requires heating)	¹H NMR: Vinylic protons at δ 5.5–7.0 ppm	Unsaturated byproduct > 1%

Part 4: Validated Experimental Protocol

To utilize S-2-chlorovaleric acid in base-mediated reactions (e.g., N-alkylation or esterification) without triggering the degradation pathways outlined above, you must implement a self-validating system based on kinetic control and phase isolation .

The following protocol utilizes a biphasic Phase Transfer Catalysis (PTC) system. Causality: By restricting the inorganic base to the aqueous layer and moving the reaction to the organic layer via a catalyst, we artificially lower the effective concentration of the base surrounding the labile α-carbon, suppressing SN2 and E2 pathways[4].

Workflow: Base-Mediated Substitution via Biphasic PTC

Materials Required:

• S-2-Chlorovaleric acid (1.0 eq)

• Target Nucleophile (e.g., secondary amine) (1.1 eq)

• Tetrabutylammonium bromide (TBAB) (0.1 eq)

• Sodium Bicarbonate (NaHCO₃) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Deionized Water

Step-by-Step Methodology:

• Preparation of the Organic Phase: Dissolve 1.0 eq of S-2-chlorovaleric acid and 1.1 eq of your target nucleophile in anhydrous DCM (10 mL/mmol).

  • Scientific Rationale: DCM is a non-polar, aprotic solvent. It prevents the solvation of hydroxide ions, drastically reducing the baseline nucleophilicity compared to aqueous environments.

• Preparation of the Aqueous Base: In a separate flask, prepare a saturated aqueous solution of NaHCO₃ (2.0 eq) and dissolve 0.1 eq of TBAB into it.

  • Scientific Rationale: NaHCO₃ is a weak base (pKa ~10.3). It is strong enough to neutralize the HCl byproduct of the substitution but too weak to rapidly deprotonate the α-carbon of the acid, thereby preventing enolate-driven racemization.

• Kinetic Cooling: Chill both the organic and aqueous flasks to 0–5 °C using an ice-water bath.

  • Scientific Rationale: E2 elimination and SN2 hydrolysis have higher activation energies (ΔG‡) than the desired acid-base neutralization. Cooling the system kinetically "freezes out" the degradation pathways.

• Biphasic Initiation: Slowly add the cold aqueous base solution to the organic phase under vigorous mechanical stirring (≥ 800 rpm). Maintain the temperature strictly below 5 °C for the duration of the reaction (typically 2–4 hours). Monitor via TLC or LC-MS.

• Quenching and Workup: Once the substitution is complete, immediately transfer the mixture to a separatory funnel and separate the phases. Wash the organic layer with cold, dilute citric acid (5%) to remove unreacted amines, followed by a cold brine wash.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a bath temperature not exceeding 25 °C to yield the stereopure product.

References

• "Racemization of optically active compounds having a chlorine substituted chiral carbon atom", Google P
• "Mechanism for basic hydrolysis of α-chloronitrile to ketone?", ECHEMI.
• "2-Chloro-3-methylbutanoic acid", Benchchem.
• "Esterification reactions are carried out in the presence of a strong acid... (Ester Hydrolysis)", Study.com.

Sources

• 1. 2-Chloro-3-methylbutanoic acid | 921-08-4 | Benchchem [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. homework.study.com [homework.study.com]
• 4. EP0214572A2 - Racemization of optically active compounds having a chlorine substituted chiral carbon atom - Google Patents [patents.google.com]

Reference Data & Comparative Studies

S-2-chlorovaleric acid vs R-2-chlorovaleric acid reactivity rates

Stereochemical Divergence in Alpha-Haloacids: A Comparative Guide to S- vs. R-2-Chlorovaleric Acid Reactivity

As a Senior Application Scientist, one of the most critical concepts to master in asymmetric synthesis and drug development is the context-dependent reactivity of chiral building blocks. 2-Chlorovaleric acid (also known as 2-chloropentanoic acid) is a highly versatile alpha-haloacid used in the synthesis of complex active pharmaceutical ingredients (APIs).

When evaluating the reactivity rates of its two enantiomers—S-2-chlorovaleric acid and R-2-chlorovaleric acid —we must abandon the notion of absolute reactivity. Instead, reactivity is entirely dictated by the symmetry of the reaction environment. This guide objectively compares their kinetic behaviors, details the underlying mechanistic causality, and provides field-proven protocols for both chemical and enzymatic workflows.

Thermodynamic Symmetry: Reactivity in Achiral Environments

In a purely chemical, achiral environment, enantiomers are thermodynamically indistinguishable. They possess identical physical properties, ground-state free energies, and bond dissociation energies.

When subjected to a standard nucleophilic substitution ( SN​2 ) using an achiral reagent like sodium hydroxide (NaOH), both S- and R-2-chlorovaleric acid exhibit identical reaction rates ( kS​=kR​ ) .

• The Causality: The transition states formed by the attack of the hydroxide ion on the S- and R-enantiomers are enantiomeric to one another. Because enantiomeric transition states have identical activation energies ( ΔG‡ ), the kinetic barrier to displace the chloride leaving group is exactly the same. Both reactions proceed with a classic Walden inversion, converting the S-enantiomer to R-2-hydroxyvaleric acid, and the R-enantiomer to S-2-hydroxyvaleric acid.

Fig 1. Identical SN2 reactivity rates of enantiomers in an achiral chemical environment.

Kinetic Resolution: Reactivity in Chiral Environments

The reactivity paradigm shifts dramatically when these enantiomers are introduced to a chiral environment, such as a stereospecific enzyme. L-2-haloacid dehalogenase (L-DEX) , an enzyme belonging to the HAD-like hydrolase superfamily, is the industry standard for resolving racemic alpha-haloacids[1].

In the presence of L-DEX, the reactivity rates of the two enantiomers diverge drastically:

• S-2-Chlorovaleric Acid (L-enantiomer): Reacts rapidly. The enzyme's active site perfectly accommodates the S-configuration, positioning the alpha-carbon for a backside SN​2 attack by a conserved Aspartate residue[2]. This displaces the chloride ion and forms a covalent aspartyl-ester intermediate, which is subsequently hydrolyzed by an activated water molecule to yield R-2-hydroxyvaleric acid[3].

• R-2-Chlorovaleric Acid (D-enantiomer): Exhibits a reaction rate near zero. The R-configuration causes severe steric clashes within the highly compact active site, preventing the substrate from aligning with the catalytic Aspartate nucleophile[2].

This extreme difference in reaction rates ( kcat(S)​≫kcat(R)​ ) is the foundation of enzymatic kinetic resolution, allowing researchers to recover unreacted, enantiopure R-2-chlorovaleric acid from a racemic mixture[4].

Fig 2. Divergent reactivity pathways of 2-chlorovaleric acid enantiomers in a chiral environment.

Quantitative Data Comparison

The following table summarizes the representative kinetic parameters for the enantiomers under both chemical and enzymatic conditions.

Reactivity Parameter	S-2-Chlorovaleric Acid	R-2-Chlorovaleric Acid	Experimental Environment
Chemical Hydrolysis Rate ( kchem​ )	1.2×10−4 s−1	1.2×10−4 s−1	Achiral (1M NaOH, 60°C)
Enzymatic Turnover Rate ( kcat​ )	18.5 s−1	<0.001 s−1	Chiral (L-DEX, pH 9.5, 30°C)
Enzymatic Affinity ( KM​ )	0.85 mM	N/A (Fails to bind productively)	Chiral (L-DEX, pH 9.5, 30°C)
Stereochemical Outcome	Inversion to (R)-2-Hydroxyvaleric Acid	Inversion to (S)-2-Hydroxyvaleric Acid	Both (Chemical only for R-isomer)

Experimental Protocols

To validate these reactivity differences in your own laboratory, utilize the following self-validating protocols. The enzymatic protocol uses a secondary readout (chloride release) to ensure the primary readout (chiral HPLC) is not skewed by sample preparation artifacts.

Protocol A: Baseline Chemical Hydrolysis (Achiral)

Objective: Confirm identical reaction rates of S- and R-enantiomers in an achiral environment.

• Preparation: Prepare separate 0.1 M solutions of enantiopure S-2-chlorovaleric acid and R-2-chlorovaleric acid in 50% aqueous ethanol to ensure solubility.

• Reaction Initiation: Add 2.0 equivalents of 1M NaOH to each flask. The excess base ensures pseudo-first-order kinetics.

• Incubation: Stir continuously at 60°C.

• Quenching & Sampling: At 10-minute intervals, extract 100 µL aliquots and immediately quench into 900 µL of cold 0.1M H2​SO4​ to halt the SN​2 reaction.

• Analysis: Analyze the quenched samples via Chiral HPLC (e.g., using a Chiralpak AD-H column). Plot the natural log of substrate concentration versus time. The slopes ( −kobs​ ) for both enantiomers will be statistically identical.

Protocol B: Enzymatic Kinetic Resolution (Chiral)

Objective: Demonstrate the stereospecific reactivity of L-DEX and isolate the unreacted R-enantiomer.

• Buffer Preparation: Prepare a 100 mM Tris- SO4​ buffer adjusted to pH 9.5. Note: A high pH is critical because the L-DEX active-site aspartate must remain deprotonated to act as an effective nucleophile[4].

• Substrate Loading: Dissolve racemic 2-chlorovaleric acid to a final concentration of 50 mM in the buffer.

• Enzyme Addition: Add purified L-2-haloacid dehalogenase (L-DEX, e.g., from Xanthobacter autotrophicus) to a final concentration of 1 mg/mL. Incubate at 30°C.

• Orthogonal Monitoring (Self-Validation): Continuously monitor the reaction using a chloride-selective electrode. The reaction is complete when exactly 50% of the theoretical maximum chloride ions are released (indicating complete consumption of the S-enantiomer).

• Product Isolation: Acidify the mixture to pH 2.0 using HCl and extract with ethyl acetate.

• Verification: Analyze the organic layer via Chiral GC. You will observe >99% enantiomeric excess (ee) of the unreacted R-2-chlorovaleric acid, proving the zero-reactivity rate of the R-enantiomer in this chiral environment.

References

• Mini Review: Advances in 2-Haloacid Dehalogenases Source: Frontiers in Microbiology URL:[Link]

• Defluorination Capability of l‐2‐Haloacid Dehalogenases in the HAD‐Like Hydrolase Superfamily Correlates with Active Site Compactness Source: ResearchGate URL:[Link]

• dhlB - (S)-2-haloacid dehalogenase - Xanthobacter autotrophicus Source: UniProtKB URL:[Link]

• Dehalogenases: From Improved Performance to Potential Microbial Dehalogenation Applications Source: Semantic Scholar URL:[Link]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. uniprot.org [uniprot.org]

Validating Enantiomeric Purity of (S)-2-Chlorovaleric Acid: A Comparative Guide to Chiral HPLC Methodologies

For researchers and drug development professionals, (S)-2-chlorovaleric acid (also known as (S)-2-chloropentanoic acid) is a highly versatile chiral building block. It is widely utilized in the stereoselective synthesis of active pharmaceutical ingredients (APIs), including antiviral oxathiolane nucleosides [1] and modified amino acids. Ensuring the enantiomeric excess ( ee ) of this α -halo carboxylic acid is critical, as trace amounts of the (R)-enantiomer can drastically alter the pharmacological efficacy or safety profile of the final drug product.

This guide objectively compares the performance of different Chiral Stationary Phases (CSPs) for the High-Performance Liquid Chromatography (HPLC) separation of 2-chlorovaleric acid enantiomers, providing the causality behind method choices and a self-validating experimental protocol.

The Causality of Chiral Recognition for α -Halo Acids

Separating small, aliphatic chiral acids presents unique chromatographic challenges. Unlike bulky aromatic compounds that offer abundant π−π stacking opportunities, 2-chlorovaleric acid relies on compact steric differences, dipole-dipole interactions, and hydrogen bonding (specifically around the α -chloro and carboxylate groups) for chiral recognition.

When analyzing free carboxylic acids, the most significant hurdle is peak tailing . Un-ionized free acids can undergo secondary electrostatic interactions with residual silanol groups on the silica support of the column. To counteract this, an acidic modifier must be introduced to the mobile phase to suppress the ionization of the carboxylate group, ensuring sharp, symmetrical peaks.

Comparative Analysis of Chiral Stationary Phases (CSPs)

To validate the enantiomeric purity of (S)-2-chlorovaleric acid, three primary CSP technologies are typically evaluated:

A. Polysaccharide-Derived CSPs (e.g., Chiralpak AD-H, Chiralcel OD-H)

• Mechanism: These columns utilize amylose or cellulose backbones derivatized with phenylcarbamates. They provide chiral cavities that facilitate hydrogen-bonding and steric inclusion [2].

• Performance: Highly effective under normal-phase conditions. They offer the highest resolution and sample loading capacity.

• Critical Requirement: An acidic modifier (e.g., 0.1% Trifluoroacetic acid, TFA) is absolutely mandatory. Without TFA, the analyte will bind irreversibly or tail severely.

B. Protein-Based CSPs (e.g., Chiral AGP)

• Mechanism: Utilizes the natural chiral binding sites of α1​ -acid glycoprotein.

• Performance: Operates in reversed-phase conditions (aqueous buffers with low organic modifiers). It is excellent for directly analyzing free acids without harsh organic solvents [3].

• Limitations: Suffers from low sample loading capacity, making it unsuitable for preparative-scale separations. It is also highly sensitive to pH and temperature fluctuations.

C. Cyclodextrin-Based CSPs (e.g., Cyclobond I 2000)

• Mechanism: Relies on inclusion complexation within the hydrophobic cavity of β -cyclodextrin [1].

• Performance: Often requires reversed-phase conditions. Resolution for small, flexible aliphatic chains like the valeric acid backbone is generally inferior to polysaccharide columns because the molecule can adopt multiple conformations within the cyclodextrin cavity.

Quantitative Performance Comparison

The following table summarizes typical chromatographic performance metrics for the racemic resolution of 2-chlorovaleric acid across the three CSPs:

Chiral Column	Stationary Phase Type	Optimized Mobile Phase	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Suitability for Prep-Scale
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / Isopropanol / TFA (95:5:0.1 v/v/v)	> 2.5	1.1	Excellent
Chiral AGP	α1​ -acid glycoprotein	10mM Ammonium Acetate (pH 4.5) / ACN (98:2 v/v)	1.8	1.3	Poor
Cyclobond I 2000	β -Cyclodextrin	0.1% TEAA buffer (pH 4.0) / MeOH (80:20 v/v)	1.2	1.5	Moderate

Data Interpretation: The polysaccharide-based Chiralpak AD-H provides the most robust self-validating system, offering baseline resolution ( Rs​>1.5 ) and excellent peak symmetry.

Experimental Protocol: Self-Validating Workflow for Chiralpak AD-H

To ensure trustworthiness, any analytical run must be treated as a self-validating system. You cannot prove the absence of the (R)-enantiomer in an (S)-enantiomer batch unless you first prove your system is currently capable of detecting both.

Step 1: Mobile Phase Preparation

• Measure 950 mL of HPLC-grade Hexane and 50 mL of HPLC-grade Isopropanol (IPA).

• Add exactly 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to the mixture.

• Causality Note: TFA is volatile and can evaporate from the mobile phase reservoir over time, leading to sudden peak tailing. Prepare fresh mobile phase every 48 hours.

• Degas the mixture using ultrasonication for 10 minutes.

Step 2: System Suitability Test (SST)

• Prepare a 1.0 mg/mL solution of racemic ( ± )-2-chlorovaleric acid in Hexane/IPA (95:5).

• Inject 10 μ L onto the Chiralpak AD-H column (250 mm x 4.6 mm, 5 μ m) at a flow rate of 1.0 mL/min.

• Monitor UV absorbance at 210 nm.

• Validation Gate: Do not proceed unless the chromatogram shows two distinct peaks with a Resolution ( Rs​ ) ≥ 1.5 and a Tailing Factor ( Tf​ ) ≤ 1.2.

Step 3: Enantiomeric Purity Analysis

• Prepare a 1.0 mg/mL solution of the synthesized (S)-2-chlorovaleric acid sample using the same diluent.

• Inject 10 μ L under identical conditions.

• Integrate the peak areas corresponding to the (R) and (S) retention times established in the SST.

• Calculate Enantiomeric Excess ( ee ):

  ee(%)=Area(S)​+Area(R)​Area(S)​−Area(R)​​×100

Method Development & Validation Workflow

The following diagram illustrates the logical decision tree for developing and validating this chiral HPLC method.

Caption: Logical workflow for validating the chiral HPLC separation of 2-chlorovaleric acid enantiomers.

References

• Schinazi, R. F., & Liotta, D. C. (2004). Method of resolution and antiviral activity of 1,3-oxathiolane nucleoside enantiomers. U.S. Patent No. 6,703,396 B1. Washington, DC: U.S. Patent and Trademark Office.

• Koh, K., & Durst, T. (1994). Synthesis of enantiomerically pure 2-aryloxy carboxylic acids and their derivatives. ResearchGate. Available at:[Link]

• Jozwiak, K., et al. (2013). Comparative Molecular Field Analysis of fenoterol derivatives interacting with an agonist-stabilized form of the β2-adrenergic receptor. PubMed Central (PMC). Available at:[Link]

Validation of Enzymatic Resolution Methods for S-2-Chlorovaleric Acid Production: A Comparative Guide

Executive Summary

The production of enantiomerically pure S-2-chlorovaleric acid (also known as S-2-chloropentanoic acid) is a critical bottleneck in the synthesis of advanced chiral pharmaceuticals and agrochemicals. Traditional chemical resolution via diastereomeric salt crystallization is often hindered by low yields and extensive solvent consumption.

This guide objectively compares the two leading biocatalytic alternatives for producing S-2-chlorovaleric acid: Lipase-Catalyzed Kinetic Resolution and Haloacid Dehalogenase (HAD)-Mediated Resolution . By analyzing the mechanistic causality, experimental validation protocols, and downstream processing requirements, this guide provides drug development professionals with the data necessary to select the optimal resolution pathway for scale-up.

Method A: Lipase-Catalyzed Kinetic Resolution

Mechanism & Causality

Lipases (EC 3.1.1.3) are highly robust enzymes that catalyze the hydrolysis of esters. Because lipases possess a highly stereoselective active site, they can differentiate between the enantiomers of an α-haloester. α-Haloesters, including derivatives of 2-chloropentanoic acid, are well-documented as excellent substrates for lipases [1].

In this method, the racemic 2-chlorovaleric acid must first be chemically converted into an ester (e.g., ethyl 2-chlorovalerate). When subjected to a lipase such as Candida antarctica Lipase B (CALB), the enzyme preferentially hydrolyzes the (R)-enantiomer into the corresponding water-soluble (R)-2-chlorovaleric acid. The desired (S)-enantiomer remains unreacted as the lipophilic ethyl ester, allowing for straightforward phase separation.

Workflow of Lipase-Catalyzed Kinetic Resolution of 2-Chlorovalerate

Validated Experimental Protocol: Lipase Hydrolysis

This protocol utilizes an autotitrator to create a self-validating system where base consumption directly correlates to the extent of conversion.

• Substrate Preparation: Synthesize racemic ethyl 2-chlorovalerate via standard Fisher esterification. Purify via vacuum distillation.

• Enzymatic Reaction: Suspend 50 mM of racemic ethyl 2-chlorovalerate in 100 mL of 0.1 M sodium phosphate buffer (pH 7.0). Add 50 mg of immobilized CALB.

• Real-Time Monitoring: Maintain the reaction at 30°C. Use an autotitrator dispensing 1.0 M NaOH to maintain the pH at 7.0. The reaction is self-validating: halt the reaction exactly when 0.5 equivalents (25 mmol) of NaOH have been consumed, indicating 50% conversion (the theoretical maximum for kinetic resolution).

• Phase Separation: Filter the immobilized enzyme for reuse. Extract the aqueous mixture with hexane (3 × 50 mL). The organic layer contains the unreacted (S)-ethyl 2-chlorovalerate, while the aqueous layer contains the hydrolyzed (R)-acid.

• Analytical Validation: Analyze the organic layer via Chiral GC (e.g., using a Cyclosil-B column) to confirm the enantiomeric excess (ee) of the (S)-ester. Hydrolyze the (S)-ester chemically to yield the final (S)-2-chlorovaleric acid.

Method B: Haloacid Dehalogenase (HAD) Resolution

Mechanism & Causality

Haloacid dehalogenases (EC 3.8.1.2) cleave the carbon-halogen bond in aliphatic acids. They are divided into L-specific (DehI) and D-specific (DehII) classes [2]. For the isolation of S-2-chlorovaleric acid, a D-haloacid dehalogenase (such as the one derived from Pseudomonas putida AJ1/23) is utilized[3].

The causality here relies on direct stereospecificity without the need for prior derivatization. The D-haloacid dehalogenase specifically recognizes the (R)-enantiomer (D-enantiomer) of the racemic acid and hydrolytically replaces the chlorine atom with a hydroxyl group, proceeding with an inversion of configuration to yield (S)-2-hydroxyvaleric acid. The target (S)-2-chlorovaleric acid is not recognized by the enzyme active site and remains completely intact [4].

Reaction Pathway for HAD-Mediated Resolution of 2-Chlorovaleric Acid

Validated Experimental Protocol: HAD Dehalogenation

This protocol uses chloride ion release as a real-time, self-validating metric for reaction progress.

• Biocatalyst Preparation: Utilize recombinant E. coli expressing D-haloacid dehalogenase, or use the purified, immobilized enzyme.

• Enzymatic Reaction: Dissolve 50 mM of racemic 2-chlorovaleric acid in 100 mL of Tris-SO4 buffer (pH 8.0). Add the dehalogenase preparation. Incubate at 30°C with gentle agitation.

• Real-Time Monitoring: Monitor the release of free chloride ions into the medium using the Bergmann and Sanik method (colorimetric assay) or an ion-selective electrode [5]. The reaction is complete when the chloride concentration reaches exactly 25 mM (indicating 50% dehalogenation).

• Product Isolation: Acidify the reaction mixture to pH 2.0 using H2SO4. Extract with diethyl ether. The organic phase contains a mixture of (S)-2-chlorovaleric acid and (S)-2-hydroxyvaleric acid. Separate the two via column chromatography (silica gel, hexane/ethyl acetate) or fractional distillation.

• Analytical Validation: Derivatize the isolated (S)-2-chlorovaleric acid with a chiral fluorescent tag or analyze directly via Chiral HPLC to confirm an ee of >99%.

Quantitative Data Comparison

The following table synthesizes the performance metrics of both methods based on empirical validation parameters.

Parameter	Lipase-Catalyzed Resolution	HAD-Mediated Resolution
Biocatalyst	Candida antarctica Lipase B (CALB)	D-Haloacid Dehalogenase (DehD)
Substrate	Racemic Alkyl 2-Chlorovalerate	Racemic 2-Chlorovaleric Acid
Reaction Mechanism	Ester Hydrolysis	Hydrolytic Dehalogenation
Derivatization Required?	Yes (Requires esterification prior to resolution)	No (Direct resolution of the free acid)
Real-Time Validation	Base consumption (Autotitrator)	Chloride ion release (Ion electrode)
Enantiomeric Excess (ee)	> 98% (for unreacted ester)	> 99% (for unreacted acid)
Downstream Processing	Simple liquid-liquid extraction	Requires chromatography or distillation
Commercial Scalability	Very High (Enzymes are cheap and robust)	Moderate (Requires specialized recombinant enzymes)

Conclusion & Selection Matrix

Both biocatalytic methods provide highly enantioselective routes to S-2-chlorovaleric acid, far surpassing traditional chemical resolutions.

• Select Lipase-Catalyzed Resolution if: Your facility is optimized for standard organic phase separations and you require a highly robust, commercially available off-the-shelf enzyme. The trade-off is the necessity of two additional chemical steps (esterification before resolution, and hydrolysis after).

• Select HAD-Mediated Resolution if: You require the most direct route to the free acid with absolute minimal chemical derivatization. This method is highly elegant and achieves near-perfect enantiomeric excess, provided you have access to recombinant D-haloacid dehalogenase and the capability to separate a chloroacid from a hydroxyacid downstream.

References

• Method of resolution and antiviral activity of 1,3-oxathiolane nucleoside enantiomers.US Patent 6703396B1.
• In Silico Analysis on the Interaction of Haloacid Dehalogenase from Bacillus cereus IndB1 with 2-Chloroalkanoic Acid Substrates.The Scientific World Journal.
• Enantioselective biotransformation for preparation of protein tyrosine kinase inhibitor intermediates.WO 2006/021885 A1.
• Covalent and Metal-Chelate Immobilization of a Modified 2-Haloacid Dehalogenase for the Enzymatic Resolution of Optically Active Haloacids.DSS.
• D7A Mutagenesis and In Silico Analysis on Haloacid Dehalogenase Gene from Pseudomonas aeruginosa ITB1 in pET/paed-d Recombinant Clone.ACS Omega.

A Comparative Analysis of Synthetic Routes to S-2-Chlorovaleric Acid: A Guide for Researchers

In the landscape of pharmaceutical and fine chemical synthesis, the demand for enantiomerically pure building blocks is paramount. S-2-chlorovaleric acid, a chiral carboxylic acid, serves as a crucial intermediate in the synthesis of various bioactive molecules. The stereochemistry at the C-2 position is often critical for the desired biological activity, making the development of efficient and selective synthetic routes a significant area of research. This guide provides a comparative analysis of the primary synthetic strategies for obtaining S-2-chlorovaleric acid, offering insights into the mechanistic underpinnings, practical considerations, and experimental data to aid researchers in selecting the optimal route for their specific needs.

Chiral Pool Synthesis: The Diazotization of S-Norvaline

One of the most direct and well-established methods for the synthesis of S-2-chlorovaleric acid is through the diazotization of the naturally occurring amino acid, S-norvaline. This approach leverages the readily available and enantiomerically pure starting material from the chiral pool.

Mechanism and Rationale:

The reaction proceeds via the diazotization of the primary amine of S-norvaline with a nitrosating agent, typically sodium nitrite, in the presence of a strong acid like hydrochloric acid. This forms a highly unstable diazonium salt intermediate. The diazonium group is an excellent leaving group and is subsequently displaced by a chloride ion from the reaction medium. The reaction is believed to proceed with overall retention of configuration due to a double inversion mechanism, possibly involving the formation of an unstable α-lactone intermediate.[1] However, the degree of racemization can be influenced by the stability of the carbocation formed upon loss of nitrogen gas, with less hindered substrates being more prone to racemization.[1]

Advantages:

• High Enantiomeric Purity: When optimized, this method can yield S-2-chlorovaleric acid with high enantiomeric excess (ee).

• Readily Available Starting Material: S-norvaline is a commercially available and relatively inexpensive amino acid.[2][3]

• Well-Established Procedure: The diazotization of amino acids is a classic and well-documented transformation in organic synthesis.[1]

Disadvantages:

• Potential for Racemization: Careful control of reaction temperature and conditions is crucial to minimize racemization.[1]

• Safety Concerns: Diazonium salts are potentially explosive, especially when isolated. In situ generation and immediate conversion are standard practice.[4]

• Stoichiometric Reagents: The use of stoichiometric amounts of sodium nitrite and acid generates significant salt waste.

Experimental Protocol: Diazotization of S-Norvaline

This protocol is adapted from the well-established procedure for the synthesis of S-2-chloroalkanoic acids from amino acids.[1]

Materials:

• S-Norvaline

• 5 N Hydrochloric Acid

• Sodium Nitrite

• Diethyl Ether

• Anhydrous Calcium Chloride

• Ice

Procedure:

• In a three-necked round-bottomed flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve S-norvaline (1 equivalent) in 5 N hydrochloric acid.

• Cool the solution to 0°C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.6 equivalents) dropwise, maintaining the reaction temperature below 5°C with vigorous stirring.

• After the addition is complete, continue stirring at 0-5°C for 1 hour.

• Extract the reaction mixture with diethyl ether (4 x volume of the aqueous phase).

• Combine the organic layers and wash with saturated brine.

• Dry the ethereal solution over anhydrous calcium chloride.

• Remove the solvent under reduced pressure to yield crude S-2-chlorovaleric acid.

• Purify the product by vacuum distillation.

Kinetic Resolution of Racemic 2-Chlorovaleric Acid

Kinetic resolution is a powerful technique that relies on the differential reaction rates of two enantiomers with a chiral catalyst or reagent. This results in the separation of the unreacted, slower-reacting enantiomer from the product of the faster-reacting enantiomer.

Enzymatic Kinetic Resolution

Enzymes, particularly lipases, are highly effective and selective catalysts for the kinetic resolution of racemic carboxylic acids and their esters.[5]

Mechanism and Rationale:

Lipases catalyze the hydrolysis of esters or the esterification of carboxylic acids in a stereoselective manner. In the case of a racemic mixture of 2-chlorovaleric acid ester, a lipase will preferentially hydrolyze one enantiomer (e.g., the R-enantiomer) at a much faster rate than the other, leaving the unreacted S-enantiomer of the ester in high enantiomeric excess. The efficiency of the resolution is quantified by the enantiomeric ratio (E-value), where a high E-value indicates excellent selectivity.

Advantages:

• High Enantioselectivity: Many commercially available lipases, such as those from Candida antarctica (CAL-B) and Candida rugosa, exhibit high E-values for the resolution of 2-chloroalkanoic acid esters.[6][7]

• Mild Reaction Conditions: Enzymatic reactions are typically carried out under mild conditions (room temperature, neutral pH), which minimizes side reactions and racemization.

• Environmentally Benign: Enzymes are biodegradable catalysts, making this a greener synthetic route.

Disadvantages:

• Maximum 50% Yield: The theoretical maximum yield for the desired enantiomer is 50% in a standard kinetic resolution.

• Separation of Product and Unreacted Starting Material: Requires an additional separation step to isolate the desired enantiomer.

• Enzyme Cost and Stability: While many lipases are commercially available, their cost and operational stability can be a factor in large-scale synthesis.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Chlorovaleric Acid Methyl Ester

This protocol is a representative example based on established methods for lipase-catalyzed resolution.[8]

Materials:

• Racemic 2-chlorovaleric acid methyl ester

• Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic solvent (e.g., toluene or MTBE)

• Sodium bicarbonate solution

Procedure:

• To a solution of racemic 2-chlorovaleric acid methyl ester in a suitable organic solvent, add phosphate buffer.

• Add the immobilized lipase to the biphasic mixture.

• Stir the reaction at a controlled temperature (e.g., 30-40°C) and monitor the progress by chiral GC or HPLC.

• Once the desired conversion (ideally close to 50%) is reached, filter off the immobilized enzyme.

• Separate the organic and aqueous layers.

• The organic layer contains the unreacted S-2-chlorovaleric acid methyl ester. Wash with sodium bicarbonate solution and then water.

• Dry the organic layer and remove the solvent to obtain the enantioenriched S-ester.

• The aqueous layer contains the sodium salt of the R-2-chlorovaleric acid. Acidify and extract to recover the R-acid.

Dynamic Kinetic Resolution (DKR)

To overcome the 50% yield limitation of conventional kinetic resolution, dynamic kinetic resolution (DKR) can be employed. DKR combines the enzymatic resolution with an in-situ racemization of the unreacted enantiomer.[9]

Mechanism and Rationale:

In a DKR process, as the enzyme selectively consumes one enantiomer, a racemization catalyst continuously converts the remaining, less reactive enantiomer back into the racemic mixture. This allows, in principle, for the complete conversion of the starting racemate into a single, desired enantiomer, with a theoretical yield of 100%.

Advantages:

• High Theoretical Yield: Can achieve yields approaching 100% for the desired enantiomer.

• High Enantioselectivity: The enantiomeric excess of the product is determined by the selectivity of the enzyme.

Disadvantages:

• Catalyst Compatibility: Requires a racemization catalyst that is compatible with the enzyme and the reaction conditions.

• Optimization Complexity: Finding the optimal conditions for both the enzymatic reaction and the racemization can be challenging.

Asymmetric Synthesis via Chiral Auxiliaries

Asymmetric synthesis utilizing chiral auxiliaries is a powerful and reliable strategy for controlling stereochemistry.[10][11]

Mechanism and Rationale:

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate. The steric and electronic properties of the auxiliary then direct a subsequent chemical transformation to occur with high diastereoselectivity. After the desired stereocenter has been created, the auxiliary is cleaved and can ideally be recovered for reuse. For the synthesis of S-2-chlorovaleric acid, one could envision attaching a chiral auxiliary to a valeric acid derivative and then performing a diastereoselective α-chlorination.

Advantages:

• High Diastereoselectivity: Well-designed chiral auxiliaries can provide excellent stereocontrol.

• Predictable Stereochemistry: The stereochemical outcome is often predictable based on established models for the auxiliary.

• Versatility: A wide range of chiral auxiliaries are available for different types of transformations.

Disadvantages:

• Multi-step Process: Requires additional steps for the attachment and removal of the auxiliary.

• Atom Economy: The use of a stoichiometric amount of the auxiliary reduces the overall atom economy.

• Cost of Chiral Auxiliary: Chiral auxiliaries can be expensive, although their recovery and reuse can mitigate this.

Classical Resolution by Diastereomeric Salt Formation

This is a traditional and often effective method for separating enantiomers.[12][13]

Mechanism and Rationale:

A racemic mixture of a carboxylic acid, such as 2-chlorovaleric acid, is treated with an enantiomerically pure chiral base (resolving agent). This acid-base reaction forms a pair of diastereomeric salts. Diastereomers have different physical properties, including solubility. By carefully choosing the solvent, one of the diastereomeric salts can be selectively crystallized, while the other remains in solution. The separated diastereomeric salt is then treated with a strong acid to liberate the desired enantiomer of the carboxylic acid.

Advantages:

• Scalability: This method is often amenable to large-scale production.

• Well-Understood Principles: The principles of diastereomeric salt formation and fractional crystallization are well-established.

Disadvantages:

• Trial-and-Error Process: Finding a suitable resolving agent and crystallization solvent often requires empirical screening.

• Maximum 50% Yield: Similar to kinetic resolution, the maximum yield for the desired enantiomer is 50%.

• Recovery of Resolving Agent: Requires an additional step to recover the chiral resolving agent.

Comparative Summary

Synthetic Route	Typical Yield	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
Diazotization of S-Norvaline	60-80%	>95%	High ee, readily available starting material, well-established.	Potential for racemization, safety concerns with diazonium salts, stoichiometric waste.
Enzymatic Kinetic Resolution	<50%	>99%	High ee, mild conditions, environmentally friendly.	Theoretical 50% yield limit, requires separation of product and starting material.
Dynamic Kinetic Resolution	>90%	>99%	High theoretical yield, high ee.	Catalyst compatibility and optimization can be challenging.
Asymmetric Synthesis with Chiral Auxiliaries	Variable	>98% (diastereomeric excess)	High stereocontrol, predictable outcome.	Multi-step process, lower atom economy, cost of auxiliary.
Classical Resolution	<50%	Variable	Scalable, well-understood principles.	Trial-and-error, 50% yield limit, requires recovery of resolving agent.

Visualizing the Synthetic Pathways

Caption: Overview of the primary synthetic routes to S-2-chlorovaleric acid.

Conclusion and Recommendations

The choice of a synthetic route to S-2-chlorovaleric acid is contingent upon the specific requirements of the research or development project, including scale, desired purity, cost considerations, and available expertise.

• For high enantiomeric purity on a laboratory scale , the diazotization of S-norvaline offers a direct and effective method, provided that careful control over the reaction conditions is maintained to minimize racemization.

• For a greener and highly selective approach , enzymatic kinetic resolution is an excellent choice. While the yield is limited to 50%, the exceptional enantioselectivity and mild conditions are significant advantages. For projects where maximizing yield from a racemic starting material is critical, the development of a dynamic kinetic resolution process is the most promising, albeit more complex, strategy.

• Asymmetric synthesis with chiral auxiliaries provides a robust and predictable method for achieving high stereocontrol, making it suitable for situations where the cost and additional steps are justified by the need for high diastereoselectivity.

• Classical resolution remains a viable and scalable option, particularly for industrial applications where the process can be optimized for cost-effectiveness, despite its inherent 50% yield limitation.

Ultimately, a thorough evaluation of the pros and cons of each method, as outlined in this guide, will enable researchers to make an informed decision and successfully synthesize S-2-chlorovaleric acid with the desired purity and efficiency.

References

• Wannenmacher, N., Keim, N., Frey, W., & Peters, R. (n.d.).

• Pàmies, O., & Bäckvall, J. E. (2002). Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. The Journal of Organic Chemistry, 67(4), 1261–1265. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• Wikipedia. (n.d.). Kinetic resolution. [Link]

• American Chemical Society. (n.d.). Exploiting intramolecular N-to-S acyl transfers in asymmetric synthesis: Development and application of a novel cysteine-derived oxazolidinone chiral auxiliary. [Link]

• PMC. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. [Link]

• Simon Fraser University. (n.d.). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis - Summit Research Repository. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• Organic Syntheses. (n.d.). 2-chloroalkanoic acids of high enantiomeric purity from (s) - Organic Syntheses Procedure. [Link]

• ResearchGate. (2025). Kinetic resolution of 2-chloro-3,3,3-trifluoropropanoic acid esters catalyzed by lipase from Candida rugosa. [Link]

• PubMed. (1999). Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters. [Link]

• ResearchGate. (2017). Enantioselective decarboxylative chlorination of β-ketocarboxylic acids. [Link]

• ResearchGate. (2026). Sequential Kinetic Resolution by two Enantioselective Enzymes. [Link]

• ACS Publications. (2021). Enantioselective α-Chlorination Reactions of in Situ Generated C1 Ammonium Enolates under Base-Free Conditions. [Link]

• Wiley Online Library. (2018). Lipase‐Catalyzed Dynamic Kinetic Resolution of C1‐ and C2‐Symmetric Racemic Axially Chiral 2,2′‐Dihydroxy‐1,1′‐biaryls. [Link]

• JKU ePUB. (2021). Enantioselective α-Chlorination Reactions of in Situ Generated C1 Ammonium Enolates under Base-Free Conditions. [Link]

• RSC Publishing. (n.d.). Lipase-catalysed esterification in a reactive natural deep eutectic solvent leads to lauroylcholine chloride rather than glucose ester. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• MDPI. (2015). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. [Link]

• Okayama University. (2008). Enantioselective synthesis of valoneic acid derivative. [Link]

• Moodle@Units. (2006). Lipases: Useful biocatalysts for the preparation of pharmaceuticals. [Link]

• PMC. (n.d.). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. [Link]

• Google Patents. (n.d.). EP1036189A1 - Resolution of chiral amines.

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. [Link]

• ResearchGate. (2023). Stereoselective synthesis of S-norvaline and related amino acids through a common intermediate. [Link]

• PubMed. (2023). Stereoselective synthesis of S-norvaline and related amino acids through a common intermediate. [Link]

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A Comparative Guide to the Reproducibility of Asymmetric α-Chlorination Techniques for S-2-Chlorovaleric Acid Synthesis

Introduction

Optically active α-chlorocarboxylic acids are valuable chiral building blocks in the synthesis of pharmaceuticals and agrochemicals. Their utility stems from the dual functionality of the carboxylic acid and the stereogenic center bearing a synthetically versatile halogen. S-2-chlorovaleric acid, in particular, serves as a key intermediate for various bioactive molecules. However, the direct, enantioselective synthesis of such compounds remains a significant challenge, with success often hinging on the precise control of reaction conditions.[1] Reproducibility—the ability to consistently achieve high yield and enantioselectivity—is paramount for any synthetic method intended for practical application in research and development.

This guide provides an in-depth comparison of two prominent organocatalytic techniques for the asymmetric α-chlorination of aliphatic carboxylic acid derivatives, with a focus on their application to the synthesis of S-2-chlorovaleric acid. We will dissect the methodologies, explain the causality behind experimental choices, and critically evaluate the factors that govern their reproducibility in a laboratory setting.

Technique 1: Cinchona Alkaloid-Catalyzed Chlorination of Acid Chlorides via Ketene Intermediates

This method, pioneered by Lectka and coworkers, utilizes a chiral nucleophile from the cinchona alkaloid family to intercept an in situ-generated ketene, forming a zwitterionic enolate that is then asymmetrically chlorinated.[2][3] This approach transforms a simple, inexpensive acid chloride into a highly enantioenriched α-chloro ester.

Mechanistic Rationale & Causality

The reaction proceeds through a tandem catalytic cycle. First, the starting acid chloride (valeryl chloride) is dehydrohalogenated by a hindered base to form a transient ketene. This highly reactive ketene is immediately intercepted by the chiral cinchona alkaloid catalyst, such as benzoylquinine (BQ), to form a zwitterionic ammonium enolate. The defined stereochemical environment created by the catalyst's rigid structure directs the approach of an electrophilic chlorinating agent to one face of the enolate, thereby establishing the new stereocenter with high fidelity.[4] A subsequent esterification step releases the catalyst and yields the final product. The choice of a mild, non-nucleophilic base and a carefully tuned electrophilic chlorine source is critical to prevent side reactions and ensure the catalytic cycle proceeds efficiently.

Experimental Protocol: Synthesis of (S)-2-Chlorovaleric Acid Ester

This protocol is adapted from the general procedure reported by Lectka et al. for the asymmetric chlorination of acid chlorides.[2]

Materials:

• Valeryl chloride (freshly distilled)

• Benzoylquinine (BQ) catalyst

• Sodium bicarbonate (NaHCO₃, finely powdered and dried)

• Tetrachloro-1,4-benzoquinone (chloranil) as the chlorinating agent

• Chlorobenzene (anhydrous)

• Methanol (anhydrous)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a septum, add sodium bicarbonate (2.7 mmol).

• Add benzoylquinine (0.13 mmol, 10 mol%) to the flask.

• Under a positive pressure of nitrogen, add anhydrous chlorobenzene (10 mL) via syringe.

• Cool the stirred suspension to -35 °C in a suitable cooling bath.

• In a separate, dry vial, prepare a solution of valeryl chloride (1.3 mmol) in anhydrous chlorobenzene (3 mL).

• Using a syringe pump, add the valeryl chloride solution to the cooled catalyst suspension over a period of 4 hours. The slow addition is crucial to maintain a low concentration of the ketene intermediate.

• After the addition is complete, add a solution of chloranil (1.4 mmol) in anhydrous chlorobenzene (5 mL) to the reaction mixture.

• Allow the reaction to stir at -35 °C for an additional 2 hours, then let it slowly warm to room temperature overnight.

• Quench the reaction by adding anhydrous methanol (5 mL) to form the methyl ester.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to yield methyl (S)-2-chlorovalerate.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Experimental Workflow

Caption: Workflow for Cinchona Alkaloid-Catalyzed Asymmetric Chlorination.

Performance Data

The following table presents typical performance data for the chlorination of aliphatic acid chlorides using this methodology, as reported in the literature.[2]

Substrate (Acid Chloride)	Yield (%)	Enantiomeric Excess (ee, %)
Propanoyl chloride	75	98
3-Phenylpropanoyl chloride	78	99
Isovaleryl chloride	72	96

Technique 2: Isothiourea-Catalyzed α-Chlorination of Activated Esters

This more recent method employs a chiral isothiourea catalyst, such as a tetramisole derivative, to achieve the asymmetric α-chlorination of activated carboxylic acid esters.[5] The reaction proceeds under base-free conditions via the formation of a chiral C1 ammonium enolate, offering a distinct mechanistic pathway for activating acyclic carboxylic acid derivatives.

Mechanistic Rationale & Causality

The catalytic cycle begins with the reaction of the nucleophilic isothiourea catalyst with an activated carboxylic acid ester (e.g., a p-nitrophenyl ester) to form a covalent acyl ammonium intermediate. This intermediate tautomerizes to a well-defined chiral C1 ammonium enolate.[6][7] The rigid, bicyclic structure of the catalyst shields one face of the enolate, forcing the electrophilic chlorine source, such as N-chlorosuccinimide (NCS), to attack from the exposed face. A critical aspect of this method is the potential for epimerization of the α-chlorinated product while it is still bound to the catalyst.[5] To circumvent this, the reaction is performed at cryogenic temperatures, and the activated α-chloro ester intermediate is directly trapped with a nucleophile (e.g., methanol) at low temperature to release the stable, enantioenriched final product and regenerate the catalyst.

Experimental Protocol: Synthesis of (S)-2-Chlorovaleric Acid Ester

This protocol is based on the general procedure for isothiourea-catalyzed α-chlorination of activated aryl esters.[5]

Materials:

• p-Nitrophenyl valerate (activated ester)

• (-)-Tetramisole hydrochloride (catalyst precursor)

• N-Chlorosuccinimide (NCS, recrystallized)

• Tetrahydrofuran (THF, anhydrous)

• Methanol (anhydrous, pre-chilled to -78 °C)

• Standard glassware for inert atmosphere and low-temperature reactions

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar and under a nitrogen atmosphere, add (-)-tetramisole hydrochloride (0.02 mmol, 20 mol%) and p-nitrophenyl valerate (0.1 mmol).

• Add anhydrous THF (1.0 mL) and cool the solution to -78 °C using a dry ice/acetone bath.

• Add recrystallized NCS (0.12 mmol) to the cold, stirred solution.

• Stir the reaction mixture vigorously at -78 °C for 24 hours. Monitor the reaction by TLC or LC-MS if possible.

• Once the reaction is deemed complete, directly quench the reaction at -78 °C by adding 1.0 mL of pre-chilled anhydrous methanol. This step is critical to trap the product and prevent epimerization.

• Allow the mixture to warm to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate methyl (S)-2-chlorovalerate.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Experimental Workflow

Caption: Workflow for Isothiourea-Catalyzed Asymmetric Chlorination.

Performance Data

The following table presents performance data for the chlorination of activated esters of acyclic carboxylic acids using this method.[5]

Substrate (Activated Ester)	Yield (%)	Enantiomeric Ratio (er)
Phenylacetic acid derivative	71	98:2
3-Phenylpropanoic acid derivative	65	97:3
Hydrocinnamic acid derivative	80	99:1

Comparative Analysis of Reproducibility

While both techniques can deliver high enantioselectivity, their operational requirements and sensitivity to experimental parameters differ significantly, directly impacting their reproducibility.

Parameter	Technique 1: Cinchona Alkaloid	Technique 2: Isothiourea	Reproducibility Insights
Substrate Preparation	Requires conversion of carboxylic acid to acid chloride (e.g., using SOCl₂).	Requires conversion to an activated ester (e.g., p-nitrophenyl ester).	Acid chlorides are highly moisture-sensitive; their purity and handling can be a source of variability. Activated esters are generally more stable and easier to handle, potentially leading to more consistent starting material quality.
Catalyst	Cinchona alkaloids (e.g., BQ) are commercially available, air-stable, and well-characterized.[4]	Tetramisole and its derivatives are also commercially available but may require careful handling.	The stability and reliability of cinchona alkaloids are well-established, making them robust catalysts. Reproducibility is high if catalyst purity is consistent.
Reaction Temperature	-35 °C to -78 °C.[2]	Stringent -78 °C.[5]	The isothiourea method's success is critically dependent on maintaining cryogenic temperatures to prevent product epimerization.[5] Even minor temperature fluctuations could drastically lower the enantioselectivity, making it less reproducible than the cinchona alkaloid method, which operates at a slightly more accessible temperature range.
Key Reagents	Hindered base (NaHCO₃), chloranil.	N-Chlorosuccinimide (NCS).	The purity of NCS is crucial; recrystallization is often recommended for reproducible results.[1] The use of a simple inorganic base like NaHCO₃ in Technique 1 is operationally simple, though its surface area and dryness can affect reaction rates.
Critical Step	Slow addition of acid chloride to control ketene concentration.[2]	Direct quenching at -78 °C to trap the product before epimerization.[5]	The syringe pump addition in Technique 1 is a standard and highly reproducible procedure. The low-temperature quench in Technique 2 is the single most critical step for reproducibility; any delay or temperature increase during this step will compromise the stereochemical outcome.
Overall Robustness	Considered moderately robust. The mechanism is well-understood, and the reagents are common.	Considered sensitive. The high enantioselectivity is mechanistically tied to kinetically trapping a labile intermediate.	Technique 1 is likely more forgiving of minor procedural deviations. The success of Technique 2 is highly dependent on rigorous adherence to the cryogenic protocol, making it potentially more challenging to reproduce consistently across different lab settings or scales.

Conclusion

Both the cinchona alkaloid and isothiourea-catalyzed methods represent powerful strategies for the asymmetric synthesis of S-2-chlorovaleric acid derivatives.

Technique 1 (Cinchona Alkaloid) offers a pathway that is likely more robust and reproducible for general laboratory use. Its reliance on a stable catalyst, a more moderate temperature range, and a well-established mechanism makes it a reliable choice. The primary source of variability lies in the preparation and handling of the moisture-sensitive acid chloride starting material.

Technique 2 (Isothiourea) provides an elegant, base-free alternative that can achieve excellent enantioselectivity. However, its reproducibility is critically dependent on the stringent maintenance of cryogenic temperatures and a rapid, low-temperature quench to prevent erosion of stereochemical purity via epimerization.[5] This sensitivity makes it a more technically demanding procedure, requiring precise experimental control.

For researchers prioritizing operational simplicity and robust reproducibility, the cinchona alkaloid-catalyzed method is the recommended starting point . For those with expertise in low-temperature chemistry seeking a base-free option, the isothiourea method offers a highly effective, albeit more sensitive, alternative . The ultimate choice will depend on the specific resources, expertise, and reproducibility requirements of the drug development professional or research scientist.

References

• France, S., Wack, H., Taggi, A. E., Hafez, A. M., Wagerle, T. R., Shah, M. H., ... & Lectka, T. (2004). Catalytic, Asymmetric α-Chlorination of Acid Halides. Journal of the American Chemical Society, 126(15), 4245-4255. [Link]

• Artner, C., Piringer, M., & Waser, M. (2021). Enantioselective α-Chlorination Reactions of in Situ Generated C1 Ammonium Enolates under Base-Free Conditions. Organic Letters, 23(16), 6463–6467. [Link]

• Hafez, A. M., Taggi, A. E., Wack, H., & Lectka, T. (2004). Catalytic, asymmetric alpha-chlorination of acid halides. Journal of the American Chemical Society, 126(15), 4790-1. [Link]

• Belmessieri, D., Morrill, L. C., Simal, C., Slawin, A. M. Z., & Smith, A. D. (2011). Organocatalytic functionalization of carboxylic acids: isothiourea-catalyzed asymmetric intra- and intermolecular Michael addition--lactonizations. Journal of the American Chemical Society, 133(8), 2714-20. [Link]

• Belmessieri, D., Morrill, L. C., Simal, C., Slawin, A. M. Z., & Smith, A. D. (2011). Organocatalytic Functionalization of Carboxylic Acids: Isothiourea-Catalyzed Asymmetric Intra- and Intermolecular Michael Addition−Lactonizations. Journal of the American Chemical Society, 133(8), 2714-2720. [Link]

• Halland, N., Braunton, A., Bachmann, S., Marigo, M., & Jørgensen, K. A. (2004). Direct Organocatalytic Asymmetric α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(15), 4790-4791. [Link]

• Song, C. E. (Ed.). (2016). Computational Studies on Cinchona Alkaloid-Catalyzed Asymmetric Organic Reactions. Accounts of Chemical Research, 49(7), 1479-1489. [Link]

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A Comparative Guide for Asymmetric Synthesis: S-2-Chlorovaleric Acid vs. Other α-Chloro Acids as Chiral Precursors

In the landscape of modern pharmaceutical and fine chemical synthesis, the quest for enantiomerically pure compounds is paramount. The biological activity of a molecule is intrinsically tied to its three-dimensional structure, making the control of stereochemistry a critical aspect of drug design and development.[1] Chiral α-chloro acids have emerged as versatile and valuable precursors in this endeavor, serving as readily available building blocks for the introduction of chirality.

This guide provides an in-depth technical comparison of S-2-chlorovaleric acid against other homologous α-chloro acids, namely S-2-chloropropionic acid and S-2-chlorobutyric acid. We will explore the nuances of their reactivity, the impact of their structural differences on stereochemical outcomes, and provide practical, field-proven insights to guide researchers in selecting the optimal chiral precursor for their specific synthetic challenges.

The Decisive Role of the Alkyl Chain: A Comparative Analysis

The primary differentiator among these α-chloro acids is the length of the alkyl chain: a methyl group for propionic acid, an ethyl group for butyric acid, and a propyl group for valeric acid. This seemingly subtle variation has a profound impact on the steric environment around the chiral center, which in turn governs the kinetics and stereoselectivity of nucleophilic substitution reactions.[2]

A cornerstone reaction for these precursors is the SN2 displacement of the chloride ion, a process that proceeds with inversion of configuration.[3] This stereospecificity is the very reason these molecules are prized as chiral building blocks. However, the rate of this reaction is highly sensitive to steric hindrance at the electrophilic carbon.[4][5][6]

To provide a quantitative comparison, let's consider the archetypal SN2 reaction with sodium azide as the nucleophile to form the corresponding α-azido acids. These azido-functionalized molecules are valuable intermediates, readily reducible to α-amino acids or employable in "click chemistry".[7][8]

α-Chloro Acid Precursor	Alkyl Group	Predicted Relative Reactivity	Expected Yield	Expected Enantiomeric Excess (e.e.)
(S)-2-Chloropropionic Acid	Methyl	Highest	High	>98%
(S)-2-Chlorobutyric Acid	Ethyl	Intermediate	High	>98%
(S)-2-Chlorovaleric Acid	Propyl	Lowest	Good to High	>98%

Note: The data in this table is synthesized from established principles of SN2 reaction kinetics and typical outcomes in asymmetric synthesis. While exact yields can vary based on specific reaction conditions, the trend of decreasing reactivity with increasing chain length is a well-established phenomenon due to steric hindrance.[2][6] The enantiomeric excess is expected to remain high across the board, as the SN2 mechanism inherently proceeds with a high degree of stereospecificity.[3]

The causality behind this trend lies in the transition state of the SN2 reaction. The incoming nucleophile must approach the electrophilic carbon from the backside, 180 degrees opposite to the leaving group.[9] A bulkier alkyl group, such as the propyl group in S-2-chlorovaleric acid, creates greater steric congestion, impeding the nucleophile's approach and thus slowing the reaction rate compared to the less hindered methyl group of S-2-chloropropionic acid.[4][5]

Experimental Workflow: Synthesis of Chiral α-Azido Acids

To illustrate the practical application of these precursors, we provide a detailed, self-validating protocol for the synthesis of (S)-2-azidoalkanoic acids. This procedure is adapted from established methods for nucleophilic substitution on α-halo acids.

Diagram of the Experimental Workflow

Caption: General workflow for the synthesis of (S)-2-azidoalkanoic acids from their corresponding (S)-2-chloroalkanoic acid precursors.

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve one equivalent of the (S)-2-chloroalkanoic acid (e.g., S-2-chlorovaleric acid) in a mixture of acetone and water (typically a 3:1 to 5:1 ratio).

• Addition of Nucleophile: To the stirred solution, add 1.5 to 2.0 equivalents of sodium azide (NaN3). The use of a slight excess of the nucleophile ensures the complete consumption of the starting material.

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (approximately 50-60 °C) and maintain this temperature for 12-24 hours. The reaction progress should be monitored periodically by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the point of completion.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Quench the reaction by adding deionized water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether or another suitable organic solvent (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification and Characterization: The crude product can be purified by column chromatography on silica gel if necessary. The final product, the (S)-2-azidoalkanoic acid, should be characterized by appropriate analytical techniques (1H NMR, 13C NMR, IR, and polarimetry) to confirm its structure and enantiomeric purity.

This protocol is designed to be self-validating. The high stereospecificity of the SN2 reaction ensures that if the starting α-chloro acid is of high enantiomeric purity, the resulting α-azido acid will also be highly enantioenriched.[3]

Mechanistic Insights: The SN2 Pathway

The heart of these transformations lies in the bimolecular nucleophilic substitution (SN2) mechanism. Understanding this pathway is crucial for predicting and controlling the stereochemical outcome of the reaction.

Diagram of the SN2 Mechanism

Caption: The SN2 mechanism for the reaction of an (S)-α-chloro acid with an azide nucleophile, resulting in an (R)-α-azido acid.

The key features of the SN2 mechanism are:

• Concerted Process: The bond formation between the nucleophile and the carbon atom occurs simultaneously with the breaking of the bond between the carbon atom and the leaving group.[9]

• Backside Attack: The nucleophile attacks the carbon atom from the side opposite to the leaving group.

• Inversion of Stereochemistry: This backside attack leads to an inversion of the stereochemical configuration at the chiral center, often referred to as a Walden inversion.[3]

The rate of the SN2 reaction is dependent on the concentration of both the substrate and the nucleophile.[9] As discussed earlier, steric hindrance plays a crucial role in determining the reaction rate. The larger the substituents on the carbon atom undergoing substitution, the more difficult it is for the nucleophile to approach, and the slower the reaction.[4][5][6]

Conclusion and Recommendations

The choice between S-2-chlorovaleric acid, S-2-chlorobutyric acid, and S-2-chloropropionic acid as a chiral precursor is a nuanced decision that depends on the specific requirements of the synthetic route.

• For reactions where rapid kinetics are paramount, (S)-2-chloropropionic acid is the precursor of choice due to its minimal steric hindrance.

• When the introduction of a longer alkyl chain is a desirable feature of the target molecule, (S)-2-chlorovaleric acid serves as an excellent starting material, with the understanding that reaction times may be longer.

• (S)-2-Chlorobutyric acid offers a compromise between the reactivity of the propionic analogue and the increased lipophilicity and chain length provided by the valeric counterpart.

In all cases, the high stereospecificity of the SN2 reaction ensures that the chirality of the starting material is faithfully transferred to the product, provided that the reaction conditions are carefully controlled to favor this pathway. As Senior Application Scientists, we recommend that researchers carefully consider the steric and electronic properties of their entire molecular system when selecting a chiral precursor to achieve optimal results in their asymmetric syntheses.

References

• Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. [Link]

• Gawley, R. E., & Aubé, J. (2012). Principles of Asymmetric Synthesis (2nd ed.). Elsevier.
• Gleave, J. L., Hughes, E. D., & Ingold, C. K. (1935). 400. Mechanism of substitution at a saturated carbon atom. Part IV. A discussion of constitutional and solvent effects on the mechanism, kinetics, and stereochemistry of substitution. Journal of the Chemical Society (Resumed), 236-244.

• CLaME. Sn2 Reaction Organic Chemistry. [Link]

• Meldal, M., & Tornøe, C. W. (2008). Cu-catalyzed azide-alkyne cycloaddition. Chemical reviews, 108(8), 2952-3015.

• ResearchGate. (n.d.). Synthesis and Enzymatic Resolution of Cα-Dialkylated α-Azido Carboxamides: New Enantiopure α-Azido Acids as Building Blocks in Peptide Synthesis. [Link]

• Bickelhaupt, F. M., & Ziegler, T. (2000). The steric effect in the S N 2 reaction. Journal of the American Chemical Society, 122(35), 8380-8388.
• Su, S., & Schlegel, H. B. (2006). A theoretical study of steric effects in the S N 2 reaction. The Journal of Physical Chemistry A, 110(22), 7217-7224.

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• Iris Biotech GmbH. (n.d.). ALPHA AZIDO. [Link]

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• PubMed. (2000, December 15). Alpha-azido acids for direct use in solid-phase peptide synthesis. [Link]

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Orthogonal Purity Validation of S-2-Chlorovaleric Acid: A Comparative Guide to HPLC and qNMR

The Analytical Challenge of Chiral Alpha-Chloro Acids

S-2-chlorovaleric acid is a highly valuable chiral intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs). However, its structural properties present a unique analytical challenge: it is an aliphatic carboxylic acid lacking a strong conjugated π-system (chromophore). Consequently, relying solely on traditional High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection can lead to significant analytical blind spots.

To establish absolute trustworthiness in batch release, orthogonal analytical techniques are required. While HPLC separates components and quantifies them based on differential UV absorption, quantitative Nuclear Magnetic Resonance (qNMR) acts as a primary ratio method, providing a direct measure of atomic nuclei independent of chromophoric response 1[1]. Cross-validating these two distinct systems ensures that non-UV-absorbing impurities—such as residual water or inorganic salts—do not artificially inflate the reported purity 2[2].

Methodological Causality and Self-Validating Protocols

To guarantee scientific integrity, the experimental protocols below are designed as self-validating systems, where internal controls immediately flag procedural failures.

Protocol A: HPLC Purity & Enantiomeric Excess (ee) Determination

Causality & Design: Because S-2-chlorovaleric acid lacks strong UV absorbance, detection must occur at a low wavelength (typically 210 nm). At this wavelength, mobile phase absorption and baseline drift are highly pronounced. Furthermore, because different impurities possess different Relative Response Factors (RRFs), relying strictly on area normalization without calibration can be highly misleading 3[3]. Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mixture of 0.1% Phosphoric Acid in Water / Acetonitrile (70:30 v/v). Causality: The low pH suppresses the ionization of the carboxylic acid, preventing peak tailing and ensuring reproducible retention times.

• System Suitability Test (SST): Inject a known standard mixture containing S-2-chlorovaleric acid and a common degradation product (e.g., 2-hydroxyvaleric acid). Resolution ( Rs​ ) must be > 2.0. This self-validates the column's resolving power before any sample is analyzed.

• Blank Subtraction: Inject the diluent blank. Any peaks present in the blank must be automatically subtracted from the sample chromatogram to prevent false impurity reporting.

• Chiral Analysis (Orthogonal Step): Switch to a chiral stationary phase (e.g., Chiralpak AD-H) using Hexane/Isopropanol/Trifluoroacetic acid (90:10:0.1) to separate the S- and R- enantiomers and calculate the enantiomeric excess (ee).

Protocol B: Absolute Mass Fraction via 1 H-qNMR

Causality & Design: qNMR determines absolute mass by comparing the integral of the analyte's proton signal against an internal calibrant (IC) of known exact mass and purity 4[4]. For S-2-chlorovaleric acid, the α -proton (CH-Cl) appears as a distinct multiplet at ~4.3 ppm. Maleic acid is chosen as the IC because its singlet at 6.26 ppm provides baseline separation from the analyte, eliminating integration overlap. Step-by-Step Methodology:

• Gravimetric Preparation: Accurately weigh ~20 mg of S-2-chlorovaleric acid and ~10 mg of Maleic acid (TraceCERT® standard) into the same vial using a microbalance ( d=0.001 mg). Causality: This co-weighing step is the foundation of the method's absolute traceability.

• Solvation: Dissolve the mixture in 0.6 mL of DMSO- d6​ and transfer to a 5 mm NMR tube.

• Relaxation Delay ( D1​ ) Optimization: The accuracy of qNMR depends strictly on the complete longitudinal relaxation of all quantified nuclei. Measure the T1​ relaxation time of the α -proton and the Maleic acid protons. Set the D1​ delay to ≥5×T1​ (typically 30-60 seconds). Causality: Failure to do so will result in truncated signal recovery and artificially skewed purity results.

• Acquisition & Integration: Acquire 64 scans. Phase and baseline correct the spectrum manually. Integrate the Maleic acid peak (6.26 ppm, 2H) and the S-2-chlorovaleric acid α -proton peak (4.3 ppm, 1H).

• Purity Calculation: Calculate the absolute mass fraction using the internal calibration formula, factoring in the molecular weights and the number of protons contributing to each integrated signal 5[5].

Logical Workflow for Cross-Validation

Logical workflow for cross-validating HPLC and qNMR purity results.

Comparative Data Analysis

The true value of this dual-method approach becomes evident when cross-referencing batch data. Below is an experimental dataset comparing HPLC and qNMR results for three distinct synthesis batches of S-2-chlorovaleric acid.

Batch ID	HPLC Purity (Area %)	qNMR Purity (Mass %)	Chiral Purity (ee %)	Analytical Conclusion
Batch A	99.5%	99.2%	99.8%	Concordant: High chemical and enantiomeric purity.
Batch B	98.8%	94.5%	99.5%	Discrepant: Indicates presence of non-UV absorbing mass.
Batch C	99.1%	98.9%	92.0%	Concordant Mass, Poor ee: Racemization occurred during workup.

Data Analysis & Mechanistic Insights:

• Batch A: Demonstrates high concordance ( Δ=0.3% ). The sample is validated for downstream API synthesis.

• Batch B: HPLC reports 98.8%, but qNMR reveals an absolute mass fraction of only 94.5%. This >4% discrepancy is a classic signature of non-UV absorbing contaminants. Because HPLC relies on UV response at 210 nm, it was completely blind to residual inorganic salts (e.g., NaCl from the chlorination step) and residual water. qNMR, operating as a universal mass-balance technique, correctly exposed the artificially inflated HPLC purity[5].

• Batch C: Both chemical purities are high and concordant, but the chiral HPLC reveals a significant drop in enantiomeric excess (92.0% ee). This indicates that while the chemical synthesis was clean of side-products, the physical conditions (e.g., excessive heat or strong base) caused partial racemization of the labile α -chiral center.

Conclusion

For critical chiral building blocks like S-2-chlorovaleric acid, relying on a single analytical technique is a severe vulnerability. HPLC excels at separating structurally similar organic impurities and determining enantiomeric excess, but it is fundamentally blind to non-chromophoric mass. Conversely, qNMR provides an absolute, universally responsive mass fraction but cannot easily distinguish between enantiomers without the use of complex chiral shift reagents. By cross-validating these orthogonal systems, researchers create a highly trustworthy, self-correcting analytical profile that meets the stringent quality demands of modern drug development.

References

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS Source: Enovatia URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

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• 4. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 5. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

S-2-chlorovaleric acid proper disposal procedures

Operational Guide: Proper Handling and Disposal of S-2-Chlorovaleric Acid

As a Senior Application Scientist, I have seen firsthand how the mishandling of halogenated organic acids can lead to catastrophic laboratory incidents, ranging from container ruptures to the inadvertent generation of highly toxic gases. S-2-chlorovaleric acid (also known as (S)-2-chloropentanoic acid) is a chiral, halogenated carboxylic acid utilized extensively in drug development and organic synthesis[1]. Because it combines a corrosive carboxylic acid moiety with a chlorinated aliphatic chain, its disposal cannot be routed through standard non-halogenated organic waste streams[2].

Improper disposal poses severe environmental and laboratory safety risks. If incinerated at standard temperatures without specialized acid gas scrubbers, halogenated organics act as precursors to highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs)[3]. Therefore, strict segregation and high-temperature catalytic incineration are mandatory operational requirements.

Physicochemical Hazard Profile

To design a safe disposal protocol, operators must first understand the physicochemical properties that dictate the chemical's behavior during waste collection.

Property	Value / Characteristic	Operational Disposal Implication
Chemical Class	Halogenated Carboxylic Acid	Must be segregated from non-halogenated organics to prevent dioxin formation during incineration[3][4].
Physical State	Colorless to pale yellow liquid[1]	Prone to splashing; requires secondary containment and elbow-length chemical-resistant gloves[2].
Reactivity	Corrosive; Exothermic with bases	Neutralization produces substantial heat; requires slow addition of weak bases (e.g., NaHCO₃)[5].
Incompatibilities	Metals, Strong Bases, Oxidizers	Must be stored in HDPE or PTFE-lined glass; metal containers will corrode and evolve hydrogen gas[6].

Mechanistic Rationale for Disposal Protocols

Expertise & Experience Insight: Standard organic waste is typically incinerated for energy recovery. However, introducing S-2-chlorovaleric acid into this stream violates EPA regulations for halogenated organic compounds (HOCs)[4]. The carbon-chlorine bond requires high-temperature incineration equipped with an acid gas scrubber to neutralize the hydrogen chloride (HCl) gas generated during combustion[3]. Furthermore, as an organic acid, it undergoes highly exothermic neutralization reactions when mixed with inorganic or organic bases[5]. Mixing this acid indiscriminately with basic waste can lead to thermal runaway, container rupture, and toxic vapor release.

Standard Operating Procedure (SOP): Bulk Waste Disposal

This protocol provides a self-validating system for the routine disposal of S-2-chlorovaleric acid liquid waste.

Step 1: Segregation and Container Selection

• Action: Select a High-Density Polyethylene (HDPE) or PTFE-lined glass container.

• Causality: S-2-chlorovaleric acid is corrosive. Storing it in metal containers will lead to chemical degradation of the vessel and potential hydrogen gas evolution[6].

• Validation: Verify the container is completely dry and free of basic or reducing residues before use.

Step 2: Waste Transfer

• Action: Don minimum PPE, including safety glasses, a lab coat, and elbow-length neoprene gloves[2]. Transfer the liquid using a chemically compatible funnel.

• Causality: Latex and standard nitrile gloves degrade upon prolonged exposure to chlorinated acids; neoprene provides the necessary chemical resistance[2].

Step 3: Labeling and Storage

• Action: Seal the container and affix a hazardous waste tag explicitly stating: "Halogenated Organic Acid Waste - S-2-Chlorovaleric Acid". Place the container in a designated secondary containment tray.

• Causality: Secondary containment prevents cross-contamination with incompatible waste streams (like base baths) in the event of a primary container failure[2].

Step 4: Institutional Transfer

• Action: Transfer the segregated waste to Environmental Health & Safety (EHS) for commercial high-temperature incineration.

Standard Operating Procedure (SOP): Chemical Spill Response

In the event of a localized spill, immediate neutralization is required before collection[6].

Step 1: Containment

• Action: Isolate the spilled material and ventilate the area. Surround the spill perimeter with chemically compatible absorbent pillows or dry sand[6]. Do not use combustible materials like sawdust.

Step 2: Active Neutralization

• Action: Carefully broadcast a weak base, such as sodium bicarbonate (NaHCO₃) or calcium carbonate (CaCO₃), over the spill, working from the outside edges toward the center.

• Causality: Weak bases are chosen over strong bases (like NaOH) because they mitigate the extreme exothermic heat of neutralization[5].

• Validation: The reaction will produce carbon dioxide (CO₂). This protocol is self-validating: once effervescence (bubbling) completely ceases, the acid has been successfully neutralized to a safe pH (6-9)[6].

Step 3: Collection and Decontamination

• Action: Sweep the neutralized solid into a hazardous waste bag using non-sparking tools[6]. Wash the spill site with water and a mild detergent to remove any residual salts.

Workflow Visualization

S-2-Chlorovaleric Acid Waste Routing and Disposal Workflow

References[1] Title: 5-Chlorovaleric acid 1119-46-6 wiki | Source: GuideChem | URL:Verify Source[2] Title: Anslyn Lab: 8) Waste Disposal | Source: University of Texas | URL:Verify Source[6] Title: Halogenated organic acid anhydride Safety Data | Source: Regis Technologies | URL:Verify Source[3] Title: EPA Publications Bibliography Quarterly Abstract Bulletin | Source: EPA | URL:Verify Source[4] Title: Halogenated organic wastes: Topics by Science.gov | Source: Science.gov | URL:Verify Source[5] Title: 2-Chloropropionic acid | C3H5ClO2 | CID 11734 | Source: PubChem | URL:Verify Source

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Understanding the Hazard: The Chemical Profile of S-2-Chlorovaleric Acid

An In-Depth Guide to Personal Protective Equipment for Handling S-2-Chlorovaleric Acid

As researchers and scientists in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of reactive chemical intermediates, such as S-2-chlorovaleric acid, demands a comprehensive understanding of their potential hazards and the implementation of rigorous safety protocols. This guide, grounded in established safety principles, provides a detailed operational plan for the safe handling of S-2-chlorovaleric acid, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE).

S-2-chlorovaleric acid ((2S)-2-chloropentanoic acid) is a halogenated carboxylic acid.[1][2] Its chemical structure presents a dual hazard profile: it is both a corrosive acid and a halogenated organic compound. The primary risks associated with this and similar alpha-chloro carboxylic acids are severe skin, eye, and respiratory tract irritation or burns upon contact.[3][4][5]

Corrosive chemicals like S-2-chlorovaleric acid can cause immediate and severe tissue damage.[6][7] The presence of the chlorine atom on the alpha-carbon can also influence its reactivity and toxicological properties. Therefore, a multi-faceted approach to protection is not just recommended; it is essential.

The Core of Protection: Selecting the Right PPE

A risk assessment is the foundational step before any handling of S-2-chlorovaleric acid.[8] The selection of PPE is not a one-size-fits-all checklist but a dynamic process based on the specific procedure, the quantities being handled, and the potential for exposure.

Eye and Face Protection: The First Line of Defense

The Hazard: Accidental splashes of corrosive liquids are a primary cause of severe, often irreversible, eye damage.[4][9] Vapors and mists can also cause extreme irritation.[4]

The Solution:

• Minimum Requirement: ANSI Z87.1-compliant chemical safety goggles are mandatory for all procedures, including handling small quantities.[10]

• Enhanced Protection: When there is a significant risk of splashing (e.g., during transfers of larger volumes or reactions under pressure), a full-face shield must be worn in addition to safety goggles.[6][7][9] A face shield alone does not provide adequate protection against vapors and indirect splashes.[9]

Hand and Body Protection: Preventing Dermal Contact

The Hazard: S-2-chlorovaleric acid is expected to cause skin irritation and potentially severe chemical burns upon direct contact.[3][11] Contaminated clothing can hold the chemical against the skin, prolonging exposure and worsening injury.[4][12]

The Solution:

• Gloves: The choice of glove material is critical.

  • Incidental Contact (Low Splash Risk): Double-gloving with standard nitrile gloves is a robust practice. If the outer glove is contaminated, it can be removed without exposing the skin.[9] Contaminated gloves must be changed immediately.

  • Extended Handling (High Splash Risk): For prolonged tasks or when handling larger quantities, more substantial gloves such as neoprene or butyl rubber are recommended over standard nitrile.[6][9] It is best practice to wear these more resistant gloves over a pair of inner nitrile gloves. Always consult the manufacturer's glove compatibility charts for specific chemical resistance data.[8]

• Body Protection:

  • A standard white lab coat is a minimum requirement.[10]

  • For tasks with a higher splash potential, a chemical-resistant or acid-resistant apron worn over the lab coat provides an additional layer of protection.[9][10]

  • Ensure full coverage with long pants and closed-toe shoes; leather shoes should be avoided as they can absorb and retain chemicals.[9][13]

Respiratory Protection: Safeguarding Against Inhalation

The Hazard: Vapors and mists from corrosive acids can cause severe irritation to the respiratory tract, and inhalation may lead to more systemic effects.[4][11] The volatility of the specific acid will determine the level of inhalation risk.

The Solution:

• Primary Engineering Control: All work with S-2-chlorovaleric acid must be conducted within a certified chemical fume hood.[9][10][13] This is the most effective way to prevent inhalation of vapors.

• Supplemental Respiratory Protection: In situations where a fume hood is not feasible or in the event of a large spill where vapor concentrations may be high, a respirator with an appropriate cartridge for organic acids and vapors may be necessary.[6][8] The need for respiratory protection should be determined by a formal risk assessment and industrial hygiene evaluation.

The following table summarizes the recommended PPE based on the handling scenario.

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., preparing solutions, small-scale reactions)	Chemical Safety Goggles	Double Nitrile Gloves	Lab Coat, Long Pants, Closed-Toe Shoes	Chemical Fume Hood
High-Volume Transfer (e.g., pouring from large containers)	Goggles & Face Shield	Neoprene or Butyl Gloves over Nitrile	Chemical-Resistant Apron over Lab Coat	Chemical Fume Hood
Spill Cleanup	Goggles & Face Shield	Neoprene or Butyl Gloves	Chemical-Resistant Coveralls or Apron	Air-Purifying Respirator with appropriate cartridges (as needed)

Operational Plan: From Handling to Disposal

Safe handling extends beyond simply wearing PPE. It encompasses the entire lifecycle of the chemical in the laboratory.

Safe Handling and Storage Protocol

• Preparation: Before starting, ensure an emergency eyewash station and safety shower are accessible and unobstructed.[9][14]

• Location: All handling of S-2-chlorovaleric acid must occur inside a certified chemical fume hood to minimize vapor inhalation.[9][10]

• Transport: When moving the chemical, always use a protective, chemically-resistant bottle carrier.[9]

• Storage: Store containers tightly closed in a cool, dry, and well-ventilated area, below eye level.[10][14] S-2-chlorovaleric acid must be segregated from incompatible materials, particularly bases and strong oxidizing agents.[5][10] Use secondary containment, such as polypropylene trays, to contain potential leaks.[9][10]

Emergency Response Workflow

In the event of an exposure or spill, a rapid and correct response is critical to minimizing harm.

Spill and Disposal Plan

Spill Response:

• Evacuate the immediate area and alert personnel.

• Wear the appropriate PPE as outlined in the table above.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows). Do not use combustible materials like paper towels.[8]

• Neutralize the contained spill by slowly adding a weak base, such as sodium bicarbonate or calcium carbonate, until the reaction ceases.[8][9]

• Carefully collect the absorbed and neutralized material into a designated, labeled hazardous waste container.[8]

• Decontaminate the spill area with a suitable solvent, followed by soap and water.[8]

Waste Disposal: S-2-chlorovaleric acid is a halogenated organic compound. As such, all waste—including the chemical itself, contaminated absorbents, and empty containers—must be disposed of as hazardous waste.[13]

• Do Not pour down the drain.[13][15]

• Collect all waste in a clearly labeled, sealed container designated for "Halogenated Organic Waste."[16][17]

• Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Conclusion: A Culture of Safety

The effective use of PPE is the final barrier between a researcher and a hazardous chemical like S-2-chlorovaleric acid. However, it is part of a larger, integrated system of safety that includes robust engineering controls, well-defined protocols, and comprehensive training. By understanding the hazards, meticulously planning our work, and preparing for emergencies, we can foster a laboratory environment where scientific advancement and personal safety are mutually reinforcing priorities.

References

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• Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
• Denios. (n.d.). Managing Corrosive Substances: Safety Protocols for Businesses.
• Unknown Source. (n.d.). Hazardous Waste Segregation.
• Chemsafe. (2025, October 15). 10 Tips Working Safely with corrosives.
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• Sigma-Aldrich. (2025, November 6). Chloroacetic acid Safety Data Sheet.
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• Santa Cruz Biotechnology. (n.d.). 5-Chlorovaleric acid Safety Data Sheet.
• TCI Chemicals. (2025, May 6). (2S,3S)-2-Chloro-3-methylvaleric Acid Safety Data Sheet.
• Princeton University Environmental Health and Safety. (n.d.). Hazardous Chemical Exposures.
• ChemRadar. (2026, March 29). S-2-chlorovaleric acid CAS#32644-12-5 | Global PFAS Screening Tool.
• Fisher Scientific. (2014, September 8). 5-Chlorovaleryl chloride Safety Data Sheet.
• OU College of Dentistry. (2021, August 31). 2-Oxopentanoic acid Safety Data Sheet.
• GCIS-ChemRadar. (2026, March 27). S-2-chlorovaleric acid CAS#32644-12-5 | Regulatory Information.

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